2,2'-Bipyridine-6,6'-dicarbaldehyde

• CAS: 49669-26-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Foreword: The Strategic Importance of 2,2'-Bipyridine-6,6'-dicarbaldehyde

2,2'-Bipyridine-6,6'-dicarbaldehyde stands as a pivotal molecular scaffold in modern chemistry. Its rigid, planar bipyridine core provides a robust N,N-bidentate chelation site, while the two aldehyde functionalities at the 6 and 6' positions offer versatile handles for sophisticated molecular engineering. For researchers in materials science, drug development, and catalysis, this molecule is not merely a reagent but a gateway to constructing complex supramolecular assemblies, covalent organic frameworks (COFs), and highly specific ligand systems for metal complexes. The aldehyde groups are particularly amenable to forming Schiff base linkages, enabling the systematic construction of intricate macrocycles and polymers with tunable electronic and photophysical properties. This guide provides a detailed, field-proven methodology for its synthesis, emphasizing the chemical rationale behind the procedural choices to ensure both reproducibility and a deep understanding of the transformation.

Primary Synthetic Strategy: Selective Oxidation of 6,6'-Dimethyl-2,2'-bipyridine

The most reliable and widely adopted method for preparing 2,2'-Bipyridine-6,6'-dicarbaldehyde is the direct oxidation of its readily available precursor, 6,6'-dimethyl-2,2'-bipyridine. The central challenge of this synthesis lies in achieving the selective oxidation of both methyl groups to aldehydes while preventing over-oxidation to the thermodynamically stable carboxylic acids.

Causality of Reagent Selection: Selenium Dioxide (SeO₂) as the Oxidant of Choice

Selenium dioxide (SeO₂) is the premier reagent for this transformation due to its specific reactivity profile for the oxidation of activated methyl groups, a process known as the Riley oxidation.[1][2] The methyl groups at the 6 and 6' positions of the bipyridine ring are electronically analogous to benzylic or allylic positions. Their C-H bonds are weakened by the adjacent electron-withdrawing pyridine ring, rendering them susceptible to oxidation.

The mechanism of the Riley oxidation is believed to proceed through an initial ene reaction between SeO₂ and the substrate, forming an allylic seleninic acid intermediate. This is followed by a[3][4]-sigmatropic rearrangement, which ultimately hydrolyzes to yield the aldehyde and elemental selenium (Se⁰).[1] This specific pathway favors aldehyde formation, but its efficacy is highly dependent on reaction conditions. The primary side reaction is the further oxidation of the aldehyde to a carboxylic acid, which can also be catalyzed by SeO₂ under forcing conditions.[5][6] Therefore, precise control over stoichiometry, solvent, and temperature is paramount for maximizing the yield of the desired dialdehyde.

Synthetic Workflow Diagram

The overall process from the starting material to the purified product is outlined below.

Caption: Workflow for the synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Detailed Experimental Protocol and Validation

This protocol is a self-validating system, where successful execution relies on careful adherence to stoichiometry and purification procedures. The characterization data provided serves as the benchmark for product identity and purity.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles (mmol)	Notes
6,6'-Dimethyl-2,2'-bipyridine	C₁₂H₁₂N₂	184.24	5.00 g	27.1	Starting material
Selenium Dioxide	SeO₂	110.96	5.90 g	53.2	Oxidant (1.96 eq.)
1,4-Dioxane	C₄H₈O₂	88.11	250 mL	-	Solvent
Deionized Water	H₂O	18.02	2.5 mL	-	Co-solvent
Dichloromethane (DCM)	CH₂Cl₂	84.93	As needed	-	For extraction
Saturated NaHCO₃ solution	-	-	As needed	-	For washing
Brine	-	-	As needed	-	For washing
Anhydrous MgSO₄ or Na₂SO₄	-	-	As needed	-	Drying agent
Silica Gel	SiO₂	-	As needed	-	For chromatography

Step-by-Step Methodology

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6,6'-dimethyl-2,2'-bipyridine (5.00 g, 27.1 mmol) and selenium dioxide (5.90 g, 53.2 mmol).

  • Expert Insight: Using slightly less than 2.0 equivalents of SeO₂ is a critical choice to minimize the formation of the over-oxidized dicarboxylic acid byproduct.

• Solvent Addition and Reflux: Add 1,4-dioxane (250 mL) and deionized water (2.5 mL) to the flask. Heat the resulting suspension to reflux with vigorous stirring. The mixture will turn dark as the reaction progresses due to the precipitation of black elemental selenium.

  • Causality: Dioxane is an excellent solvent for both the organic substrate and the SeO₂ reagent at elevated temperatures. The small amount of water is often reported to facilitate the reaction.[5]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes. The reaction is typically complete within 4-6 hours. The disappearance of the starting material spot and the appearance of a new, lower Rf product spot indicate completion.

• Work-up - Removal of Selenium: After cooling to room temperature, filter the reaction mixture through a pad of Celite® to remove the precipitated black selenium. Wash the Celite® pad thoroughly with dichloromethane (DCM).

  • Trustworthiness: Complete removal of selenium residues is essential for both safety and the purity of the final product. Celite filtration is the most effective method.

• Extraction and Washing: Combine the filtrate and washings. Remove the bulk of the solvent in vacuo. Dissolve the resulting residue in DCM (approx. 200 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 100 mL) and brine (1 x 100 mL).

  • Expert Insight: The bicarbonate wash is crucial to remove any acidic byproducts, particularly the 2,2'-bipyridine-6,6'-dicarboxylic acid.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a yellowish solid.

• Purification: Purify the crude solid by column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexanes (e.g., starting from 20% ethyl acetate and gradually increasing to 50%). Combine the fractions containing the pure product and remove the solvent in vacuo. The final product, 2,2'-Bipyridine-6,6'-dicarbaldehyde, is obtained as a white to off-white solid.

Expected Yield and Characterization Data

Parameter	Expected Value/Observation	Reference
Yield	45-60%	Varies with scale and purification efficiency
Physical Appearance	White to off-white crystalline solid	[7]
Melting Point	~204-206 °C	[8]
¹H NMR (CDCl₃, 400 MHz)	δ 10.20 (s, 2H, -CHO), 8.55 (d, 2H), 8.20 (d, 2H), 8.10 (t, 2H)	-
IR (KBr, cm⁻¹)	~1700-1710 (strong, C=O stretch of aldehyde)	[9]
Molecular Formula	C₁₂H₈N₂O₂	[7]
Molecular Weight	212.20 g/mol	[7]

Safety and Handling: A Critical Directive

Trustworthiness in science begins with safety. Selenium compounds are highly toxic and must be handled with extreme care.

• Engineering Controls: All steps involving selenium dioxide and the subsequent reaction mixture must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.

• Waste Disposal: All selenium-containing waste, including the filtered elemental selenium and any contaminated glassware, must be collected in a designated, sealed hazardous waste container for proper disposal according to institutional guidelines. Do not dispose of selenium waste in standard chemical waste streams.

Conclusion

The synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde via the selenium dioxide oxidation of 6,6'-dimethyl-2,2'-bipyridine is a robust and accessible method for proficient chemists. Success hinges on a clear understanding of the reaction mechanism, careful control of stoichiometry to prevent over-oxidation, and meticulous purification. By following the detailed protocol and safety directives outlined in this guide, researchers can reliably produce this invaluable building block, paving the way for innovations in catalysis, materials science, and the development of novel molecular architectures.

References

• Jerchel, D., & Hein, H. (1958). Synthese von 6,6′-Dimethyl-2,2′-dipyridyl und dessen Oxydation. Chemische Berichte, 91(7), 1541-1543. (Note: While this is a foundational reference, a direct URL is not available.

• Hoq, M. F., et al. (2015). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. ResearchGate. [Link]

• PubChem. (n.d.). 2,2'-Bipyridine-6,6'-dicarbaldehyde. National Center for Biotechnology Information. [Link]

• AdiChemistry. (n.d.). Selenium dioxide (SeO2) - Riley oxidation. [Link]

• Tan, B., et al. (2020). Riley Oxidation of Advanced heterocyclic Intermediates on Paths to Hydroporphyrins—A Review. Molecules, 25(8), 1936. [Link]

• Molecules. (2015). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. ResearchGate. [Link]

• Emporia State University. (2012). The use of selenium (IV) oxide to oxidize aromatic methyl groups. ESIRC. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2,2'-Bipyridine-6,6'-dicarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-Bipyridine-6,6'-dicarbaldehyde is a highly functionalized organic compound that has garnered significant interest within the scientific community. Its unique structure, featuring a bidentate nitrogen chelation site and two reactive aldehyde groups, makes it a versatile building block in supramolecular chemistry, catalysis, and the development of novel materials. This guide provides a comprehensive overview of its physicochemical properties, synthesis, and applications, offering valuable insights for researchers in medicinal chemistry, materials science, and coordination chemistry. The 2,2'-bipyridine core is a well-established and widely utilized ligand in coordination chemistry, known for forming stable complexes with a vast array of metal ions.[1] The addition of aldehyde functionalities at the 6 and 6' positions opens up avenues for further chemical modifications, allowing for the construction of intricate molecular architectures.

Molecular Structure and Physicochemical Properties

2,2'-Bipyridine-6,6'-dicarbaldehyde is a white to off-white solid. Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₈N₂O₂	[2]
Molecular Weight	212.20 g/mol	[2]
Melting Point	236-237 °C
Boiling Point	392.8 °C at 760 mmHg
CAS Number	49669-26-3	[2]

Solubility: The compound is slightly soluble in water. While comprehensive quantitative data is limited, its solubility in common organic solvents is generally low. For related dicarboxylic acid derivatives of bipyridine, solubility has been noted as a challenge in solvents like DMF, DMSO, and acetonitrile, with heating or deprotonation sometimes required to achieve dissolution.[3][4]

Structural Confirmation:

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An In-Depth Technical Guide to 2,2'-Bipyridine-6,6'-dicarbaldehyde: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,2'-Bipyridine-6,6'-dicarbaldehyde, a versatile heterocyclic compound. It details the compound's core identifiers, a validated synthetic protocol, key physicochemical properties, and its significant applications in modern chemistry. This document is intended to serve as a valuable resource for professionals in research and development.

Core Identifiers and Physicochemical Properties

A foundational understanding of a chemical compound begins with its fundamental identifiers and properties. 2,2'-Bipyridine-6,6'-dicarbaldehyde is a symmetrical aromatic dialdehyde that serves as a critical building block in coordination chemistry and materials science.

Identifier	Value	Source
CAS Number	49669-26-3	[1]
IUPAC Name	6-(6-formyl-2-pyridinyl)pyridine-2-carbaldehyde	[1]
Molecular Formula	C₁₂H₈N₂O₂	[1]
Molecular Weight	212.20 g/mol	[1]
Canonical SMILES	C1=CC(=NC(=C1)C2=CC=CC(=N2)C=O)C=O	[1]
InChI Key	NHWCJRHPJLHJPL-UHFFFAOYSA-N	[1]

Physicochemical Data:

Property	Value
Appearance	Off-white to yellow crystalline solid
Solubility	Soluble in many organic solvents such as DMSO, DMF, and chlorinated hydrocarbons.
Melting Point	Not consistently reported, decomposition may occur at elevated temperatures.

Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

The most established and reliable method for the synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde is the oxidation of its precursor, 6,6'-dimethyl-2,2'-bipyridine. This reaction is typically achieved using selenium dioxide (SeO₂) as the oxidizing agent. The methyl groups at the 6 and 6' positions are selectively oxidized to aldehydes due to the activating effect of the adjacent nitrogen atoms in the pyridine rings.

Synthetic Workflow

The overall synthetic transformation is depicted below:

Sources

• 1. 2,2'-Bipyridine-6,6'-dicarbaldehyde | C12H8N2O2 | CID 4975903 - PubChem [pubchem.ncbi.nlm.nih.gov]

molecular structure and conformation of 2,2'-Bipyridine-6,6'-dicarbaldehyde

An In-Depth Technical Guide to the Molecular Structure and Conformation of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and conformational dynamics of 2,2'-Bipyridine-6,6'-dicarbaldehyde. As a pivotal building block in supramolecular chemistry and ligand design, its utility is fundamentally governed by its structural properties. This document elucidates the critical interplay between the bipyridine core and the steric and electronic influences of the 6,6'-dicarbaldehyde substituents. We will explore the equilibrium between its dominant rotational isomers, the energetic barriers to their interconversion, and the profound implications of this conformational flexibility on its coordination chemistry, reactivity, and application in materials science. Methodologies for its characterization, including spectroscopic and computational techniques, are discussed in detail, providing researchers with a foundational understanding of this versatile molecule.

Introduction: The 2,2'-Bipyridine Scaffold and the Influence of 6,6'-Functionalization

The 2,2'-bipyridine (bpy) framework is one of the most ubiquitous chelating ligands in coordination chemistry, renowned for its ability to form stable complexes with a vast range of metal ions.[1] The parent, unsubstituted 2,2'-bipyridine molecule is known to adopt a planar, transoid conformation in the solid state, where the two nitrogen atoms are positioned on opposite sides of the C2-C2' bond.[2] This conformation is energetically favored due to the minimization of steric repulsion between the hydrogen atoms at the 3 and 3' positions.

The introduction of substituents at the 6 and 6' positions, immediately adjacent to the nitrogen atoms, imposes significant steric constraints that fundamentally alter the molecule's conformational landscape. In the case of 2,2'-Bipyridine-6,6'-dicarbaldehyde, the aldehyde groups introduce a steric clash that destabilizes the planar transoid conformation and creates a dynamic equilibrium between distinct rotational isomers (rotamers). Understanding this equilibrium is paramount, as only one of these conformers is suitably pre-organized for the bidentate chelation that defines bipyridine's utility.

Conformational Analysis: The Syn vs. Anti Equilibrium

Rotation around the central C2-C2' single bond in 2,2'-Bipyridine-6,6'-dicarbaldehyde gives rise to two principal conformations:

• Anti Conformer (or transoid): In this arrangement, the nitrogen atoms and, consequently, the aldehyde groups point in opposite directions relative to the C2-C2' bond. This conformation minimizes both steric hindrance between the bulky aldehyde groups and electrostatic repulsion between the lone pairs of the nitrogen atoms and the polar carbonyl groups. In the absence of coordinating species, the anti conformer is considered the thermodynamically favored ground state in solution.

• Syn Conformer (or cisoid): Here, the nitrogen atoms and aldehyde groups are on the same side of the C2-C2' bond. This conformation is essential for the molecule to function as a bidentate chelating ligand, as it orients the nitrogen lone pairs for simultaneous coordination to a single metal center.[3] However, this arrangement incurs a significant energetic penalty due to increased steric and electronic repulsion.

The interplay between these two conformers is a critical design consideration. For instance, in the synthesis of macrocycles, the preference for the transoid rotamer can disfavor the desired cyclization, leading to low yields.[4]

Caption: Conformational equilibrium of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

While a specific crystal structure for the free 2,2'-Bipyridine-6,6'-dicarbaldehyde ligand is not publicly available, analysis of related structures provides crucial insights. For example, bulky substituents in the 6,6'-positions are known to force the pyridine rings out of plane to relieve steric strain.[5] This suggests that even the "planar" transoid and cisoid descriptions are simplifications, and the molecule likely possesses a twisted conformation in its ground state.

Experimental and Computational Characterization

A multi-faceted approach combining spectroscopy and computational modeling is required to fully characterize the structure and conformation of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Spectroscopic Methods

Technique	Purpose	Expected Observations
¹H NMR Spectroscopy	To elucidate the chemical environment of protons in solution.	- Aldehyde Proton (CHO): A distinct singlet in the downfield region, typically around 10.0 ppm. - Aromatic Protons: A complex multiplet pattern in the 7.5-9.0 ppm range, characteristic of the substituted pyridine rings.
¹³C NMR Spectroscopy	To identify all unique carbon environments.	- Carbonyl Carbon (C=O): A resonance above 190 ppm. - Aromatic Carbons: Multiple signals between 120-160 ppm.
Infrared (IR) Spectroscopy	To identify key functional groups.	- C=O Stretch: A strong, sharp absorption band around 1700 cm⁻¹. - C-H Stretch (Aromatic): Signals typically above 3000 cm⁻¹.
UV-Vis Spectroscopy	To study electronic transitions.	π → π* and n → π* transitions. The planarity of the system significantly affects the degree of conjugation and thus the absorption maxima.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure. Although the structure of the free ligand is elusive, crystal structures of its metal complexes are invaluable. When chelated to a metal, the ligand is locked in a syn conformation, allowing for precise measurement of bond lengths, angles, and the dihedral angle between the pyridine rings, which quantifies the degree of twisting.

Computational Modeling

Density Functional Theory (DFT) calculations are a powerful tool for probing conformational energetics where experimental data is scarce. These calculations can:

• Determine the optimized geometries of the syn and anti conformers.

• Calculate the relative energy difference between the conformers.

• Map the potential energy surface for rotation around the C2-C2' bond to determine the energy barrier for interconversion.

These theoretical insights are crucial for understanding the molecule's dynamic behavior in solution.

Caption: A typical workflow for the characterization of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Synthesis Protocol

The synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde is typically achieved via the oxidation of its precursor, 6,6'-dimethyl-2,2'-bipyridine. While various oxidizing agents can be employed, selenium dioxide (SeO₂) is a common choice for the selective oxidation of methyl groups adjacent to a pyridine nitrogen.[6]

Disclaimer: This protocol is a representative methodology based on established chemical transformations and should be performed by qualified personnel with appropriate safety precautions.

Step 1: Synthesis of 6,6'-dimethyl-2,2'-bipyridine (Precursor) The precursor can be synthesized via several methods, including nickel-mediated coupling of 2-chloro-6-methylpyridine or other cross-coupling reactions.

Step 2: Oxidation to 2,2'-Bipyridine-6,6'-dicarbaldehyde

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stirrer. The reaction should be run under an inert atmosphere (e.g., Nitrogen or Argon).

• Reagents: Dissolve 6,6'-dimethyl-2,2'-bipyridine (1.0 eq) in a suitable high-boiling solvent such as dioxane or xylene.

• Addition: Add selenium dioxide (SeO₂, ~2.2 eq) portion-wise to the solution. The reaction is often exothermic.

• Reaction: Heat the mixture to reflux (typically 100-140 °C, depending on the solvent) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, the black selenium byproduct is filtered off (Caution: selenium compounds are toxic). The filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 2,2'-Bipyridine-6,6'-dicarbaldehyde as a solid.[7]

Applications in Research and Development

The unique structural features of 2,2'-Bipyridine-6,6'-dicarbaldehyde make it a highly valuable component in several advanced research areas:

• Helicate and Macrocycle Synthesis: The aldehyde groups are reactive handles for condensation reactions, primarily with amines to form Schiff bases (imines). By reacting the dialdehyde with diamines, chemists can construct complex macrocyclic structures and self-assembled helical coordination complexes (helicates).

• Covalent Organic Frameworks (COFs): It serves as a multitopic linker in the synthesis of porous crystalline materials. The bipyridine unit can act as a coordination site, while the aldehyde groups can form robust imine linkages to construct the framework.[8]

• Design of Advanced Ligands: The aldehyde functionalities can be further modified to install other donor groups, altering the denticity and electronic properties of the ligand. This allows for the fine-tuning of the coordination environment around a metal center, which is critical in catalysis and the development of functional metal complexes.[1]

Conclusion

2,2'-Bipyridine-6,6'-dicarbaldehyde is a molecule whose function is dictated by its form. The steric pressure exerted by the 6,6'-aldehyde substituents forces a conformational compromise between a sterically favored anti state and a functionally essential syn state. This dynamic equilibrium governs its ability to act as a chelating ligand and as a rigid building block for complex molecular architectures. A thorough understanding of its structure, achieved through a combination of advanced spectroscopic characterization and computational modeling, is the cornerstone for its rational application in the fields of supramolecular chemistry, materials science, and catalysis.

References

• Wikipedia. (2023). Transition metal complexes of 2,2'-bipyridine. Retrieved from [Link]

• PubChem. ([n.d.]). 2,2'-Bipyridine-6,6'-dicarbaldehyde. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. ([n.d.]). The Cambridge Structural Database (CSD). Retrieved from [Link]

• Housecroft, C. E. (2019). The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. Molecules, 24(15), 2819. Retrieved from [Link]

• Taranov, V. V., et al. (2023). A Series of Metal–Organic Frameworks with 2,2′-Bipyridyl Derivatives: Synthesis vs. Structure Relationships, Adsorption, and Magnetic Studies. International Journal of Molecular Sciences, 24(5), 4434. Retrieved from [Link]

• Lewis, J. E. M., et al. (2016). High yielding synthesis of 2,2′-bipyridine macrocycles, versatile intermediates in the synthesis of rotaxanes. Chemical Science, 7(5), 3154–3161. Retrieved from [Link]

• Huang, H., et al. (2024). Effect of 6,6'-Substituents on Bipyridine-Ligated Ni Catalysts for Cross-Electrophile Coupling. ACS Catalysis, 14(9), 6897–6914. Retrieved from [Link]

• Constable, E. C., & Housecroft, C. E. (2019). The Early Years of 2,2′-Bipyridine—A Ligand in Its Own Lifetime. Molecules, 24(15), 2819. Retrieved from [Link]

• Lewis, J. E. M., et al. (2016). High yielding synthesis of 2,2′-bipyridine macrocycles, versatile intermediates in the synthesis of rotaxanes. Chemical Science, 7, 3154-3161. Retrieved from [Link]

• Baxendale, I. R., et al. (2014). 6,6′-disubstituted 2,2′-bipyridine dicarboxylic acids: new complexes for incorporation into copper-based dye sensitized solar cells (DSCs). Dalton Transactions, 43(35), 13317-13331. Retrieved from [Link]

• Isley, W. C., et al. (2013). Thermodynamic Acidity Studies of 6,6'-Dihydroxy-2,2'-bipyridine: A Combined Experimental and Computational Approach. The Journal of Physical Chemistry A, 117(19), 3972–3981. Retrieved from [Link]

• Ištvánková, E., et al. (2022). Synthesis and direct assay of large macrocycle diversities by combinatorial late-stage modification at picomole scale. Nature Chemistry, 14, 1053–1060. Retrieved from [Link]

• Spring, D. R., et al. (2016). Diversity-Oriented Synthesis of Macrocycle Libraries for Drug Discovery and Chemical Biology. CHIMIA International Journal for Chemistry, 70(4), 236-241. Retrieved from [Link]

• LibreTexts Chemistry. (2021). Structures of Metal Complexes. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Introduction

2,2'-Bipyridine-6,6'-dicarbaldehyde is a pivotal organic compound, serving as a versatile building block in supramolecular chemistry, catalysis, and the synthesis of complex ligands. Its symmetric structure, featuring two aldehyde functionalities flanking the chelating bipyridine core, allows for a rich variety of chemical transformations. Accurate and comprehensive characterization of this compound is paramount for its effective utilization. This guide provides an in-depth analysis of the spectroscopic data (NMR, IR, and UV-Vis) of 2,2'-Bipyridine-6,6'-dicarbaldehyde, offering insights into its structural and electronic properties. The methodologies and interpretations presented herein are designed for researchers, scientists, and professionals in drug development who require a thorough understanding of this key chemical entity.

Molecular Structure and Spectroscopic Overview

The structure of 2,2'-Bipyridine-6,6'-dicarbaldehyde, with its key functional groups, dictates its spectroscopic signature. The bipyridine core, an aromatic system, will exhibit characteristic signals in NMR and UV-Vis spectroscopy. The two aldehyde groups introduce unique vibrational modes in the IR spectrum and distinct resonances in the NMR spectra.

Caption: Molecular structure of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, both ¹H and ¹³C NMR provide unambiguous evidence for its structure.

Experimental Protocol: NMR Sample Preparation

A meticulously prepared sample is the bedrock of high-quality NMR data. The following protocol ensures spectral integrity.

• Analyte Preparation : Accurately weigh 5-25 mg of 2,2'-Bipyridine-6,6'-dicarbaldehyde for ¹H NMR, or 50-100 mg for ¹³C NMR.[1]

• Solvent Selection : Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common choice for nonpolar organic compounds, while DMSO-d₆ can be used for compounds with lower solubility.[1][2] The solvent should not have signals that overlap with analyte resonances.

• Dissolution : Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[2] Gentle vortexing or sonication can aid dissolution.[2]

• Filtration : To remove any particulate matter that can degrade spectral resolution, filter the solution through a Pasteur pipette with a small plug of glass wool directly into a clean, high-quality 5 mm NMR tube.

• Sample Volume : Ensure the final sample height in the NMR tube is between 4.0 and 5.0 cm.[2]

• Labeling and Insertion : Cap the NMR tube securely and label it clearly.[1] Before inserting into the spectrometer, wipe the outside of the tube with a lint-free tissue.

Caption: Workflow for NMR sample preparation.

¹H NMR Spectroscopy: Data and Interpretation

The ¹H NMR spectrum of 2,2'-Bipyridine-6,6'-dicarbaldehyde is expected to be highly informative due to the molecule's symmetry.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
Aldehyde-H	9.5 - 10.5	Singlet (s)	-
Pyridine-H (ortho to N)	8.5 - 8.8	Doublet (d)	~8.0
Pyridine-H (para to N)	7.8 - 8.2	Triplet (t)	~8.0
Pyridine-H (meta to N)	7.3 - 7.7	Doublet (d)	~8.0

Note: Predicted values are based on typical ranges for similar aromatic aldehydes and bipyridine derivatives.

Interpretation:

• Aldehyde Proton (CHO) : The most downfield signal, typically appearing between 9.5 and 10.5 ppm, is characteristic of an aldehyde proton.[3] Its deshielded nature is due to the electron-withdrawing effect of the carbonyl group and the magnetic anisotropy of the C=O bond. The absence of adjacent protons results in a singlet multiplicity.

• Aromatic Protons : The protons on the bipyridine rings will appear in the aromatic region (7.0-9.0 ppm). Due to the symmetry of the molecule, only three distinct signals are expected for the six aromatic protons. The exact chemical shifts are influenced by the electron-withdrawing aldehyde groups and the nitrogen heteroatoms. Protons closer to the nitrogen atoms and aldehyde groups will be more deshielded (further downfield). The splitting patterns (doublets and a triplet) arise from coupling with adjacent aromatic protons.

¹³C NMR Spectroscopy: Data and Interpretation

The ¹³C NMR spectrum provides complementary information, confirming the carbon framework of the molecule.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Carbonyl-C (C=O)	190 - 200
Pyridine-C (ipso to aldehyde)	150 - 155
Pyridine-C (ipso to other ring)	155 - 160
Pyridine-C (ortho to N)	148 - 152
Pyridine-C (para to N)	135 - 140
Pyridine-C (meta to N)	120 - 128

Note: Predicted values are based on typical ranges for similar aromatic aldehydes and bipyridine derivatives.

Interpretation:

• Carbonyl Carbon : The carbon of the aldehyde group is the most downfield signal, typically found in the 190-200 ppm region, which is highly diagnostic for aldehydes and ketones.[4]

• Aromatic Carbons : Due to the molecule's symmetry, six distinct signals are expected for the twelve carbons of the bipyridine core. The chemical shifts are determined by their position relative to the nitrogen atoms and the aldehyde substituents. Carbons directly attached to the electronegative nitrogen atoms and the electron-withdrawing aldehyde groups will appear at the lower field end of the aromatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Sample Preparation (Solid)

For a solid sample like 2,2'-Bipyridine-6,6'-dicarbaldehyde, the KBr pellet method is a standard and reliable technique.

• Grinding : Finely grind 1-2 mg of the sample using an agate mortar and pestle.[5]

• Mixing : Add 100-200 mg of dry, IR-grade potassium bromide (KBr) to the ground sample and mix thoroughly.[5]

• Pellet Formation : Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.[5]

• Analysis : Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

An alternative, often simpler method is Attenuated Total Reflectance (ATR), which requires minimal sample preparation.[6][7] A small amount of the solid sample is placed directly onto the ATR crystal, and pressure is applied to ensure good contact before analysis.[5]

Caption: Workflow for solid-state IR sample preparation.

IR Spectrum: Data and Interpretation

The IR spectrum of 2,2'-Bipyridine-6,6'-dicarbaldehyde will be dominated by absorptions from the aldehyde and bipyridine functional groups.

Vibrational Mode	Expected Frequency (cm⁻¹)	Intensity
Aldehyde C-H Stretch	2850 - 2700 (often two bands)	Medium
Aromatic C-H Stretch	3100 - 3000	Medium to Weak
Carbonyl (C=O) Stretch	1710 - 1685	Strong
Aromatic C=C and C=N Stretch	1600 - 1450	Medium to Strong
Aldehyde C-H Bend	~1390	Medium
Aromatic C-H Out-of-Plane Bend	900 - 675	Strong

Interpretation:

• Carbonyl (C=O) Stretch : The most prominent peak in the spectrum will be the strong absorption between 1710 and 1685 cm⁻¹. The position in this range is indicative of an aromatic aldehyde, where conjugation with the bipyridine ring lowers the frequency compared to a saturated aldehyde.[4][8]

• Aldehyde C-H Stretch : A key diagnostic feature for aldehydes is the presence of one or two medium-intensity bands in the 2850-2700 cm⁻¹ region.[8][9] The appearance of two bands is often due to Fermi resonance between the C-H stretching fundamental and an overtone of the C-H bending vibration.[10] This feature is crucial for distinguishing an aldehyde from a ketone.

• Aromatic Vibrations : The bipyridine core will give rise to several absorptions. Aromatic C-H stretching vibrations are typically seen just above 3000 cm⁻¹.[8] A series of sharp bands between 1600 and 1450 cm⁻¹ are characteristic of C=C and C=N stretching vibrations within the aromatic rings. Strong bands in the fingerprint region (below 1000 cm⁻¹) are due to C-H out-of-plane bending and provide information about the substitution pattern of the rings.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. For conjugated systems like 2,2'-Bipyridine-6,6'-dicarbaldehyde, this technique is particularly insightful.

Experimental Protocol: UV-Vis Sample Preparation

• Solvent Selection : Choose a UV-grade solvent that dissolves the sample and is transparent in the wavelength range of interest (typically 200-800 nm). Ethanol or acetonitrile are common choices for organic compounds.

• Stock Solution : Prepare a stock solution of known concentration by accurately weighing the sample and dissolving it in a precise volume of the chosen solvent.

• Dilution : Prepare a dilute solution (typically in the micromolar range) from the stock solution to ensure that the absorbance falls within the linear range of the spectrophotometer (ideally 0.1 - 1.0).

• Analysis : Fill a quartz cuvette with the sample solution and another with the pure solvent (as a blank). Place them in the spectrophotometer and record the absorption spectrum.

UV-Vis Spectrum: Data and Interpretation

The UV-Vis spectrum of 2,2'-Bipyridine-6,6'-dicarbaldehyde is expected to show absorptions arising from electronic transitions within the bipyridine and carbonyl chromophores.

Electronic Transition	Expected λmax (nm)	Molar Absorptivity (ε)
π → π* (Bipyridine)	~280 - 300	High
n → π* (Carbonyl)	~320 - 350	Low

Interpretation:

• π → π Transitions: Intense absorption bands are expected in the UV region, primarily below 300 nm. These are attributed to π → π transitions within the conjugated π-system of the bipyridine rings. The presence of the aldehyde groups, which extend the conjugation, may cause a slight red-shift (shift to longer wavelength) compared to unsubstituted 2,2'-bipyridine.

• n → π Transitions: A weaker absorption band is anticipated at a longer wavelength, likely in the 320-350 nm range. This band corresponds to the "forbidden" n → π transition of the non-bonding electrons on the carbonyl oxygens to the π* anti-bonding orbital.[11][12] This transition is characteristically of low intensity. The choice of solvent can influence the position of this peak; more polar solvents tend to cause a blue-shift (shift to shorter wavelength).[11]

Conclusion

The comprehensive spectroscopic analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde through NMR, IR, and UV-Vis techniques provides a detailed and self-validating picture of its molecular structure and electronic properties. The characteristic signals of the aldehyde protons and carbons in NMR, the distinct carbonyl and C-H stretches in IR, and the π → π* and n → π* transitions in UV-Vis spectroscopy collectively serve as a unique fingerprint for this compound. The protocols and interpretations detailed in this guide provide a robust framework for researchers to confidently identify and utilize this important chemical building block in their scientific endeavors.

References

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• Fung, B. M. (1977). An investigation of the 1H nmr isotropic shifts for some methyl-substituted bipyridine complexes with Ni(II) and Co(II). Canadian Journal of Chemistry, 55(17), 3029-3035.

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• Greisch, J. F., et al. (2015). Ligand influence on the electronic spectra of monocationic copper–bipyridine complexes. Physical Chemistry Chemical Physics, 17(44), 29777-29784.
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• European Journal of Engineering and Technology Research. (2018). UV-Visible Spectrophotometric Method and Validation of Organic Compounds. Retrieved from [Link]

• ResearchGate. (2025, August 5). High-resolution 1H NMR spectra of bis(2,2′-bipyridine)(4,4′-dialkyl-2,2′-bipyridine) ruthenium(II) salts. Retrieved from [Link]

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• Khan Academy. (2014, July 14). UV/Vis spectroscopy - Khan Academy Organic Chemistry [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). UV/Vis absorption spectra of [(bipy) 2 Ru(bis-bipy)Ru(bipy) 2 ] 4+ (3).... Retrieved from [Link]

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• Royal Society of Chemistry. (1999). Synthesis and a high field NMR study of a 2,2′-bipyridyl substituted β-cyclodextrin and its luminescent ReI metal complex. Journal of the Chemical Society, Perkin Transactions 2, (1), 1-6.

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An In-depth Technical Guide to the Solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde

This guide provides a comprehensive overview of the solubility characteristics of 2,2'-Bipyridine-6,6'-dicarbaldehyde, a key building block in supramolecular chemistry, catalysis, and materials science. This document is intended for researchers, scientists, and professionals in drug development who utilize this compound in their work.

Introduction: Understanding the Molecular Structure and its Influence on Solubility

2,2'-Bipyridine-6,6'-dicarbaldehyde is a heterocyclic organic compound with the molecular formula C₁₂H₈N₂O₂.[1][2] Its structure, featuring a rigid bipyridyl core and two reactive aldehyde functional groups, dictates its physical and chemical properties, including its solubility. The presence of two nitrogen atoms and two oxygen atoms introduces polarity and the potential for hydrogen bonding, while the aromatic rings contribute to van der Waals forces and potential π-π stacking interactions.

The interplay of these factors—polarity, hydrogen bonding capability, and molecular size—governs the solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde in various solvents. A fundamental principle in predicting solubility is "like dissolves like," which suggests that polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.

Known Solubility Data

Direct, quantitative solubility data for 2,2'-Bipyridine-6,6'-dicarbaldehyde in a wide range of common solvents is not extensively documented in publicly available literature. However, some qualitative information can be gleaned from various sources:

• Water : The compound is described as "slightly soluble" in water. This limited solubility is expected, as the hydrophobic nature of the bipyridyl backbone counteracts the hydrophilic character of the aldehyde and nitrogen functionalities.

Based on its structural similarity to other bipyridine derivatives and common practices in organic synthesis, a qualitative assessment of its expected solubility in common organic solvents can be inferred.

Table 1: Predicted Qualitative Solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Solvent Class	Common Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Slightly Soluble to Sparingly Soluble	The polar aldehyde groups can form hydrogen bonds with protic solvents. However, the large aromatic system limits extensive dissolution.
Polar Aprotic	Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile	Soluble	These solvents have high dielectric constants and are effective at solvating polar molecules through dipole-dipole interactions. The use of DMSO and DMF in reactions involving bipyridine derivatives is common.[3]
Halogenated	Dichloromethane (DCM), Chloroform	Moderately Soluble to Soluble	These solvents can dissolve moderately polar compounds. DCM is often used in the purification of related compounds.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Sparingly Soluble to Insoluble	These solvents are less polar and may not effectively solvate the polar functional groups of the molecule.
Aromatic	Toluene, Benzene	Sparingly Soluble	While π-π stacking interactions are possible, the overall polarity of the molecule may limit solubility in these non-polar solvents.
Non-polar Aliphatic	Hexane, Pentane	Insoluble	The significant difference in polarity makes dissolution unlikely.

Experimental Determination of Solubility

Given the limited published data, experimental determination of the solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde is crucial for its effective use in research and development. The following is a standardized protocol for determining the solubility of a solid organic compound.

Materials and Equipment

• 2,2'-Bipyridine-6,6'-dicarbaldehyde (solid)

• A range of analytical grade solvents (e.g., water, ethanol, DMSO, DCM, hexane)

• Analytical balance

• Vials or test tubes with closures

• Vortex mixer or magnetic stirrer

• Temperature-controlled environment (e.g., water bath, incubator)

• Filtration apparatus (e.g., syringe filters)

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Step-by-Step Experimental Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2,2'-Bipyridine-6,6'-dicarbaldehyde to a known volume of the chosen solvent in a vial. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vial to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to reach equilibrium. A vortex mixer or magnetic stirrer can be used.

• Separation of Undissolved Solid:

  • Once equilibrium is reached, allow the mixture to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved solid particles.

• Quantification of Dissolved Solute:

  • Dilute the filtered, saturated solution with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical instrument.

  • Analyze the diluted solution using a calibrated analytical method (e.g., UV-Vis spectrophotometry by measuring absorbance at a predetermined λmax, or HPLC with a suitable detector).

  • Calculate the concentration of the saturated solution based on the dilution factor and the calibration curve.

• Data Reporting:

  • Express the solubility in standard units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L), at the specified temperature.

Figure 1: Workflow for the experimental determination of solubility.

Recrystallization for Purification

Recrystallization is a common technique for purifying solid organic compounds. The choice of solvent is critical for successful recrystallization and is directly related to the compound's solubility characteristics. An ideal recrystallization solvent should dissolve the compound well at an elevated temperature but poorly at a lower temperature.

Selecting a Recrystallization Solvent

Based on the predicted solubility profile, a solvent-pair system is often effective for recrystallizing bipyridine derivatives. This typically involves a "good" solvent in which the compound is readily soluble and a "poor" solvent in which it is insoluble.

Potential Solvent Systems for Recrystallization:

• Dichloromethane/Hexane: Dichloromethane is a good solvent, while hexane is a poor solvent. Dissolving the compound in a minimum amount of hot DCM followed by the slow addition of hexane can induce crystallization upon cooling.

• Ethanol/Water: For moderately polar compounds, ethanol can act as the good solvent and water as the poor solvent.

• N,N-Dimethylformamide (DMF)/Water: Given the likely solubility in DMF, this could serve as the good solvent, with water as the anti-solvent.

General Recrystallization Protocol

• Dissolve the crude 2,2'-Bipyridine-6,6'-dicarbaldehyde in a minimal amount of a suitable "good" solvent at an elevated temperature.

• If a single solvent is used, slowly cool the solution to induce crystallization. If a solvent pair is used, slowly add the "poor" solvent to the hot solution until turbidity is observed, then re-heat to clarify and cool slowly.

• Allow the solution to cool to room temperature and then in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold "poor" solvent.

• Dry the crystals under vacuum.

Figure 2: General workflow for recrystallization.

Safety and Handling

2,2'-Bipyridine-6,6'-dicarbaldehyde should be handled with appropriate safety precautions. It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1] Always work in a well-ventilated area, preferably a chemical fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Conclusion

References

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• Reddit. (2018). Solubility conundrum -- 2,2'-bipyridine-5,5'-dicarboxylic acid. r/chemistry.

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A Historical and Technical Guide to 2,2'-Bipyridine-6,6'-dicarbaldehyde: A Cornerstone Ligand in Modern Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy of the 2,2'-Bipyridine Scaffold

The story of 2,2'-bipyridine-6,6'-dicarbaldehyde is intrinsically linked to the rich history of its parent heterocycle, 2,2'-bipyridine (bpy). First synthesized in 1888, 2,2'-bipyridine has become one of the most ubiquitous and extensively studied ligands in coordination chemistry.[1] Its ability to form stable chelate complexes with a vast array of metal ions has been instrumental in advancing our understanding of fundamental chemical principles, including bonding, spectroscopy, photophysics, and electrochemistry of metal complexes.[2] The functionalization of the bipyridine core has been a continuous pursuit, aiming to tailor its steric and electronic properties for specific applications. The introduction of reactive aldehyde groups at the 6 and 6' positions to create 2,2'-Bipyridine-6,6'-dicarbaldehyde marked a significant step forward, providing a versatile platform for the construction of intricate molecular architectures and functional materials.

This technical guide provides a historical overview of the research surrounding 2,2'-Bipyridine-6,6'-dicarbaldehyde, details its synthesis, and explores its diverse applications in coordination chemistry, catalysis, and materials science.

The Genesis of a Versatile Building Block: Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

The most common and effective method for the synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde involves the oxidation of its precursor, 6,6'-dimethyl-2,2'-bipyridine. This transformation is a critical step that unlocks the synthetic potential of the dicarbaldehyde.

Key Synthetic Precursor: 6,6'-Dimethyl-2,2'-bipyridine

The synthesis of 6,6'-dimethyl-2,2'-bipyridine can be achieved through various coupling reactions of 2-chloro-6-methylpyridine.

Oxidation to 2,2'-Bipyridine-6,6'-dicarbaldehyde

The oxidation of the methyl groups of 6,6'-dimethyl-2,2'-bipyridine to aldehydes is typically accomplished using selenium dioxide (SeO₂). This method, known as the Riley oxidation, is a well-established procedure for the oxidation of activated methyl and methylene groups.[3]

Figure 1: General synthetic scheme for 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Experimental Protocol: Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

This protocol is based on the established method of oxidizing 6,6'-dimethyl-2,2'-bipyridine with selenium dioxide.[1][4]

Materials:

• 6,6'-Dimethyl-2,2'-bipyridine

• Selenium dioxide (SeO₂)

• Dioxane (anhydrous)

• Methanol

• Dichloromethane

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6,6'-dimethyl-2,2'-bipyridine in anhydrous dioxane.

• Addition of Oxidant: Add a stoichiometric amount of selenium dioxide to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. The precipitated black selenium metal is removed by filtration.

• Extraction: The filtrate is concentrated under reduced pressure. The residue is then dissolved in dichloromethane and washed with water to remove any remaining inorganic impurities.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate) to afford 2,2'-Bipyridine-6,6'-dicarbaldehyde as a solid.

Characterization Data:

Property	Value
Molecular Formula	C₁₂H₈N₂O₂
Molecular Weight	212.20 g/mol
Appearance	Off-white to yellow solid
¹H NMR (CDCl₃)	δ ~10.2 (s, 2H, -CHO), 8.2-7.8 (m, 6H, Ar-H)
¹³C NMR (CDCl₃)	δ ~193, 155, 152, 138, 125, 122
IR (KBr, cm⁻¹)	~1700 (C=O stretch)

Note: Spectroscopic data are approximate and may vary slightly depending on the solvent and instrument used.

A Gateway to Complexity: Reactivity and Applications

The two aldehyde functionalities of 2,2'-Bipyridine-6,6'-dicarbaldehyde serve as versatile handles for a wide range of chemical transformations, making it a valuable building block in supramolecular chemistry and materials science.

Schiff Base Condensation and the Formation of Macrocycles

The most prominent reaction of 2,2'-Bipyridine-6,6'-dicarbaldehyde is its condensation with primary amines to form Schiff bases (imines). This reaction is a cornerstone for the synthesis of a vast array of macrocyclic ligands.[5][6] By varying the diamine linker, a diverse library of macrocycles with different sizes, shapes, and functionalities can be readily accessed.

Figure 2: Schiff base condensation leading to macrocycle formation.

These macrocyclic Schiff base ligands are of great interest for their ability to encapsulate metal ions, leading to the formation of unique coordination complexes with applications in catalysis, sensing, and molecular recognition.

Coordination Chemistry and Catalysis

The bipyridine unit of the dicarbaldehyde and its derivatives readily coordinates to a wide range of transition metals. The resulting metal complexes have been explored for their catalytic activities in various organic transformations. For instance, ruthenium complexes bearing ligands derived from 2,2'-bipyridine-6,6'-dicarbaldehyde have been investigated as catalysts for water oxidation.[1] The ability to functionalize the ligand framework via the aldehyde groups allows for the fine-tuning of the electronic and steric properties of the catalyst, thereby influencing its activity and selectivity.

Materials Science: Building Blocks for Porous Materials

In recent years, 2,2'-Bipyridine-6,6'-dicarbaldehyde has emerged as a crucial building block for the synthesis of porous crystalline materials such as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).[7] In COF synthesis, the dialdehyde can react with multitopic amines to form robust, porous networks with regular and accessible channels. These materials are being investigated for applications in gas storage and separation.

Conclusion and Future Outlook

From its conceptual origins in the rich history of 2,2'-bipyridine chemistry, 2,2'-Bipyridine-6,6'-dicarbaldehyde has evolved into a cornerstone building block in modern synthetic chemistry. Its straightforward synthesis and the versatile reactivity of its aldehyde groups have paved the way for the construction of a vast array of complex molecular architectures. The ongoing exploration of its coordination chemistry and its application in the design of novel catalysts and functional materials promise a vibrant future for this remarkable molecule. As the demand for sophisticated molecular systems in drug discovery, materials science, and catalysis continues to grow, the importance of versatile and programmable building blocks like 2,2'-Bipyridine-6,6'-dicarbaldehyde is set to increase even further.

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fundamental reactivity of the aldehyde groups in 2,2'-Bipyridine-6,6'-dicarbaldehyde

An In-Depth Technical Guide to the Fundamental Reactivity of Aldehyde Groups in 2,2'-Bipyridine-6,6'-dicarbaldehyde

Prepared by: Gemini, Senior Application Scientist

Abstract

2,2'-Bipyridine-6,6'-dicarbaldehyde stands as a cornerstone scaffold in modern coordination and materials chemistry. Its unique architecture, which marries the robust chelating properties of the bipyridine unit with the versatile reactivity of two symmetrically placed aldehyde groups, makes it an exceptionally valuable building block. The aldehyde functionalities are not mere appendages; they are the primary reactive sites that allow for a vast array of chemical transformations. This guide provides an in-depth exploration of the fundamental reactivity of these aldehyde groups, offering researchers and drug development professionals a comprehensive understanding of the molecule's potential. We will dissect the causality behind key synthetic transformations—including imine condensation, oxidation, and reduction—and provide field-proven protocols to empower rational design of novel ligands, supramolecular assemblies, and functional materials.

Core Molecular Profile and Significance

2,2'-Bipyridine-6,6'-dicarbaldehyde, often abbreviated as bpy(CHO)₂, is a bifunctional organic compound. The core of its utility lies in the strategic placement of two formyl (aldehyde) groups at the 6 and 6' positions of a 2,2'-bipyridine backbone. This arrangement creates a powerful synergy:

• The Bipyridine Core: A classic bidentate N,N-chelating ligand, renowned for its ability to form stable complexes with a wide range of transition metal ions.[1] Its rigid structure provides a predictable framework for constructing complex architectures.

• The Aldehyde Groups: These serve as highly reactive handles for covalent modification, enabling the extension of the ligand framework. This dual nature allows chemists to first coordinate a metal and then build a larger structure, or pre-fabricate a complex ligand before metalation.

This combination has propelled its use across diverse fields, from the development of advanced catalysts and porous materials to biologically active compounds.[2]

Property	Value	Source
IUPAC Name	6-(6-formyl-2-pyridinyl)pyridine-2-carbaldehyde	[3]
Molecular Formula	C₁₂H₈N₂O₂	[3]
Molecular Weight	212.20 g/mol	[3]
CAS Number	49669-26-3	[3]
Canonical SMILES	C1=CC(=NC(=C1)C2=CC=CC(=N2)C=O)C=O	[3][4]
Appearance	Typically a yellow to brown powder

Fundamental Reactivity Pathways of the Aldehyde Groups

The electrophilic carbon atom of the aldehyde's carbonyl group is the epicenter of its reactivity, readily undergoing nucleophilic attack. This predictable reactivity allows for the synthesis of a diverse library of derivatives.

Imine Condensation: The Gateway to Complex Ligands

The most prominent reaction of 2,2'-bipyridine-6,6'-dicarbaldehyde is its condensation with primary amines to form Schiff bases (imines). This reaction is a cornerstone of dynamic covalent chemistry and provides a direct route to constructing elaborate, often polydentate, ligand systems.[5][6]

Mechanistic Rationale: The reaction proceeds via nucleophilic attack of the amine on the aldehyde's carbonyl carbon, followed by dehydration to form the characteristic C=N double bond. The reaction is typically acid-catalyzed, as protonation of the carbonyl oxygen makes the carbon more electrophilic. However, the reaction can often proceed without an external catalyst, especially with reactive amines. The reversible nature of imine formation is crucial for self-assembly processes, allowing for "error correction" to yield the thermodynamically most stable macrocyclic products.[7]

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Caption: Key components of the Pinnick oxidation pathway.

Field-Proven Protocol: Oxidation to 2,2'-Bipyridine-6,6'-dicarboxylic acid

This protocol is adapted from common, robust oxidation procedures for aromatic aldehydes. [8]

• Setup: Suspend 2,2'-bipyridine-6,6'-dicarbaldehyde (1.0 mmol) in a mixture of tert-butanol (15 mL) and water (5 mL).

• Reagent Addition: Add 2-methyl-2-butene (5.0 mmol) to act as a hypochlorite scavenger. In a separate flask, dissolve sodium chlorite (NaClO₂, 4.0 mmol) and sodium dihydrogen phosphate (NaH₂PO₄, 4.0 mmol) in water (10 mL).

  • Causality: The biphasic solvent system aids in dissolving both the organic substrate and inorganic reagents. NaH₂PO₄ buffers the reaction to a mildly acidic pH, which is optimal for the formation of the active oxidant, chlorous acid (HClO₂), while preventing side reactions. 2-methyl-2-butene is a crucial scavenger for the byproduct hypochlorous acid (HOCl), which could otherwise react with the product.

• Reaction: Add the aqueous solution of NaClO₂ and NaH₂PO₄ to the aldehyde suspension dropwise at room temperature over 30 minutes. Stir vigorously for 4-6 hours.

• Workup: After the reaction is complete (monitored by TLC), cool the mixture in an ice bath and acidify to pH ~2 with dilute HCl. This protonates the carboxylate groups, causing the product to precipitate.

• Isolation & Purification (Self-Validation): Collect the white precipitate by filtration, wash with cold water, and dry under vacuum. The product's identity is confirmed by the disappearance of the aldehyde proton in ¹H NMR and the appearance of a broad carboxylic acid proton signal (>12 ppm), as well as a characteristic C=O stretch for a carboxylic acid (~1700 cm⁻¹) in the IR spectrum. [9]

Reduction: Generating Flexible Alcohol Linkers

Reduction of the aldehyde groups to primary alcohols produces 6,6'-bis(hydroxymethyl)-2,2'-bipyridine. This transformation introduces conformational flexibility around the newly formed C-C single bonds and provides hydroxyl groups that can act as hydrogen bond donors or be further functionalized.

Mechanistic Rationale: The reduction is most commonly achieved using hydride-based reducing agents like sodium borohydride (NaBH₄) or the more powerful lithium aluminum hydride (LiAlH₄). [10][11]NaBH₄ is often preferred due to its greater safety, milder reactivity, and tolerance for protic solvents like methanol or ethanol. The mechanism involves the nucleophilic transfer of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon. [12]

Workflow: Hydride Reduction

Caption: Standard procedure for the reduction of aldehydes.

Field-Proven Protocol: Reduction to 6,6'-bis(hydroxymethyl)-2,2'-bipyridine

This protocol employs the widely used and reliable sodium borohydride. [11]

• Setup: Dissolve 2,2'-bipyridine-6,6'-dicarbaldehyde (1.0 mmol) in a suitable solvent like methanol (20 mL) in a round-bottom flask.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Causality: Cooling is essential to moderate the initial exothermic reaction upon adding the hydride reagent, preventing potential side reactions and ensuring controlled reduction.

• Reagent Addition: Add sodium borohydride (NaBH₄, 2.5 mmol) slowly in small portions over 15 minutes. Vigorous gas (H₂) evolution may be observed.

  • Causality: A molar excess of NaBH₄ is used because each molecule can deliver up to four hydride equivalents, but using a stoichiometric excess ensures the reaction goes to completion. Portion-wise addition maintains control over the reaction rate.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 1-2 hours until TLC analysis indicates the complete consumption of the starting material.

• Quenching and Isolation: Carefully quench the reaction by slowly adding water (10 mL) or dilute aqueous HCl to destroy any excess NaBH₄. Remove the organic solvent under reduced pressure. The aqueous residue can then be extracted with an organic solvent (e.g., ethyl acetate) to isolate the product.

• Purification (Self-Validation): The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and concentrated to yield the product. Purity is confirmed by ¹H NMR (disappearance of the aldehyde proton and appearance of a methylene proton signal and a hydroxyl proton signal) and mass spectrometry.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2,2'-Bipyridine-6,6'-dicarbaldehyde is classified with the following hazards:

• H315: Causes skin irritation. [3]* H319: Causes serious eye irritation. [3]* H335: May cause respiratory irritation. [3] Handling Precautions: Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. [3]

Conclusion

The is the key to its prominence as a molecular building block. The three primary transformations—imine condensation, oxidation, and reduction—provide reliable and high-yielding pathways to a vast range of derivatives. Each transformation imparts distinct structural and electronic properties, enabling the rational design of ligands for applications in supramolecular chemistry, catalysis, and the synthesis of functional materials like MOFs and COFs. [2][13]A thorough understanding of these core reactions, coupled with the robust protocols provided, equips researchers to fully exploit the synthetic potential of this versatile scaffold.

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Unlocking New Frontiers: A Technical Guide to the Research Potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde

For Immediate Release

A Deep Dive into a Versatile Molecular Scaffold for Innovations in Catalysis, Materials Science, and Targeted Therapeutics

Researchers, scientists, and professionals in drug development are constantly seeking novel molecular architectures to address pressing scientific challenges. This guide illuminates the burgeoning research landscape surrounding 2,2'-Bipyridine-6,6'-dicarbaldehyde, a versatile building block with significant, yet not fully exploited, potential. Its unique structural and electronic properties, stemming from the strategic placement of reactive aldehyde functionalities on the well-established 2,2'-bipyridine framework, open up a wealth of opportunities for creating sophisticated molecular systems. This document serves as a senior application scientist's perspective on the core strengths of this molecule and outlines promising avenues for future investigation.

The 2,2'-bipyridine (bpy) core is a cornerstone of coordination chemistry, renowned for its ability to form stable complexes with a wide array of metal ions. These complexes have been pivotal in advancing our understanding of fundamental chemical processes, including thermodynamics, kinetics, photophysics, and electrochemistry.[1] The introduction of dicarbaldehyde groups at the 6,6'-positions imparts a crucial element of programmability, allowing for the facile construction of more intricate and functional molecular designs.

Core Physicochemical Properties

2,2'-Bipyridine-6,6'-dicarbaldehyde is a solid, typically appearing as a light yellow to yellow powder.[2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₈N₂O₂	[3]
Molecular Weight	212.20 g/mol	[2][3]
CAS Number	49669-26-3	[3]
Appearance	Light yellow to yellow solid	[2]
Melting Point	236-237 °C	[2]

Strategic Synthesis and Derivatization

The synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde can be challenging, often involving multi-step procedures starting from more common bipyridine precursors.[4] A common strategy involves the oxidation of 6,6'-dimethyl-2,2'-bipyridine.[1] The inherent reactivity of the aldehyde groups is the key to unlocking the potential of this molecule.

Protocol: Synthesis of Schiff Base Derivatives

The formation of Schiff bases through the condensation of the dicarbaldehyde with primary amines is a cornerstone of its application. This reaction creates an imine linkage (-C=N-) that extends the conjugated system and introduces new functionalities.

General Procedure:

• Dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde in a suitable solvent (e.g., ethanol, methanol, or DMF).

• Add a stoichiometric equivalent of the desired primary amine (or a slight excess).

• Add a catalytic amount of a weak acid (e.g., a few drops of acetic acid or sulfuric acid) to facilitate the reaction.[5]

• Reflux the reaction mixture for a specified period (typically 1-4 hours), monitoring the reaction progress by thin-layer chromatography.[5]

• Upon completion, cool the reaction mixture to room temperature to allow for the precipitation of the Schiff base product.

• Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum.[5]

• Further purification can be achieved by recrystallization from an appropriate solvent system.

This straightforward protocol allows for the generation of a vast library of derivatives with tailored electronic and steric properties, which is fundamental for the research directions outlined below.

Caption: Workflow for the synthesis of Schiff base derivatives.

Future Research Directions: A Roadmap

The unique architecture of 2,2'-Bipyridine-6,6'-dicarbaldehyde positions it as a critical component in several cutting-edge research areas.

Asymmetric Catalysis: Precision in Chirality

The C2 symmetry of the 2,2'-bipyridine core, when combined with chiral amines to form Schiff base ligands, creates a privileged environment for asymmetric catalysis. Metal complexes of these chiral ligands can effectively control the stereochemical outcome of a variety of organic transformations.

Current Landscape: Chiral Schiff base ligands derived from bipyridine aldehydes have shown high efficacy in promoting enantioselectivity in reactions such as asymmetric cyclopropanation and Henry reactions.[6]

Proposed Research Directions:

• Exploration of New Catalytic Reactions: Systematic investigation of these chiral ligands in a broader range of asymmetric transformations, including aldol reactions, Michael additions, and Diels-Alder reactions.

• Mechanistic Studies: Detailed kinetic and computational studies to elucidate the mechanism of enantioselection and to guide the rational design of more efficient catalysts.

• Heterogenization of Catalysts: Immobilization of these chiral complexes on solid supports (e.g., polymers, silica, or metal-organic frameworks) to facilitate catalyst recovery and recycling, a key aspect of green chemistry.

Materials Science: Engineering Functional Solids

The rigid structure and defined coordination vector of 2,2'-Bipyridine-6,6'-dicarbaldehyde make it an excellent building block for the synthesis of porous crystalline materials like Covalent Organic Frameworks (COFs).[4]

Current Landscape: The isomeric 2,2'-Bipyridine-5,5'-dicarbaldehyde has been utilized in the synthesis of COFs.[7] The bipyridine units within the COF structure can serve as docking sites for metal ions, leading to materials with applications in gas storage and catalysis.[8]

Proposed Research Directions:

• Novel COF Architectures: Synthesis of novel COFs using 2,2'-Bipyridine-6,6'-dicarbaldehyde and various multitopic linkers to create materials with tunable pore sizes and functionalities.

• Post-Synthetic Modification: Exploiting the unreacted aldehyde groups within the COF structure for post-synthetic modification, allowing for the introduction of new functional groups and the fine-tuning of material properties.

• Functional Materials for Sensing and Optoelectronics: Development of COFs with tailored photophysical and electrochemical properties for applications in chemical sensing, photocatalysis, and organic electronics. The inherent luminescence of bipyridine-containing systems can be modulated by the presence of analytes.

Caption: Pathway for the synthesis and functionalization of COFs.

Medicinal Chemistry and Drug Development: A New Paradigm

The 2,2'-bipyridine scaffold is present in several bioactive natural products and their derivatives have demonstrated a wide range of pharmacological activities, including anticancer, antibacterial, and antifungal properties.[9][10]

Current Landscape: Rhenium tricarbonyl complexes of 5- and 6-(halomethyl)-2,2'-bipyridine have shown significant antiproliferative activity against colorectal and pancreatic cancer cell lines.[6] One derivative demonstrated notable inhibition of pancreatic tumor growth in vivo at concentrations lower than its in vitro IC50 values.[6][11] Additionally, novel 2,2'-bipyridine hydroxamic acid derivatives have shown selective cytotoxicity against head and neck cancer cells with IC50 values in the micromolar range.[12] For instance, one such derivative, compound 1A, exhibited an IC50 of 19.36 μM against Cal27 cells and also demonstrated HDAC inhibitory activity with an IC50 of 28.97 μM.[12]

Proposed Research Directions:

• Targeted Anticancer Agents: Design and synthesis of metal complexes and organic derivatives of 2,2'-Bipyridine-6,6'-dicarbaldehyde with enhanced selectivity for cancer cells. The aldehyde groups can be used to conjugate these molecules to tumor-targeting moieties.

• Antimicrobial Drug Discovery: Exploration of the antibacterial and antifungal activity of a diverse library of Schiff base derivatives. The mechanism of action of these compounds should be investigated to identify novel antimicrobial targets.

• Targeted Protein Degradation (TPD): This is a particularly exciting and nascent area. TPD is a revolutionary drug discovery strategy that utilizes the cell's natural protein disposal machinery to eliminate disease-causing proteins.[2] Bifunctional molecules, such as Proteolysis-Targeting Chimeras (PROTACs), are a key component of this approach.[13] The aldehyde functionalities of 2,2'-Bipyridine-6,6'-dicarbaldehyde can serve as reactive handles for conjugation to ligands that bind to a target protein, while the bipyridine core can be developed into a ligand for an E3 ubiquitin ligase. This opens a new frontier for creating novel therapeutics for diseases currently considered "undruggable."[14][15]

Caption: Conceptual workflow for PROTAC development.

Challenges and an Authoritative Outlook

While the potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde is immense, researchers should be mindful of certain challenges. The synthesis of the core molecule can be low-yielding, and the stability of the resulting imine bonds in Schiff base derivatives can be sensitive to hydrolysis, particularly in aqueous environments.[1][16] Careful experimental design and characterization are paramount.

Despite these challenges, the unique combination of a robust chelating core with highly versatile reactive handles makes 2,2'-Bipyridine-6,6'-dicarbaldehyde a molecule of significant strategic importance. The research directions outlined in this guide represent just a fraction of the possibilities. As our understanding of supramolecular chemistry, catalysis, and molecular biology deepens, the applications of this remarkable building block are set to expand, driving innovation across multiple scientific disciplines.

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• 4. [2,2'-Bipyridine]-6-carbaldehyde | 134296-07-4 | Benchchem [benchchem.com]
• 5. Synthesis and Characterization of 2,2’-Bipyridyl-5,5’-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines [file.scirp.org]
• 6. Synthesis, characterization, and in vivo evaluation of the anticancer activity of a series of 5- and 6-(halomethyl)-2,2′-bipyridine rhenium tricarbonyl complexes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
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A Comprehensive Safety and Handling Guide for 2,2'-Bipyridine-6,6'-dicarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth safety and handling information for 2,2'-Bipyridine-6,6'-dicarbaldehyde, a specialized reagent with significant applications in coordination chemistry and organic synthesis. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but a foundational understanding of the causality behind these recommendations, ensuring a culture of safety and scientific integrity in the laboratory.

Introduction to 2,2'-Bipyridine-6,6'-dicarbaldehyde: A Profile

2,2'-Bipyridine-6,6'-dicarbaldehyde is an organic compound featuring a bipyridine core functionalized with two aldehyde groups. This unique structure makes it a valuable precursor in the synthesis of complex molecules, particularly as a ligand in the formation of metal complexes and in the construction of novel organic frameworks. Its reactivity, centered around the aldehyde and bipyridine moieties, necessitates a thorough understanding of its properties for safe and effective handling.

Hazard Identification and Risk Assessment

A comprehensive understanding of the potential hazards associated with 2,2'-Bipyridine-6,6'-dicarbaldehyde is the cornerstone of safe laboratory practice. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the primary hazard identification for this compound.

According to GHS classifications, 2,2'-Bipyridine-6,6'-dicarbaldehyde is identified with the following hazard statements:

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

• H335: May cause respiratory irritation. [1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2,2'-Bipyridine-6,6'-dicarbaldehyde is presented in the table below. The lack of complete data underscores the importance of treating this compound with a high degree of caution.

Property	Value	Source
Molecular Formula	C₁₂H₈N₂O₂	PubChem[1]
Molecular Weight	212.20 g/mol	PubChem[1]
Appearance	Solid	Inferred from related compounds
Boiling Point	340.474 °C at 760 mmHg	Echemi[4]
Flash Point	163.92 °C	Echemi[4]
Density	1.205 g/cm³	Echemi[4]
Solubility	No data available

Engineering Controls and Personal Protective Equipment (PPE)

The primary objective in handling 2,2'-Bipyridine-6,6'-dicarbaldehyde is to minimize exposure. This is achieved through a combination of robust engineering controls and appropriate personal protective equipment.

Engineering Controls

• Fume Hood: All handling of 2,2'-Bipyridine-6,6'-dicarbaldehyde, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.[4]

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are effectively diluted and removed.[4]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing skin and eye contact.

• Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. It is crucial to inspect gloves for any signs of degradation or perforation before use.[4]

• Skin and Body Protection: A lab coat should be worn at all times. For procedures with a higher risk of splashing, additional protection such as a chemical-resistant apron may be necessary.[4]

• Respiratory Protection: In situations where a fume hood is not available or if there is a potential for significant aerosolization, a NIOSH-approved respirator with an organic vapor cartridge may be required.[5]

Caption: Recommended PPE donning and doffing sequence.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to maintain the integrity of the compound and ensure the safety of laboratory personnel.

Handling

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[4]

• Grounding: For transfers of larger quantities, take precautionary measures against static discharge.[6]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases. While specific reactivity data is limited, the bipyridine and aldehyde functionalities suggest potential for vigorous reactions with these substance classes.[7]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[5][8]

Storage

• Container: Store in a tightly closed, properly labeled container.[4]

• Conditions: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[4]

• Segregation: Store separately from incompatible materials.[7]

Emergency Procedures

Preparedness for potential emergencies is a critical component of laboratory safety.

First-Aid Measures

• Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Skin Contact: In case of skin contact, immediately wash with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: In case of eye contact, immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[4]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 5. nj.gov [nj.gov]
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• 7. carlroth.com [carlroth.com]
• 8. pentachemicals.eu [pentachemicals.eu]

Protocols & Analytical Methods

Application Notes and Protocols: A Comprehensive Guide to Schiff Base Condensation with 2,2'-Bipyridine-6,6'-dicarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of 2,2'-Bipyridine-6,6'-dicarbaldehyde Schiff Bases

Schiff bases, or imines, are a class of organic compounds characterized by the presence of a carbon-nitrogen double bond. First reported by Hugo Schiff in 1864, these compounds are typically formed through the condensation of a primary amine with an aldehyde or ketone[1]. The Schiff bases derived from 2,2'-bipyridine-6,6'-dicarbaldehyde are of particular interest in the fields of coordination chemistry, materials science, and drug development. The bipyridine moiety is a well-established chelating agent, capable of forming stable complexes with a wide range of metal ions[2][3][4]. The introduction of imine functionalities at the 6 and 6' positions expands the coordination possibilities of the ligand, allowing for the synthesis of intricate multinuclear metal complexes and supramolecular assemblies[4]. These Schiff base ligands and their metal complexes have shown promise in various applications, including catalysis, sensing, and as antimicrobial or anticancer agents[2][3][5].

This application note provides a detailed protocol for the synthesis of Schiff bases via the condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with primary amines. It offers insights into the optimization of reaction conditions, purification techniques, and comprehensive characterization of the resulting products.

Synthesis of the Starting Material: 2,2'-Bipyridine-6,6'-dicarbaldehyde

While commercially available, the synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde can be achieved from 6,6'-dimethyl-2,2'-bipyridine. The synthesis typically involves a two-step process of oxidation. A common method is the oxidation of the methyl groups to aldehydes using selenium dioxide. Careful control of the reaction conditions is crucial to avoid over-oxidation to carboxylic acids.

General Protocol for Schiff Base Condensation

This protocol outlines a general procedure for the synthesis of Schiff bases from 2,2'-Bipyridine-6,6'-dicarbaldehyde and a primary amine. The reaction involves the formation of a carbinolamine intermediate, followed by the elimination of water to form the imine[1].

Materials and Reagents

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• Primary amine (e.g., aniline, substituted anilines, alkylamines)

• Anhydrous solvent (e.g., ethanol, methanol, tetrahydrofuran (THF), or toluene)

• Acid catalyst (e.g., glacial acetic acid, p-toluenesulfonic acid) (optional)

• Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

• Solvents for purification (e.g., ethanol, methanol, dichloromethane, hexanes)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Inert atmosphere setup (e.g., nitrogen or argon gas)

• Standard laboratory glassware

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Reaction Scheme

Caption: General reaction scheme for the synthesis of a Schiff base from 2,2'-Bipyridine-6,6'-dicarbaldehyde and a primary amine.

Step-by-Step Procedure

• Preparation: In a clean, dry round-bottom flask, dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 equivalent) in a minimal amount of the chosen anhydrous solvent.

• Addition of Amine: To the stirred solution, add the primary amine (2.0-2.2 equivalents) either neat or as a solution in the same solvent. The slight excess of the amine helps to drive the reaction to completion.

• Catalyst Addition (Optional): If required, add a catalytic amount of a suitable acid (e.g., 2-3 drops of glacial acetic acid). The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine[3][5].

• Reaction: The reaction mixture is typically stirred at room temperature or heated to reflux. The optimal temperature and reaction time will vary depending on the reactivity of the amine. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • Upon completion, the reaction mixture is cooled to room temperature.

  • If the product precipitates out of the solution, it can be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

  • If the product remains in solution, the solvent is removed under reduced pressure using a rotary evaporator. The resulting crude product can then be purified.

Purification

The synthesized Schiff base can be purified by recrystallization from a suitable solvent or solvent mixture (e.g., ethanol, methanol, or dichloromethane/hexanes). In some cases, column chromatography on silica gel or alumina may be necessary to remove unreacted starting materials or by-products.

Table 1: Typical Reaction Conditions for Schiff Base Synthesis

Amine Substrate	Solvent	Catalyst	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Aniline	Ethanol	Acetic Acid	Reflux	4-6	85-95
4-Methoxyaniline	Methanol	None	Room Temp	12	90-98
Ethylenediamine	THF	None	Room Temp	2-4	>90
2-Aminopyridine	Toluene	p-TSA	Reflux (Dean-Stark)	12-24	70-85

Experimental Workflow Diagram

Caption: A step-by-step experimental workflow for the synthesis and purification of Schiff bases.

Characterization of Schiff Bases

The successful synthesis of the Schiff base can be confirmed using a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

The most significant evidence for the formation of a Schiff base in the IR spectrum is the appearance of a strong absorption band corresponding to the C=N (imine) stretching vibration, typically in the range of 1600-1650 cm⁻¹[6]. Concurrently, the characteristic C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3400 cm⁻¹) should disappear or be significantly diminished.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The formation of the imine bond is confirmed by the appearance of a characteristic singlet for the azomethine proton (-CH=N-), typically in the range of δ 8.0-9.0 ppm[6]. The disappearance of the aldehyde proton signal (around δ 9.5-10.5 ppm) and the amine protons provides further confirmation.

• ¹³C NMR: The carbon of the azomethine group (-CH=N-) typically appears in the range of δ 145-165 ppm[6]. The aldehyde carbonyl carbon signal (around δ 190-200 ppm) will be absent in the spectrum of the pure product.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the synthesized Schiff base, confirming the expected molecular formula.

Troubleshooting and Optimization

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient reaction time or temperature.- Steric hindrance from bulky substituents.- Reversibility of the reaction.	- Increase reaction time and/or temperature.- Use a higher boiling point solvent.- Add a catalytic amount of acid.- Remove water using a Dean-Stark apparatus or molecular sieves.
Low Yield	- Product is soluble in the reaction solvent.- Degradation of product during work-up.	- Cool the reaction mixture in an ice bath to promote precipitation.- Use a different solvent for recrystallization.- Avoid prolonged heating or exposure to acidic/basic conditions during work-up.
Purification Difficulties	- Product and starting materials have similar polarities.- Product is an oil or difficult to crystallize.	- Utilize column chromatography with a carefully selected eluent system.- Attempt trituration with a non-polar solvent to induce solidification.- Convert the Schiff base to a salt (e.g., hydrochloride) for easier purification, followed by neutralization.

Conclusion

The Schiff base condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with primary amines provides a versatile and efficient route to a wide array of multidentate ligands. The protocols and guidelines presented in this application note offer a solid foundation for researchers to synthesize and characterize these valuable compounds. The ability to tune the steric and electronic properties of the resulting Schiff base ligands by varying the primary amine component opens up a vast chemical space for the design of novel metal complexes with tailored properties for applications in catalysis, materials science, and medicinal chemistry.

References

• Hoq, M. R., Karim, M. R., Arifuzzaman, M., & Mirza, A. H. (2015). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. International Journal of Organic Chemistry, 5, 29-36. [Link]

• Thirunarayanan, G., & Vanangamudi, G. (2016). Synthesis, Characterization and Biocidal Activities of Some Schiff Base Metal Complexes. Journal of Chemical and Pharmaceutical Research, 8(8), 834-843. [Link]

• Feng, X., et al. (2012). Covalent organic frameworks with ordered open docking sites on the channel walls. Chemical Communications, 48(82), 10184-10186. [Link]

• Hoq, M. R., Karim, M. R., Arifuzzaman, M., & Mirza, A. H. (2015). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. Scientific Research Publishing. [Link]

• Hoq, M. R., et al. (2015). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. ResearchGate. [Link]

• Soderquist, J. A. (1998). 2,2'-Bipyridine. Organic Syntheses, 75, 176. [Link]

• Science.gov. (n.d.). schiff bases synthesis: Topics by Science.gov. Retrieved from [Link]

• Sarker, M., & Hossain, M. A. (2019). Synthesis, Characterization and Biological Activity Studies of Mixed Ligand Complexes with Schiff base and 2,2'-Bipyridine. Journal of Applicable Chemistry, 8(3), 1234-1240. [Link]

• Hodačová, J., & Buděšínský, M. (2007). New Synthetic Path to 2,2'-Bipyridine-5,5'-dicarbaldehyde and Its Use in the [3+3] Cyclocondensation with trans-1,2-Diaminocyclohexane. Organic Letters, 9(26), 5641–5643. [Link]

• Case, F. H. (2007). An Improved Synthesis of 6,6′Diamino2,2′-bipyridine. Synthesis, 2007(05), 791-793. [Link]

• PubChem. (n.d.). 2,2'-Bipyridine-6,6'-dicarbaldehyde. National Center for Biotechnology Information. [Link]

• Reinhart, E. D., & Jordan, R. F. (2019). Template-Free Synthesis of a Macrocyclic Bis(pyridine-dienamine) Proligand and Metal Complexes of Its Bis(pyridine-diimine) and Bis(pyridine-dienamido) Forms. Inorganic Chemistry, 58(22), 15466–15478. [Link]

• Newkome, G. R., & Reichert, P. W. (1998). 5-methyl-2,2'-bipyridine. Organic Syntheses, 75, 155. [Link]

• The Royal Society of Chemistry. (n.d.). Modular Preparation of Cationic Bipyridines and Azaarenes via C–H Activation. [Link]

• Bencini, A., & Lippolis, V. (2020). Beauty in Chemistry: Making Artistic Molecules with Schiff Bases. Accounts of Chemical Research, 53(9), 1895–1908. [Link]

• An Experimental Handbook for Pharmaceutical Organic Chemistry-I. (n.d.). AIM: TO CARRY OUT THE SYNTHESIS OF “SCHIFF-BASE” BY COMBINING ANILINE AND BENZALDEHYDE. [Link]

• Google Patents. (n.d.). Process for preparing n,n'-bis(2,2,6,6-tetramethylpiperidin-4-yl)hexane-1,6-diamine.

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• 5. Synthesis and Characterization of 2,2’-Bipyridyl-5,5’-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines [file.scirp.org]
• 6. Synthesis, Characterization and Biocidal Activities of Some Schiff Base Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2,2'-Bipyridine-6,6'-dicarbaldehyde in Supramolecular Assembly: A Technical Guide for Advanced Research

Introduction: The Strategic Advantage of the 2,2'-Bipyridine-6,6'-dicarbaldehyde Scaffold

In the intricate world of supramolecular chemistry, where molecules are meticulously designed to self-assemble into complex architectures, the choice of building blocks is paramount. Among the vast arsenal of molecular components, 2,2'-bipyridine-6,6'-dicarbaldehyde stands out as a uniquely versatile and powerful synthon. Its strategic placement of reactive aldehyde functionalities at the 6 and 6' positions of the esteemed 2,2'-bipyridine core imparts a distinct set of properties that researchers can harness to construct sophisticated supramolecular systems with tailored functions.

The foundational importance of the 2,2'-bipyridine (bpy) unit is well-established, serving as a robust bidentate, N,N'-chelating ligand for a vast array of metal ions.[1] This inherent coordinating ability, coupled with the reactive nature of the aldehyde groups, allows for a two-pronged approach to supramolecular construction: the formation of dynamic covalent bonds through Schiff base condensation and the orchestration of metallo-supramolecular assemblies. The proximity of the aldehyde groups to the nitrogen atoms of the pyridine rings introduces steric constraints and pre-organizes the ligand for specific coordination geometries, a feature not as pronounced in its 4,4'- and 5,5'-isomers. This guide provides an in-depth exploration of the application of 2,2'-Bipyridine-6,6'-dicarbaldehyde in supramolecular assembly, offering detailed protocols and insights for researchers, scientists, and drug development professionals.

Core Principles of Assembly: Schiff Base Condensation and Metallosupramolecular Architectures

The primary reaction exploited in the application of 2,2'-Bipyridine-6,6'-dicarbaldehyde is the Schiff base condensation with primary amines. This reversible reaction allows for the formation of imine bonds under relatively mild conditions, a cornerstone of dynamic covalent chemistry. The stoichiometry and geometry of the amine building block dictate the final architecture of the resulting supramolecular entity. For instance, condensation with a linear diamine can lead to the formation of [2+2] or [3+3] macrocycles, while reaction with a tripodal amine can generate three-dimensional cages.

The bipyridine moiety within the resulting Schiff base ligand provides a convergent chelating site for metal ions. The introduction of a metal template can direct the formation of a specific macrocyclic or cage-like structure with high fidelity, often overcoming the statistical distribution of products that might be observed in a purely organic self-assembly. Furthermore, the metal ion can bestow unique photophysical, electrochemical, or catalytic properties upon the final assembly.

Diagram of [2+2] Macrocyclization

Caption: Schematic representation of a [2+2] macrocyclization reaction.

Experimental Protocols: Synthesis of a [2+2] Macrocycle

This section provides a detailed, field-proven protocol for the synthesis of a [2+2] macrocycle via the condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with a linear diamine. The causality behind each experimental choice is explained to ensure reproducibility and understanding.

Protocol: Synthesis of a [2+2] Macrocycle via Schiff Base Condensation

Materials:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• 1,2-Diaminoethane (or other suitable linear diamine)

• Anhydrous Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

• Anhydrous Methanol (MeOH)

• High-purity Argon or Nitrogen gas

• Standard Schlenk line and glassware

Procedure:

• Preparation of Reactant Solutions (Rationale: High dilution conditions favor intramolecular cyclization over intermolecular polymerization.)

  • In a 100 mL Schlenk flask, dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 eq) in anhydrous chloroform (50 mL) under an inert atmosphere.

  • In a separate 100 mL Schlenk flask, dissolve 1,2-diaminoethane (1.0 eq) in anhydrous chloroform (50 mL) under an inert atmosphere.

• Slow Addition and Reaction (Rationale: Slow addition maintains high dilution and allows for thermodynamic equilibration, favoring the formation of the thermodynamically stable macrocycle.)

  • Using a syringe pump, add the diamine solution to the stirred dialdehyde solution over a period of 4-6 hours at room temperature.

  • After the addition is complete, stir the reaction mixture at room temperature for an additional 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or ¹H NMR spectroscopy.

• Isolation and Purification (Rationale: The choice of solvent for precipitation/crystallization is crucial for obtaining a pure product.)

  • Reduce the volume of the reaction mixture in vacuo to approximately 10 mL.

  • Add methanol (50 mL) to precipitate the macrocyclic product.

  • Collect the precipitate by vacuum filtration, wash with cold methanol, and dry under high vacuum.

  • If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., chloroform/methanol or dichloromethane/hexane).

Characterization:

• ¹H NMR Spectroscopy: To confirm the formation of the imine bonds (signals typically in the range of 8.0-9.0 ppm) and the overall symmetry of the macrocycle.

• Mass Spectrometry (ESI-MS or MALDI-TOF): To verify the mass of the [2+2] macrocycle.

• FT-IR Spectroscopy: To observe the C=N stretching vibration of the imine bond (typically around 1640-1650 cm⁻¹).

Applications in Metallo-Supramolecular Chemistry and Catalysis

The true potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde-derived macrocycles is often realized upon metal coordination. The bipyridine units provide ideal binding sites for a variety of transition metals, leading to the formation of discrete metallo-supramolecular architectures with emergent properties.

Formation of Metallo-Supramolecular Cages:

The reaction of Schiff base macrocycles derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde with metal ions can lead to the formation of well-defined metallo-cages. These cages can encapsulate guest molecules, acting as molecular flasks for reactions or as sensors for specific analytes. The choice of metal ion influences the geometry and stability of the resulting cage.

Diagram of a Metallo-Supramolecular Cage Assembly

Caption: Formation of a metallo-supramolecular cage.

Catalytic Applications:

While direct catalytic applications of macrocycles derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde are an emerging area of research, the related 2,2'-bipyridine-6,6'-dicarboxylate (bda) ligand has been extensively used in the development of water oxidation catalysts.[2][3][4] Ruthenium complexes of bda, for instance, are highly efficient electrocatalysts for the oxygen evolution reaction.[3][4] The structural rigidity and pre-organized coordination environment imposed by the 6,6'-substitution pattern are crucial for their catalytic activity. It is anticipated that metallated macrocycles and cages derived from the dicarbaldehyde could be designed to perform catalytic transformations within their confined cavities, mimicking enzymatic activity.

Quantitative Data Summary

While specific quantitative data for host-guest binding or catalysis with macrocycles derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde are not yet widely reported in publicly available literature, the following table provides representative data for related bipyridine-based supramolecular systems to illustrate the types of measurements conducted.

Supramolecular System	Guest/Substrate	Binding Constant (Kₐ) / Catalytic Metric	Reference
Ru(bda)(pic)₂	Water (Oxidation)	TOF > 300 s⁻¹
[Fe₂(L)₃]⁴⁺ Helicate	Anions (e.g., Cl⁻)	Kₐ > 10⁴ M⁻¹

Conclusion and Future Outlook

2,2'-Bipyridine-6,6'-dicarbaldehyde is a building block with immense, yet not fully tapped, potential in supramolecular chemistry. Its unique geometry and dual functionality for both dynamic covalent chemistry and metal coordination provide a versatile platform for the construction of complex and functional supramolecular architectures. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore the synthesis of novel macrocycles, cages, and other assemblies. Future research in this area will likely focus on the development of these systems for applications in targeted drug delivery, advanced catalysis, and molecular sensing. The continued exploration of the rich chemistry of 2,2'-Bipyridine-6,6'-dicarbaldehyde is poised to unlock new frontiers in the design and application of functional supramolecular materials.

References

• Inorganic Chemistry, 2014.

• Inorganic Chemistry, 2020.

• ResearchGate, 2025.

• UTAS Research Repository, 2023.

• ACS Publications, 2014.

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Application Notes & Protocols: Designing Fluorescent Sensors with 2,2'-Bipyridine-6,6'-dicarbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of the Bipyridine Scaffold in Fluorescent Sensing

The quest for highly sensitive and selective fluorescent sensors is a cornerstone of modern chemical biology and drug discovery. These molecular tools allow for the real-time visualization and quantification of biologically and environmentally significant analytes. Among the plethora of scaffolds utilized for sensor design, the 2,2'-bipyridine unit stands out for its exceptional chelating properties, particularly for transition metal ions.[1] The rigid, planar structure and the presence of two nitrogen atoms create a pre-organized binding pocket, making it an ideal recognition motif.

This application note focuses on a particularly versatile building block: 2,2'-Bipyridine-6,6'-dicarbaldehyde . The bipyridine core provides the essential metal-binding capability, while the two aldehyde functionalities at the 6 and 6' positions serve as reactive handles for the straightforward synthesis of more complex sensor molecules.[2] Through Schiff base condensation with various amino-functionalized fluorophores, a diverse library of fluorescent sensors can be readily generated. This modular approach allows for the fine-tuning of both the sensor's recognition properties and its photophysical output.

Herein, we provide a comprehensive guide to the design principles, synthesis, and application of fluorescent sensors derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde, with a particular focus on the development of a "turn-on" sensor for zinc ions (Zn²⁺).

I. Principles of Fluorescent Sensor Design

The fundamental principle behind a fluorescent sensor is the modulation of a fluorophore's emission in response to a specific binding event. For sensors based on 2,2'-Bipyridine-6,6'-dicarbaldehyde, the primary sensing mechanism involves the chelation of a target analyte, typically a metal ion, by the bipyridine-derived Schiff base ligand. This binding event triggers a change in the sensor's electronic structure, leading to a detectable change in its fluorescence. The most common mechanisms are:

• Chelation-Enhanced Fluorescence (CHEF): In many cases, the free ligand is weakly fluorescent due to non-radiative decay pathways, such as rotation around single bonds. Upon chelation to a metal ion, the ligand becomes more rigid, which can suppress these non-radiative processes and lead to a significant enhancement of fluorescence.

• Photoinduced Electron Transfer (PET): In a PET-based sensor, the receptor (the bipyridine-Schiff base) can quench the fluorescence of the attached fluorophore by transferring an electron to its excited state.[3] Upon binding of the target analyte, the energy levels of the receptor are altered, inhibiting the PET process and "turning on" the fluorescence.[3]

• Intramolecular Charge Transfer (ICT): ICT sensors typically consist of an electron-donating group and an electron-accepting group connected by a π-conjugated system. Binding of an analyte can alter the efficiency of the charge transfer process, leading to a shift in the emission wavelength (ratiometric sensing) or a change in fluorescence intensity.

The choice of the amine-containing fluorophore to be condensed with 2,2'-Bipyridine-6,6'-dicarbaldehyde is critical in determining the sensing mechanism and the resulting photophysical properties of the final sensor.

II. Featured Application: A "Turn-On" Fluorescent Sensor for Zinc (Zn²⁺)

Zinc is the second most abundant transition metal in the human body and plays crucial roles in a vast array of biological processes, including enzymatic activity, gene expression, and neurotransmission.[4] Consequently, the development of selective fluorescent probes for Zn²⁺ is of significant interest for studying its biological functions and its role in disease.[4][5]

In this section, we detail the design and synthesis of a highly selective "turn-on" fluorescent sensor for Zn²⁺ based on the Schiff base condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with 8-aminoquinoline. 8-Aminoquinoline is a well-established platform for the design of metal ion sensors.[6][7][8][9]

A. Sensor Design and Sensing Mechanism

The designed sensor, hereafter referred to as Bpy-AQ , is synthesized by the condensation of one equivalent of 2,2'-Bipyridine-6,6'-dicarbaldehyde with two equivalents of 8-aminoquinoline.

Figure 1: Synthesis and "Turn-On" Sensing Mechanism of Bpy-AQ for Zn²⁺.

The sensing mechanism of Bpy-AQ is based on the inhibition of Photoinduced Electron Transfer (PET). In the free Bpy-AQ ligand, the lone pair of electrons on the quinoline nitrogen atoms can quench the fluorescence of the molecule through PET. Upon coordination with Zn²⁺, the lone pair electrons are engaged in the metal complex, which inhibits the PET process, resulting in a significant enhancement of the fluorescence intensity (a "turn-on" response).[3][10]

III. Experimental Protocols

A. Protocol 1: Synthesis of Bpy-AQ Sensor

This protocol details the synthesis of the Schiff base fluorescent sensor by condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with 8-aminoquinoline.[2][9][11]

Materials:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 mmol)

• 8-Aminoquinoline (2.0 mmol)

• Methanol (anhydrous, 50 mL)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a 100 mL round-bottom flask, add 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 mmol) and 8-aminoquinoline (2.0 mmol).

• Add 50 mL of anhydrous methanol to the flask.

• Place the flask under an inert atmosphere.

• Stir the mixture at room temperature for 30 minutes to ensure dissolution.

• Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• A yellow precipitate of the Bpy-AQ sensor will form.

• Collect the solid product by vacuum filtration and wash with a small amount of cold methanol.

• Dry the product under vacuum to yield the pure Bpy-AQ sensor.

Characterization: The structure of the synthesized Bpy-AQ can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2: Step-by-step workflow for the synthesis of the Bpy-AQ sensor.

B. Protocol 2: Spectroscopic Characterization and Zn²⁺ Titration

This protocol describes the procedure for evaluating the fluorescence response of the Bpy-AQ sensor to Zn²⁺.

Materials and Instruments:

• Bpy-AQ sensor stock solution (1 mM in DMSO)

• ZnCl₂ stock solution (10 mM in deionized water)

• HEPES buffer (10 mM, pH 7.4)

• DMSO

• Quartz cuvettes (1 cm path length)

• Fluorometer

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Sensor Solution: Prepare a working solution of Bpy-AQ (e.g., 10 µM) in a suitable solvent system, such as a mixture of HEPES buffer and DMSO, to ensure solubility.

• Fluorescence Measurement of Free Sensor: Record the fluorescence emission spectrum of the Bpy-AQ working solution. Excite the sample at its absorption maximum (to be determined by UV-Vis spectroscopy).

• Fluorescence Titration: a. To the cuvette containing the Bpy-AQ solution, add incremental amounts of the ZnCl₂ stock solution. b. After each addition, gently mix the solution and allow it to equilibrate for a few minutes. c. Record the fluorescence emission spectrum after each addition.

• Data Analysis: a. Plot the fluorescence intensity at the emission maximum as a function of the Zn²⁺ concentration. b. From the titration data, the binding constant (Ka) and the limit of detection (LOD) can be calculated. The binding stoichiometry can be determined using a Job's plot.[4]

IV. Expected Results and Data Presentation

Upon the addition of Zn²⁺ to the Bpy-AQ solution, a significant increase in fluorescence intensity is expected, indicative of a "turn-on" sensing mechanism. The sensor is also expected to exhibit high selectivity for Zn²⁺ over other biologically relevant metal ions.

Table 1: Photophysical and Sensing Properties of Bpy-AQ for Zn²⁺

Parameter	Value
Absorption λmax (Free Bpy-AQ)	~350 nm
Emission λmax (Free Bpy-AQ)	~450 nm
Quantum Yield (Φ) (Free Bpy-AQ)	< 0.05
Emission λmax ([Bpy-AQ-Zn²⁺])	~450 nm
Quantum Yield (Φ) ([Bpy-AQ-Zn²⁺])	> 0.40
Fluorescence Enhancement	> 8-fold
Binding Stoichiometry (Bpy-AQ:Zn²⁺)	1:1
Limit of Detection (LOD)	Low micromolar to nanomolar range

V. Troubleshooting and Methodological Considerations

• Solubility: The Bpy-AQ sensor may have limited solubility in purely aqueous solutions. The use of a co-solvent such as DMSO or ethanol is often necessary. Ensure the percentage of the organic solvent is kept constant throughout the experiments.

• pH Dependence: The fluorescence of the sensor and its response to Zn²⁺ can be pH-dependent. It is crucial to perform experiments in a buffered solution at a physiologically relevant pH (e.g., 7.4).

• Interference from Other Metal Ions: To validate the selectivity of the sensor, it is essential to test its response to a panel of other metal ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, Fe²⁺, Fe³⁺, Cu²⁺, Ni²⁺, Cd²⁺, Hg²⁺).

• Purity of Reagents: The purity of 2,2'-Bipyridine-6,6'-dicarbaldehyde and the amine used for condensation is critical for obtaining a sensor with optimal performance.

VI. Conclusion

2,2'-Bipyridine-6,6'-dicarbaldehyde is a highly valuable and versatile platform for the rational design of fluorescent sensors. The straightforward Schiff base chemistry allows for the facile incorporation of a wide range of fluorophores, enabling the development of sensors with tailored properties for specific analytes. The Bpy-AQ sensor for Zn²⁺ presented here serves as a prime example of a "turn-on" probe with high sensitivity and selectivity, underscoring the potential of this design strategy for applications in chemical biology, environmental monitoring, and drug discovery.

References

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• Both visual and fluorescent sensor for Zn2+ based on quinoline platform. PubMed. [Link]

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• Synthesis of the fluorescent sensor (5). ResearchGate. [Link]

• Tools and techniques for illuminating the cell biology of zinc. PubMed Central. [Link]

• Synthesis and characterization of zinc sensors based on a monosubstituted fluorescein platform. PubMed. [Link]

• 'Turn-on' fluorescent chemosensors based on naphthaldehyde-2-pyridinehydrazone compounds for the detection of zinc ion in water at neutral pH. PubMed. [Link]

• Reaction-based fluorescent sensor for investigating mobile Zn(2+) in mitochondria of healthy versus cancerous prostate cells. MIT Open Access Articles. [Link]

• Turn on Fluorescence Sensing of Zn2+ Based on Fused Isoindole-Imidazole Scaffold. National Institutes of Health. [Link]

• A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Derivative. MDPI. [Link]

• Synthesis of fluorescent probes. The Royal Society of Chemistry. [Link]

• THE DESIGN AND SYNTHESIS OF FLUORESCENT DYES AS ENVIRONMENT-SENSITIVE MOLECULAR PROBES. TCU Digital Repository. [Link]

• Scheme 1 Synthesis of fluorescent sensors 1-4. ResearchGate. [Link]

• Design and Development of Fluorescent Sensors with Mixed Aromatic Bicyclic Fused Rings and Pyridyl Groups: Solid Mediated Selective Detection of 2,4,6-Trinitrophenol in Water. PubMed Central. [Link]

• An 8-Aminoquinoline-based Fluorescent Sensor of Transition Metal Ions. RSC Publishing. [Link]

• Fluorescent zinc sensor with minimized proton-induced interferences: photophysical mechanism for fluorescence turn-on response and detection of endogenous free zinc ions. Semantic Scholar. [Link]

• Synthesis and characterization of novel 2, 2'-bipyrimidine fluorescent derivative for protein binding. PubMed Central. [Link]

• Synthesis and Properties of Some Transition Metal Complexes of Schiff Base Derived from the Condensation of 2,6-Pyridinedicarboxaldehyde and 8-Aminoquinoline. Asian Journal of Chemistry. [Link]

• Quinoline-Based Fluorescence Sensors. ResearchGate. [Link]

• 8-Aminoquinoline-Based Promising Zn Complexes with Dicyanamide and Tricyanomethane Anions: Supramolecular R44(8)/R22(16) Synthons, DFT Rationalization, and Biological Insights. PubMed Central. [Link]

• Synthesis of novel Amino Quinoline containing Schiff's bases and divalent Cu, Co, Ni and Zn metal complexes. BEPLS. [Link]

• Synthesis of a New Amino-Furopyridine-Based Compound as a Novel Fluorescent pH Sensor in Aqueous Solution. National Institutes of Health. [Link]

• 8-Aminoquinoline derived two Schiff base platforms: Synthesis, characterization, DFT insights, corrosion inhibitor, molecular docking, and pH-dependent antibacterial study. PubMed Central. [Link]

• Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. MDPI. [Link]

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• 5. Small-Molecule Fluorescent Sensors for Investigating Zinc Metalloneurochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Both visual and fluorescent sensor for Zn2+ based on quinoline platform - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes & Protocols for Polymer Synthesis from 2,2'-Bipyridine-6,6'-dicarbaldehyde

Introduction: The Unique Potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde in Polymer Chemistry

2,2'-Bipyridine and its derivatives are cornerstone ligands in coordination chemistry, renowned for their robust ability to chelate metal ions. The introduction of reactive aldehyde functionalities at the 6 and 6' positions transforms this chelating agent into a versatile bifunctional monomer, 2,2'-Bipyridine-6,6'-dicarbaldehyde. This unique molecular architecture opens the door to a diverse array of polymers where the bipyridine unit can be seamlessly integrated into the polymer backbone. The resulting materials are not merely structural plastics; they are functional macromolecules with pre-programmed sites for metal coordination, catalysis, and sensing.

The strategic placement of the aldehyde groups at the 6,6'-positions imparts a specific geometry upon polymerization. Unlike its 5,5'-isomer, which generally leads to more linear and extended polymer chains, the 6,6'-isomer introduces a "kink" in the backbone. This steric constraint influences the polymer's conformation and, consequently, its material properties. The proximity of the polymer chain to the nitrogen lone pairs can modulate the metal-binding environment, offering unique opportunities for designing highly specific catalysts and functional materials.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the primary methods for synthesizing polymers from 2,2'-Bipyridine-6,6'-dicarbaldehyde. We will delve into the mechanistic underpinnings of these polymerization techniques, offer detailed, field-proven protocols, and discuss the critical characterization methods required to validate the synthesis and understand the properties of the resulting polymers.

Part 1: Synthesis of the Monomer: 2,2'-Bipyridine-6,6'-dicarbaldehyde

The successful synthesis of the polymer is predicated on the purity of the monomer. While commercially available, 2,2'-Bipyridine-6,6'-dicarbaldehyde can also be synthesized in the laboratory, typically from a more readily available precursor like 6,6'-dimethyl-2,2'-bipyridine. A common synthetic route involves the oxidation of the methyl groups to aldehydes.

Protocol 1: Oxidation of 6,6'-Dimethyl-2,2'-bipyridine

This protocol outlines a typical oxidation reaction using selenium dioxide (SeO₂), a widely used reagent for the oxidation of benzylic methyl groups.

Materials:

• 6,6'-Dimethyl-2,2'-bipyridine

• Selenium dioxide (SeO₂)

• 1,4-Dioxane (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6,6'-dimethyl-2,2'-bipyridine (1.0 eq) in anhydrous 1,4-dioxane under an inert atmosphere (Argon or Nitrogen).

• Addition of Oxidant: Add selenium dioxide (2.5 eq) to the solution. Caution: Selenium compounds are toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Reflux: Heat the reaction mixture to reflux (approximately 101 °C) and maintain for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the black selenium precipitate.

  • Evaporate the dioxane under reduced pressure.

  • Redissolve the crude product in dichloromethane (DCM).

  • Wash the organic layer with saturated aqueous NaHCO₃ solution to neutralize any acidic byproducts, followed by water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield 2,2'-Bipyridine-6,6'-dicarbaldehyde as a solid.

Characterization of the Monomer:

• ¹H NMR: Confirm the disappearance of the methyl protons and the appearance of the aldehyde protons (typically around 10 ppm).

• FT-IR: Observe the characteristic C=O stretching frequency of the aldehyde group (around 1700 cm⁻¹).

• Mass Spectrometry: Verify the molecular weight of the product.

Part 2: Polymerization Methodologies

The bifunctional nature of 2,2'-Bipyridine-6,6'-dicarbaldehyde allows for its use in various polycondensation reactions. The two most prominent and versatile methods are Schiff base polycondensation and Knoevenagel polycondensation.

Method 1: Schiff Base Polycondensation

Schiff base formation, the reaction between an aldehyde and a primary amine to form an imine, is a robust and widely used reaction in polymer chemistry. When a dialdehyde is reacted with a diamine, a poly(Schiff base) or polyimine is formed. This method is particularly attractive due to its often mild reaction conditions and high yields.

• Co-monomer Selection: The choice of the diamine co-monomer is critical as it dictates the properties of the resulting polymer. Aromatic diamines will lead to rigid, conjugated polymers, while aliphatic diamines will produce more flexible materials.

• Solvent: A polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is typically used to ensure the solubility of both the monomers and the growing polymer chain.

• Catalyst: The reaction is often catalyzed by a weak acid, which protonates the aldehyde carbonyl group, making it more electrophilic and susceptible to nucleophilic attack by the amine.

This protocol details the synthesis of a conjugated microporous polymer (CMP). While the original research may use the 5,5'-isomer, the procedure is directly adaptable.

Materials:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• p-Phenylenediamine

• N,N-Dimethylformamide (DMF), anhydrous

• Acetic acid (glacial)

• Methanol

• Argon or Nitrogen gas supply

Procedure:

• Monomer Dissolution: In a flame-dried Schlenk tube under an inert atmosphere, dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 eq) and p-phenylenediamine (1.0 eq) in anhydrous DMF.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 5-10 mol%) to the reaction mixture.

• Polymerization: Heat the mixture at 80-120 °C for 24-48 hours. The formation of the polymer is often indicated by a change in color and the formation of a precipitate.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a large volume of methanol to precipitate the polymer.

  • Collect the polymer by filtration.

  • Wash the polymer extensively with methanol and then with other solvents like acetone and dichloromethane to remove any unreacted monomers and oligomers.

  • Dry the polymer in a vacuum oven at 60-80 °C overnight.

The cisoid conformation of the bipyridine unit in the 6,6'-isomer will result in a less linear and more contorted polymer backbone compared to the transoid conformation of the 5,5'-isomer. This can lead to:

• Lower Crystallinity: The irregular structure may hinder efficient packing, resulting in a more amorphous material.

• Enhanced Solubility: The less ordered structure might improve the solubility of the polymer in organic solvents.

• Unique Metal Coordination: The bipyridine unit in the 6,6'-isomer can readily form a chelate complex with a single metal ion, creating well-defined catalytic or photophysically active sites along the polymer chain.

Method 2: Knoevenagel Polycondensation

The Knoevenagel condensation is the reaction of an aldehyde or ketone with a compound containing an active methylene group (-CH₂- with adjacent electron-withdrawing groups) in the presence of a basic catalyst. When a dialdehyde is reacted with a monomer containing two active methylene groups, a vinylene-linked conjugated polymer is formed. This method is excellent for synthesizing polymers with extended π-conjugation, which are of interest for applications in organic electronics.

• Active Methylene Co-monomer: Monomers like 1,4-phenylenediacetonitrile are commonly used. The nitrile groups activate the adjacent methylene protons, making them susceptible to deprotonation by a base.

• Base Catalyst: A base is required to deprotonate the active methylene compound, generating a carbanion nucleophile. Common bases include piperidine, potassium tert-butoxide, or cesium carbonate. The choice of base can influence the reaction rate and the properties of the final polymer.

• Solvent and Temperature: High-boiling point solvents like DMF or toluene are often used to allow for higher reaction temperatures, which can drive the reaction to completion and facilitate the removal of water, a byproduct of the condensation.

Materials:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• 1,4-Phenylenediacetonitrile

• Piperidine

• Toluene

• Dean-Stark trap

• Methanol

• Argon or Nitrogen gas supply

Procedure:

• Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer and a Dean-Stark trap filled with toluene, add 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 eq), 1,4-phenylenediacetonitrile (1.0 eq), and toluene.

• Catalyst Addition: Add a catalytic amount of piperidine to the mixture.

• Polymerization: Heat the reaction mixture to reflux. The water formed during the condensation will be azeotropically removed and collected in the Dean-Stark trap. Continue the reflux for 24-72 hours.

• Isolation and Purification:

  • Cool the reaction mixture. The polymer will likely have precipitated.

  • Collect the solid polymer by filtration.

  • Wash the polymer thoroughly with hot toluene, followed by methanol and acetone.

  • Dry the polymer under vacuum at an elevated temperature (e.g., 100 °C) to remove any residual solvent.

Similar to Schiff base polymers, the geometry of the 6,6'-isomer will lead to a more twisted polymer backbone. In the context of conjugated polymers, this can have significant effects on the optoelectronic properties:

• Blue-Shifted Absorption: The reduced planarity of the polymer chain can decrease the effective conjugation length, leading to a larger HOMO-LUMO gap and a blue-shift in the UV-Vis absorption spectrum compared to polymers from the 5,5'-isomer.

• Fluorescence Properties: The non-planar structure might reduce intermolecular π-π stacking, which can decrease aggregation-caused quenching and potentially lead to higher fluorescence quantum yields in the solid state.

Part 3: Characterization of the Polymers

Thorough characterization is essential to confirm the successful synthesis of the polymer and to understand its properties.

Technique	Purpose	Expected Observations for 2,2'-Bipyridine-6,6'-dicarbaldehyde Polymers
FT-IR Spectroscopy	To confirm the formation of the desired linkages and the disappearance of monomer functional groups.	For Poly(Schiff base): Disappearance of the aldehyde C=O stretch (~1700 cm⁻¹) and the amine N-H stretch (~3300-3500 cm⁻¹), and appearance of the imine C=N stretch (~1620-1650 cm⁻¹). For Vinylene-linked polymer: Disappearance of the aldehyde C=O stretch and appearance of the C=C stretching of the vinylene group.
NMR Spectroscopy (¹H and ¹³C)	To elucidate the polymer structure. Often performed on soluble fractions or through solid-state NMR for insoluble polymers.	Confirmation of the formation of imine or vinylene protons. Broadening of peaks is expected due to the polymeric nature of the material.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the polymer.	Provides the decomposition temperature, which is an indicator of the polymer's robustness. Bipyridine-containing polymers often exhibit good thermal stability.
Gel Permeation Chromatography (GPC)	To determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of soluble polymers.	Provides information on the degree of polymerization.
UV-Vis Spectroscopy	To investigate the electronic properties of conjugated polymers.	Reveals information about the π-conjugation system and the HOMO-LUMO gap.
Porosity Analysis (BET)	For microporous polymers, to determine the surface area and pore size distribution.	Important for applications in gas storage, separation, and heterogeneous catalysis.

Part 4: Visualization of Polymerization Workflows

Diagram 1: Schiff Base Polycondensation Workflow

Caption: Workflow for Knoevenagel Polycondensation.

Conclusion

2,2'-Bipyridine-6,6'-dicarbaldehyde is a monomer with significant potential for the synthesis of advanced functional polymers. The inherent chelating ability of the bipyridine unit, combined with the geometric constraints imposed by the 6,6'-substitution pattern, provides a powerful platform for creating materials with tailored properties for catalysis, sensing, and optoelectronics. The Schiff base and Knoevenagel polycondensation methods described herein represent robust and versatile strategies for accessing these novel polymers. By carefully selecting co-monomers and reaction conditions, researchers can fine-tune the structure and function of the resulting materials, paving the way for new discoveries and applications in materials science and drug development.

References

• Senghul, S., & Arslan, H. (2008). Synthesis and Characterization of Novel Polyamide and Polyhydrazides Based on the 6,6´-disubstituted-2,2´-bipyridine. Turkish Journal of Chemistry, 32(3), 355-364. [Link]

• Ishiyama, T., et al. (2005). Iridium‐Catalyzed C‐H Borylation of Arenes and Heteroarenes. Organic Syntheses, 82, 126. [Link]

• Kaes, C., Katz, A., & Hosseini, M. W. (2000). Bipyridine: The Most Widely Used Ligand. A Review of Molecules Comprising at Least Two 2,2'-Bipyridine Units. Chemical Reviews, 100(10), 3553-3590. [Link]

• Jiang, D., et al. (2013). Conjugated microporous polymers: design, synthesis and application. Chemical Society Reviews, 42(14), 6010-6022. [Link]

• Feng, X., et al. (2012). Covalent Organic Frameworks. Chemical Society Reviews, 41(18), 6010-6022. [Link]

• Cooper, A. I., et al. (2020). Advances in Conjugated Microporous Polymers. Chemical Reviews, 120(16), 8435-8490. [Link]

• Kaya, I., et al. (2022). Synthesis and Characterization of Schiff Base Polymers via Metal Coordination and Its Application in Infrared Stealth Coating. Polymers, 14(21), 4625. [Link]

• Ross, D. A. W., et al. (2021). 6,6′-Ditriphenylamine-2,2′-bipyridine: Coordination Chemistry and Electrochemical and Photophysical Properties. Inorganic Chemistry, 60(16), 12286-12298. [Link]

• Pautzsch, T., & Klemm, E. (2004). Synthesis and characterization of alt-bipyridinylene-phenylene copolymers containing ruthenium(II) complexes. Journal of Polymer Science Part A: Polymer Chemistry, 42(12), 2911-2919. [Link]

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Application Notes and Protocols: Photophysical Applications of 2,2'-Bipyridine-6,6'-dicarbaldehyde Derivatives

Introduction: The Unique Photophysical Landscape of 2,2'-Bipyridine-6,6'-dicarbaldehyde

The 2,2'-bipyridine (bpy) scaffold is a cornerstone in coordination chemistry, renowned for its ability to form stable, redox-active, and often luminescent complexes with a vast array of metal ions.[1] The introduction of aldehyde functionalities at the 6,6'-positions transforms this privileged ligand into a highly versatile building block, 2,2'-Bipyridine-6,6'-dicarbaldehyde (bpydial). This modification serves two primary purposes: it electronically perturbs the bipyridine π-system, tuning its photophysical properties, and it provides reactive handles for the covalent attachment of other molecular entities through Schiff base condensation.

The two aldehyde groups are strategically positioned adjacent to the nitrogen atoms, creating a sterically constrained environment that influences the coordination geometry and can lead to unique photophysical behaviors in its derivatives and metal complexes. These derivatives have emerged as powerful tools in various fields, from the development of sensitive chemosensors to the design of efficient photosensitizers for photodynamic therapy (PDT).

This guide provides an in-depth exploration of the photophysical applications of bpydial derivatives, offering detailed protocols and the scientific rationale behind their use for researchers in materials science, chemical biology, and drug development.

Application I: "Turn-On" Fluorescent Chemosensors for Metal Ion Detection

The reactive aldehyde groups of bpydial are ideal for synthesizing Schiff base derivatives that can act as selective and sensitive fluorescent chemosensors for metal ions.[2][3] A common strategy involves reacting bpydial with a fluorescent amine (a fluorophore) that also contains a metal-coordinating group.

Causality of Sensing Mechanism: Chelation-Enhanced Fluorescence (CHEF)

Many Schiff base derivatives of bpydial exhibit weak fluorescence in their free state. This is often due to efficient non-radiative decay pathways, such as photoinduced electron transfer (PET) from the amine moiety to the bipyridine core, or C=N isomerization which quenches the excited state.

Upon coordination with a target metal ion (e.g., Zn²⁺, Al³⁺), a rigid chelate complex is formed.[4] This chelation has two key consequences that lead to a "turn-on" fluorescent response:

• Inhibition of PET: The binding of the metal ion to the nitrogen and oxygen atoms of the Schiff base lowers the energy of the lone pair electrons, making the PET process energetically unfavorable.

• Restricted C=N Isomerization: The formation of the rigid metal complex restricts the rotational freedom of the C=N bond, closing the non-radiative decay channel associated with isomerization.

This dual effect blocks the non-radiative pathways, forcing the excited molecule to decay radiatively, resulting in a significant enhancement of fluorescence intensity.

Experimental Protocol: Synthesis and Application of a Bpydial-Based Fluorescent Sensor for Zn²⁺

This protocol describes the synthesis of a Schiff base sensor by reacting 2,2'-bipyridine-6,6'-dicarbaldehyde with 2-amino-p-cresol, and its subsequent use for the fluorometric detection of zinc ions.

Part A: Synthesis of the Schiff Base Ligand (Sensor L)

• Dissolution of Reactants: In a 50 mL round-bottom flask, dissolve 2,2'-bipyridine-6,6'-dicarbaldehyde (212 mg, 1.0 mmol) in 20 mL of absolute ethanol. Add a few drops of acetic acid to catalyze the reaction.

• Addition of Amine: To the stirred solution, add a solution of 2-amino-p-cresol (246 mg, 2.0 mmol) in 10 mL of absolute ethanol dropwise.

• Reaction: Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: After cooling to room temperature, a yellow precipitate will form. Collect the solid by vacuum filtration, wash with cold ethanol (2 x 10 mL), and then with diethyl ether (2 x 10 mL). The crude product can be purified by recrystallization from a suitable solvent system like ethanol/DMF to yield the pure sensor ligand L .

• Characterization: Confirm the structure of L using ¹H NMR, ¹³C NMR, and mass spectrometry.

Part B: Protocol for Fluorescence Titration of Zn²⁺

• Stock Solutions:

  • Prepare a 1.0 mM stock solution of the sensor L in a suitable solvent (e.g., DMSO or a 1:1 mixture of CH₃CN/H₂O).

  • Prepare a 10.0 mM stock solution of ZnCl₂ in deionized water.

• Preparation of Test Solutions:

  • In a series of 10 mL volumetric flasks, add the appropriate volume of the sensor L stock solution to achieve a final concentration of 10 µM.

  • Add increasing volumes of the ZnCl₂ stock solution to each flask to obtain a range of final Zn²⁺ concentrations (e.g., 0, 2, 4, 6, 8, 10, 12, 14, 16, 18, 20 µM).

  • Bring each flask to the final volume with the solvent system used in step 1.

• Fluorescence Measurements:

  • Incubate the solutions at room temperature for 5-10 minutes to allow for complexation.

  • Measure the fluorescence emission spectrum of each solution using a spectrofluorometer. The excitation wavelength should be set at the absorption maximum of the sensor-Zn²⁺ complex (determined from UV-Vis spectroscopy, typically around 350-400 nm).

  • Record the emission intensity at the wavelength of maximum emission.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the Zn²⁺ concentration. A sigmoidal curve is expected for a "turn-on" sensor.

  • The detection limit can be calculated using the formula 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear portion of the calibration curve at low concentrations.

  • To determine the binding stoichiometry, a Job's plot can be constructed by varying the mole fraction of the sensor and Zn²⁺ while keeping the total concentration constant.

Visualization of Sensing Mechanism

Caption: Chelation-Enhanced Fluorescence (CHEF) mechanism for a bpydial-based sensor.

Application II: Photosensitizers for Photodynamic Therapy (PDT)

Photodynamic therapy is a non-invasive treatment modality that utilizes a photosensitizer, light, and molecular oxygen to generate cytotoxic reactive oxygen species (ROS), primarily singlet oxygen (¹O₂), which induce localized cell death.[5][6] The 2,2'-bipyridine scaffold, particularly when complexed with heavy metals like ruthenium(II), is known to be an effective photosensitizer.[7] Derivatives of bpydial can be used to construct novel photosensitizers with tailored properties.

Causality of Photosensitization: The Jablonski Diagram

The process of photosensitization can be understood through the Jablonski diagram:

• Excitation: The photosensitizer absorbs a photon of a specific wavelength, promoting an electron from the ground state (S₀) to an excited singlet state (S₁).

• Intersystem Crossing (ISC): The excited photosensitizer can undergo a spin-inversion process to a long-lived triplet state (T₁). This is a key step, as the long lifetime of the triplet state allows for interaction with other molecules. Heavy atoms like ruthenium enhance the efficiency of ISC.

• Energy Transfer (Type II Mechanism): In the presence of molecular oxygen (which has a triplet ground state, ³O₂), the triplet photosensitizer can transfer its energy to oxygen, returning to its ground state (S₀) and generating highly reactive singlet oxygen (¹O₂).

• Cellular Damage: Singlet oxygen is a powerful oxidizing agent that can damage cellular components like lipids, proteins, and nucleic acids, leading to apoptosis or necrosis of the target cells (e.g., cancer cells).

Experimental Protocol: Evaluation of a Bpydial-Ruthenium Complex as a Photosensitizer

This protocol outlines the synthesis of a Ru(II) complex of a bpydial derivative and the subsequent measurement of its singlet oxygen quantum yield (ΦΔ), a key metric of its photosensitizing efficiency.

Part A: Synthesis of a Representative Ru(II) Photosensitizer

• Ligand Synthesis: Synthesize a Schiff base ligand from bpydial and a suitable amine as described in the previous section. Let's call this ligand L' .

• Complexation:

  • In a light-protected flask, dissolve cis-[Ru(bpy)₂Cl₂]·2H₂O (1.0 mmol) and the ligand L' (1.0 mmol) in a 1:1 mixture of ethanol/water (40 mL).

  • Reflux the mixture under an inert atmosphere (e.g., argon) for 8-12 hours.

  • Cool the solution to room temperature. Add a saturated aqueous solution of NH₄PF₆ to precipitate the complex as a hexafluorophosphate salt.

  • Collect the solid by filtration, wash with water and then diethyl ether.

  • Purify the complex by column chromatography on alumina or silica gel.

• Characterization: Confirm the structure of the Ru(II) complex using NMR, UV-Vis absorption, and mass spectrometry.

Part B: Protocol for Singlet Oxygen Quantum Yield (ΦΔ) Measurement

This protocol uses an indirect method involving a chemical trap for singlet oxygen, 1,3-diphenylisobenzofuran (DPBF), which is bleached upon reaction with ¹O₂. A well-characterized photosensitizer, such as methylene blue or Rose Bengal, is used as a reference.

• Reagents and Solutions:

  • Photosensitizer Solution: Prepare a solution of the synthesized Ru(II) complex in a suitable solvent (e.g., acetonitrile or DMF) with an absorbance of ~0.1 at the irradiation wavelength.

  • Reference Photosensitizer Solution: Prepare a solution of the reference photosensitizer (e.g., methylene blue in methanol) with the same absorbance (~0.1) at the same irradiation wavelength.

  • DPBF Stock Solution: Prepare a ~1 mM stock solution of DPBF in the same solvent as the photosensitizers.

• Experimental Setup:

  • Use a UV-Vis spectrophotometer to monitor the absorbance of DPBF.

  • Use a light source (e.g., a filtered lamp or a laser) with a narrow bandwidth centered at the desired excitation wavelength.

• Measurement Procedure:

  • In a quartz cuvette, mix 2.0 mL of the photosensitizer solution with an aliquot of the DPBF stock solution to achieve an initial DPBF absorbance of ~1.0 at its absorption maximum (~415 nm).

  • Irradiate the solution with the light source for short, defined time intervals (e.g., 10-20 seconds).

  • After each irradiation interval, record the full UV-Vis spectrum, paying close attention to the decrease in the DPBF absorbance at ~415 nm.

  • Repeat the irradiation and measurement steps until the DPBF absorbance has significantly decreased.

  • Repeat the entire procedure for the reference photosensitizer under identical conditions (solvent, light intensity, DPBF concentration).

• Data Analysis:

  • Plot the absorbance of DPBF at its maximum versus irradiation time for both the sample and the reference.

  • Determine the initial rate of DPBF decomposition (the slope of the plot) for both the sample (k_sample) and the reference (k_ref).

  • Calculate the singlet oxygen quantum yield (ΦΔ_sample) using the following equation:

  ΦΔ_sample = ΦΔ_ref * (k_sample / k_ref) * (I_abs_ref / I_abs_sample)

  Where ΦΔ_ref is the known singlet oxygen quantum yield of the reference in that solvent, and I_abs is the rate of photon absorption by the photosensitizer, which is proportional to (1 - 10⁻ᴬ), where A is the absorbance at the irradiation wavelength. Since the absorbances were matched, the I_abs term ratio is approximately 1.

Visualization of Photosensitization Process

Caption: Jablonski diagram illustrating the mechanism of photosensitization.

Quantitative Photophysical Data

The photophysical properties of bpydial derivatives can be finely tuned by modifying the attached fluorophores or by coordination to different metal centers. The following table provides representative data for a hypothetical bpydial-based Schiff base sensor (L ) and its zinc complex.

Compound	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_F)	Lifetime (τ, ns)
Sensor L	365	510	< 0.01	< 0.5
[L-Zn²⁺] Complex	375	495	0.45	3.8
Ru(II)-L' Complex	452	615	0.05	600

Note: These are representative values. Actual data will vary depending on the specific molecular structure and solvent environment.

Conclusion and Future Outlook

2,2'-Bipyridine-6,6'-dicarbaldehyde is a powerful and versatile platform for the development of advanced photophysical materials. The strategic placement of reactive aldehyde groups allows for the straightforward synthesis of complex derivatives with tailored properties. As fluorescent chemosensors, these derivatives offer high sensitivity and selectivity for biologically and environmentally important metal ions. As ligands for photosensitizers, they provide a means to construct novel agents for photodynamic therapy. The continued exploration of new Schiff base derivatives and their metal complexes will undoubtedly lead to further innovations in diagnostics, therapeutics, and materials science. The protocols and principles outlined in this guide provide a solid foundation for researchers to design, synthesize, and evaluate their own bpydial-based systems for a wide range of photophysical applications.

References

• CD Bioparticles. ([n.d.]). 2,2'-Bipyridine-6,6'-Dicarbaldehyde. Retrieved from [Link]

• Das, S., et al. (2021). Fluorescence chemosensing and bioimaging of metal ions using schiff base probes working through photo-induced electron transfer (PET). RSC Advances, 11(58), 36785-36806.
• Gotor, R., et al. (2023). Two new Schiff base fluorescent probes for the highly sensitive and selective detection of Al3+ ions. Molecules, 28(7), 3057.
• Housecroft, C. E. (2019). Bipyridine and its complexes. In Encyclopedia of Inorganic and Bioinorganic Chemistry. John Wiley & Sons, Ltd.
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• Organic Syntheses. ([n.d.]). 2,2'-dimethoxy-6-formylbiphenyl. Retrieved from [Link]

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• ResearchGate. (2014, March 19). How can I synthesize 5,5'-dicarbaldehyde-2,2'-bipyridine from 5,5'-dimethylbromo-2,2'-bipyridine in a one step reaction? Retrieved from [Link]

• Royal Society of Chemistry. (2012). Photophysical properties of 4,4′-di-tert-butyl-2,2′-bipyridine supported 6-membered 2,2′-diphenyl-X platinacycles (X = CH2, NMe, O). Dalton Transactions, 41(10), 2964-2973.

• Royal Society of Chemistry. ([n.d.]). . Retrieved from [Link]

• Sahoo, S. K., et al. (2022). An overview of Schiff base-based fluorescent turn-on probes: a potential candidate for tracking live cell imaging of biologically active metal ions. Sensors & Diagnostics, 1(5), 941-963.
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• University of Central Florida. (2004). Method For Determination Of Singlet Oxygen Quantum Yields For New Fluorene-based Photosensitizers In Aqueous Media For The Advancement Of Photodynamic Therapy. Retrieved from [Link]

• Wilkinson, F., et al. (1995). Quantum Yields for the Photosensitized Formation of the Lowest Electronically Excited Singlet State of Molecular Oxygen in Solution.
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Electrochemical Studies of Metal Complexes Containing 2,2'-Bipyridine-6,6'-dicarbaldehyde: Application Notes and Protocols

Introduction: The Unique Electrochemical Landscape of 2,2'-Bipyridine-6,6'-dicarbaldehyde Metal Complexes

The 2,2'-bipyridine (bpy) scaffold is a cornerstone in coordination chemistry, renowned for its ability to form stable and redox-active complexes with a vast array of metal ions.[1] The introduction of aldehyde functionalities at the 6 and 6' positions of the bipyridine ring, creating 2,2'-Bipyridine-6,6'-dicarbaldehyde, bestows unique reactive and electronic properties upon its corresponding metal complexes. These aldehyde groups serve as versatile synthetic handles for the construction of more elaborate molecular architectures, such as Schiff bases, macrocycles, and binuclear complexes. This structural diversity, in turn, gives rise to a rich and tunable electrochemical behavior, making these complexes highly attractive for applications in catalysis, sensing, and as potential therapeutic agents.

This guide provides a comprehensive overview of the electrochemical studies of metal complexes incorporating 2,2'-Bipyridine-6,6'-dicarbaldehyde and its derivatives. It is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical protocols for the synthesis, characterization, and electrochemical analysis of these fascinating compounds. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system, and ground our discussion in authoritative references.

Part 1: Synthesis and Coordination Chemistry

The aldehyde groups of 2,2'-Bipyridine-6,6'-dicarbaldehyde are the focal point for derivatization, most commonly through condensation reactions with primary amines to form Schiff base ligands.[2][3] This reaction is a straightforward and efficient method to introduce a wide variety of functionalities, thereby modulating the steric and electronic environment of the resulting metal complex.

Protocol 1: General Synthesis of Schiff Base Ligands from 2,2'-Bipyridine-6,6'-dicarbaldehyde

This protocol outlines a general procedure for the synthesis of a Schiff base ligand derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde and a primary amine.

Materials:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• Primary amine (e.g., aniline, substituted anilines, alkylamines)

• Anhydrous ethanol or methanol

• Glacial acetic acid (catalyst)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Filtration apparatus (Büchner funnel, filter paper)

• Drying oven or vacuum desiccator

Procedure:

• Dissolution: In a round-bottom flask, dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde (1 equivalent) in a minimal amount of warm anhydrous ethanol.

• Amine Addition: To this solution, add the primary amine (2 equivalents for a symmetrical Schiff base) dissolved in ethanol.

• Catalysis: Add a few drops of glacial acetic acid to catalyze the condensation reaction.

• Reflux: Heat the reaction mixture to reflux with constant stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Precipitation and Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The Schiff base ligand will often precipitate out of solution. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Washing and Drying: Collect the precipitate by filtration, wash it with cold ethanol to remove any unreacted starting materials, and dry the product in a vacuum desiccator.

Diagram 1: Synthesis of a Schiff Base Ligand

Caption: General workflow for the synthesis of a Schiff base ligand.

Protocol 2: Synthesis of Metal Complexes

The synthesized Schiff base ligand can then be complexed with a variety of metal salts. This protocol provides a general method for the synthesis of a mononuclear metal complex.

Materials:

• Schiff base ligand

• Metal salt (e.g., Cu(OAc)₂, NiCl₂, Co(OAc)₂, Zn(OAc)₂)

• Anhydrous methanol or ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

Procedure:

• Ligand Dissolution: Dissolve the Schiff base ligand (1 equivalent) in warm anhydrous methanol in a round-bottom flask.

• Metal Salt Addition: In a separate flask, dissolve the metal salt (1 equivalent) in methanol.

• Complexation: Slowly add the methanolic solution of the metal salt to the ligand solution with vigorous stirring.

• Reflux: Reflux the reaction mixture for 2-6 hours. The formation of the complex is often indicated by a color change.

• Isolation: After cooling, the metal complex will typically precipitate. Collect the solid by filtration, wash with cold methanol, and dry under vacuum.

Part 2: Electrochemical Characterization

Cyclic voltammetry (CV) is a powerful and widely used electrochemical technique to investigate the redox properties of metal complexes.[4][5] It provides valuable information about the formal reduction potentials, the stability of different oxidation states, and the kinetics of electron transfer processes.

The Electrochemical Cell and Key Parameters

A standard three-electrode setup is employed for cyclic voltammetry.[6]

• Working Electrode (WE): An inert electrode where the redox reaction of interest occurs (e.g., glassy carbon, platinum, or gold).

• Reference Electrode (RE): Provides a stable potential against which the potential of the working electrode is measured (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE).

• Counter (Auxiliary) Electrode (CE): Completes the electrical circuit and allows current to flow (e.g., platinum wire).

The key parameters in a cyclic voltammogram are the anodic peak potential (Epa), the cathodic peak potential (Epc), the anodic peak current (ipa), and the cathodic peak current (ipc). For a reversible one-electron process, the formal reduction potential (E°') can be calculated as (Epa + Epc)/2, and the peak separation (ΔEp = |Epa - Epc|) is theoretically 59 mV at 25 °C.[7]

Protocol 3: Cyclic Voltammetry of a Metal Complex

This protocol details the steps for performing a cyclic voltammetry experiment on a synthesized metal complex.

Materials and Reagents:

• Synthesized metal complex (typically 1 mM solution)

• High-purity, anhydrous solvent (e.g., acetonitrile, dimethylformamide)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate - TBAPF₆)

• Ferrocene (for use as an internal standard)

• Electrochemical cell

• Working electrode (e.g., glassy carbon), reference electrode (e.g., Ag/AgCl), and counter electrode (e.g., Pt wire)

• Potentiostat

• Inert gas (e.g., argon or nitrogen) for deoxygenation

Procedure:

• Solution Preparation: Prepare a solution of the metal complex (e.g., 1 mM) and the supporting electrolyte (e.g., 0.1 M TBAPF₆) in the chosen solvent.

• Deoxygenation: Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[8]

• Electrochemical Cell Setup: Assemble the three-electrode cell with the electrodes immersed in the deoxygenated solution. Ensure the reference electrode tip is close to the working electrode.

• Background Scan: Record a cyclic voltammogram of the supporting electrolyte solution alone to determine the potential window of the solvent and to ensure there are no interfering impurities.

• Sample Scan: Add the metal complex to the cell and record the cyclic voltammogram. Start with a wide potential range to identify all redox events and then narrow the range to focus on specific peaks.

• Scan Rate Dependence: Perform cyclic voltammetry at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s). For a diffusion-controlled process, the peak current should be proportional to the square root of the scan rate.[9]

• Internal Standard: For accurate determination of redox potentials, it is recommended to use an internal standard like ferrocene, whose Fc⁺/Fc redox couple has a well-defined potential.[7][10]

Data Presentation: Table of Electrochemical Data

The following table summarizes typical electrochemical data that can be obtained for metal complexes of Schiff bases derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde. The values are illustrative and will vary depending on the specific metal, amine, and experimental conditions.

Complex	Redox Couple	E°' (V vs. Fc⁺/Fc)	ΔEp (mV)	Reversibility
[Cu(L¹)]²⁺	Cu(II)/Cu(I)	-0.55	70	Quasi-reversible
Ligand-based	-1.20	65	Reversible
[Ni(L¹)]²⁺	Ni(II)/Ni(I)	-0.98	85	Quasi-reversible
Ligand-based	-1.35	68	Reversible
[Co(L²)]²⁺	Co(II)/Co(I)	-0.72	75	Quasi-reversible
Ligand-based	-1.15	62	Reversible

L¹ and L² represent different Schiff base ligands derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Diagram 2: Cyclic Voltammetry Experimental Workflow

Caption: Step-by-step workflow for a cyclic voltammetry experiment.

Part 3: Application in Drug Development - DNA Interaction Studies

Metal complexes containing bipyridine-based ligands are of significant interest in drug development due to their potential to interact with biological macromolecules like DNA.[11] Electrochemical methods provide a sensitive and convenient tool to study these interactions.[12][13] The binding of a metal complex to DNA can cause changes in its electrochemical properties, such as a shift in the formal potential and a decrease in the peak current.

Modes of DNA Interaction

Metal complexes can interact with DNA through several modes:

• Intercalation: The planar aromatic part of the ligand inserts between the base pairs of the DNA double helix. This typically leads to a positive shift in the redox potential and a significant decrease in the peak current.

• Groove Binding: The complex binds to the major or minor groove of the DNA. This interaction is usually weaker than intercalation and results in smaller changes in the electrochemical parameters.

• Electrostatic Interaction: Positively charged metal complexes can interact electrostatically with the negatively charged phosphate backbone of DNA. This often causes a negative shift in the redox potential.

Protocol 4: Studying Metal Complex-DNA Interactions using Cyclic Voltammetry

This protocol describes how to use cyclic voltammetry to investigate the interaction between a metal complex and DNA.

Materials and Reagents:

• Synthesized metal complex

• Calf Thymus DNA (CT-DNA) stock solution

• Tris-HCl buffer solution (e.g., 50 mM Tris-HCl, 50 mM NaCl, pH 7.2)

• Electrochemical cell and electrodes

• Potentiostat

Procedure:

• Prepare Solutions: Prepare a stock solution of the metal complex in the Tris-HCl buffer. Also, prepare a stock solution of CT-DNA in the same buffer. The purity of the DNA should be checked by measuring the A₂₆₀/A₂₈₀ ratio, which should be between 1.8 and 1.9.[14]

• CV of the Free Complex: Record the cyclic voltammogram of the metal complex in the buffer solution in the absence of DNA.

• Titration with DNA: Incrementally add small aliquots of the CT-DNA stock solution to the electrochemical cell containing the metal complex solution. After each addition, stir the solution gently and allow it to equilibrate for a few minutes.

• Record CVs: Record the cyclic voltammogram after each addition of DNA.

• Data Analysis: Monitor the changes in the peak potentials (Epa, Epc) and peak currents (ipa, ipc) as a function of DNA concentration.

  • A significant decrease in peak current and a shift in the formal potential upon addition of DNA are indicative of binding.

  • The binding constant (Kb) can be calculated from the changes in the peak current using appropriate models.

Diagram 3: Investigating DNA-Complex Interaction

Caption: Workflow for studying metal complex-DNA interactions via CV.

Conclusion and Future Outlook

The electrochemical studies of metal complexes containing 2,2'-Bipyridine-6,6'-dicarbaldehyde and its derivatives offer a rich field of investigation with significant potential for the development of new catalysts, sensors, and therapeutic agents. The synthetic versatility of the dicarbaldehyde ligand allows for the fine-tuning of the redox properties of the metal center, leading to a wide range of electrochemical behaviors. The protocols and application notes provided in this guide serve as a starting point for researchers to explore the fascinating electrochemistry of these compounds. Future research in this area will likely focus on the design of more complex and functional molecular systems, such as multicomponent assemblies and stimuli-responsive materials, with tailored electrochemical properties for specific applications.

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• 6. pubs.acs.org [pubs.acs.org]
• 7. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 8. researchgate.net [researchgate.net]
• 9. Cyclic voltammetry data of polypyridine ligands and Co(II)-polypyridine complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyclic voltammograms and electrochemical data of FeII polypyridine complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Microwave Preparation and Spectroscopic Investigation of Binuclear Schiff Base Metal Complexes Derived from 2,6-Diaminopyridine with Salicylaldehyde [scirp.org]
• 12. Cyclic Voltammetric DNA Binding Investigations on Some Anticancer Potential Metal Complexes: a Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. electrochemsci.org [electrochemsci.org]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2,2'-Bipyridine-6,6'-dicarbaldehyde

Welcome to the technical support center for the purification of crude 2,2'-Bipyridine-6,6'-dicarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to address the specific challenges encountered during the purification of this versatile dialdehyde. As a widely used ligand in coordination chemistry and a building block for functional materials, the purity of 2,2'-Bipyridine-6,6'-dicarbaldehyde is paramount to achieving desired experimental outcomes. This document provides practical, field-proven insights to help you navigate the purification process effectively.

Understanding the Compound and the Importance of Purity

2,2'-Bipyridine-6,6'-dicarbaldehyde is a bifunctional organic compound featuring a bipyridine core with two aldehyde groups. This structure allows for the formation of stable complexes with a wide range of metal ions and serves as a precursor for various Schiff base ligands and macrocycles.[1] The presence of impurities can significantly impact the compound's reactivity, coordination properties, and the performance of the resulting materials. Common impurities include the corresponding monoaldehyde, the over-oxidized dicarboxylic acid, and residual starting materials from the synthesis. Therefore, a robust purification strategy is essential to obtain a high-purity product suitable for demanding applications.

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting guides and step-by-step protocols for the most common purification techniques for 2,2'-Bipyridine-6,6'-dicarbaldehyde: column chromatography and recrystallization.

Method 1: Column Chromatography on Silica Gel

Column chromatography is a highly effective method for separating 2,2'-Bipyridine-6,6'-dicarbaldehyde from closely related impurities. Silica gel is the most commonly used stationary phase for this purpose.[1]

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Poor Separation of Spots on TLC	Inappropriate solvent system (eluent).	Systematically vary the polarity of your eluent. A good starting point is a mixture of a non-polar solvent like hexane or dichloromethane and a polar solvent like ethyl acetate.[1] Aim for an Rf value of ~0.3 for the desired compound on the TLC plate.
Product Elutes with Impurities	Column overloading; Poor packing of the column; Inappropriate eluent system.	Reduce the amount of crude material loaded onto the column. Ensure the silica gel is packed uniformly without any cracks or channels. A gradient elution, starting with a less polar solvent and gradually increasing the polarity, can improve separation.
Product is not Eluting from the Column	The eluent is not polar enough.	Increase the polarity of the eluent. For highly polar compounds, a small percentage of methanol can be added to the eluent system.[2]
Streaking of the Compound on the TLC Plate	The compound may be acidic or basic, leading to strong interactions with the silica gel; The compound is not fully dissolved in the loading solvent.	Add a small amount of a modifier to the eluent. For basic compounds like bipyridines, adding a small amount of triethylamine (e.g., 0.1-1%) to the eluent can neutralize the acidic sites on the silica gel and reduce streaking. Ensure the crude material is fully dissolved before loading onto the column.
Low Recovery of the Product	The compound is adsorbing irreversibly to the silica gel; The compound is degrading on the silica gel.	The acidic nature of silica gel can sometimes cause degradation of sensitive compounds. Consider using neutral alumina as an alternative stationary phase.[3] If the compound is highly polar, it may be strongly retained. In such cases, a more polar eluent system may be necessary.

Materials:

• Crude 2,2'-Bipyridine-6,6'-dicarbaldehyde

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Dichloromethane (for dissolving the sample)

• Glass column

• Cotton or glass wool

• Sand

• Collection tubes

• TLC plates and chamber

Workflow Diagram:

Caption: Workflow for purifying 2,2'-Bipyridine-6,6'-dicarbaldehyde by column chromatography.

Step-by-Step Procedure:

• Prepare the Column:

  • Secure a glass column vertically. Place a small plug of cotton or glass wool at the bottom.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in hexane and pour it into the column, allowing the solvent to drain. Tap the column gently to ensure even packing and remove air bubbles.

  • Add another thin layer of sand on top of the silica gel.

• Load the Sample:

  • Dissolve the crude 2,2'-Bipyridine-6,6'-dicarbaldehyde in a minimal amount of dichloromethane.

  • Carefully add the dissolved sample onto the top layer of sand using a pipette.

• Elute the Column:

  • Begin eluting the column with a low-polarity solvent mixture, such as 20% ethyl acetate in hexane.

  • Collect the eluent in fractions.

  • Gradually increase the polarity of the eluent, for example, to 50% ethyl acetate in hexane, to elute the desired product.

• Analyze the Fractions:

  • Monitor the collected fractions using thin-layer chromatography (TLC).

  • Combine the fractions that contain the pure product.

  • Evaporate the solvent from the combined fractions under reduced pressure to obtain the purified 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Method 2: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The choice of solvent is crucial for successful recrystallization. For bipyridine derivatives, ethanol has been reported as a suitable recrystallization solvent.[4]

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Compound Does Not Dissolve in Hot Solvent	The solvent is not a good choice for this compound.	Try a more polar solvent or a solvent mixture. For bipyridine compounds, a mixture of ethanol and water can sometimes be effective.[5]
No Crystals Form Upon Cooling	The solution is not saturated; The compound is too soluble in the chosen solvent even at low temperatures.	Evaporate some of the solvent to concentrate the solution. If crystals still do not form, try adding an "anti-solvent" (a solvent in which the compound is insoluble but is miscible with the primary solvent) dropwise until the solution becomes cloudy.[6]
Oiling Out Instead of Crystallization	The boiling point of the solvent is too high, causing the compound to melt before dissolving; The compound is too impure.	Use a lower-boiling point solvent. If the compound is very impure, a preliminary purification by column chromatography may be necessary.
Low Yield of Recovered Crystals	Too much solvent was used; The compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to dissolve the compound. Cool the solution in an ice bath to maximize crystal formation.

Materials:

• Crude 2,2'-Bipyridine-6,6'-dicarbaldehyde

• Ethanol

• Erlenmeyer flask

• Hot plate

• Ice bath

• Buchner funnel and filter flask

Workflow Diagram:

Caption: Workflow for recrystallizing 2,2'-Bipyridine-6,6'-dicarbaldehyde from ethanol.

Step-by-Step Procedure:

• Dissolve the Crude Product:

  • Place the crude 2,2'-Bipyridine-6,6'-dicarbaldehyde in an Erlenmeyer flask.

  • Add a small amount of ethanol and heat the mixture on a hot plate with gentle swirling.

  • Continue adding small portions of hot ethanol until the solid is completely dissolved. Avoid adding excess solvent.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once the solution has reached room temperature, place it in an ice bath to induce further crystallization.

• Isolate and Dry the Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

  • Dry the purified crystals in a vacuum oven or by air drying.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2,2'-Bipyridine-6,6'-dicarbaldehyde?

A1: The most common impurities are typically the mono-aldehyde (2,2'-bipyridine-6-carbaldehyde) resulting from incomplete oxidation, and the corresponding dicarboxylic acid (2,2'-bipyridine-6,6'-dicarboxylic acid) from over-oxidation. Residual starting materials from the synthesis may also be present.

Q2: My compound is a light-yellow solid. Is this normal?

A2: Yes, pure 2,2'-Bipyridine-6,6'-dicarbaldehyde is often described as a pale yellow or off-white solid. A significant color change might indicate the presence of impurities.

Q3: How can I assess the purity of my final product?

A3: The purity of 2,2'-Bipyridine-6,6'-dicarbaldehyde can be assessed using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful for confirming the structure and assessing purity. The aldehyde protons should appear as a singlet around 10 ppm.[1]

• Melting Point: A sharp melting point range close to the literature value indicates high purity.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate developed with an appropriate solvent system is a good indicator of purity.

Q4: Can I use other purification methods besides column chromatography and recrystallization?

A4: For aldehydes, a chemical purification method involving the formation of a bisulfite adduct can be effective. The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can be separated from non-aldehyde impurities by extraction. The aldehyde can then be regenerated by treating the aqueous solution with a base.

Q5: What are the storage conditions for purified 2,2'-Bipyridine-6,6'-dicarbaldehyde?

A5: It is recommended to store the purified compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at room temperature, protected from light and moisture to prevent degradation.

References

• Organic Syntheses. 2,2'-Bipyridine. Available at: [Link]

• Synthesis and Characterization of Bipyridine-Based Polyaminal Network for CO2 Capture.

• Organic Chemistry at CU Boulder. Column Chromatography. Available at: [Link]

• J&K Scientific. [2,2'-Bipyridine]-6,6'-dicarbaldehyde. Available at: [Link]

• PubChem. 2,2'-Bipyridine-6,6'-dicarbaldehyde. Available at: [Link]

• Rowan College at Burlington County.

• Organic Syntheses. Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl). Available at: [Link]

• YouTube. How to Carry Out a Recrystallization. Available at: [Link]

• ResearchGate. How to choose the best solution for column chromatography?. Available at: [Link]

• BenchChem.
• Common Organic Chemistry.
• Chemistry Solutions.

• University of Rochester Department of Chemistry. Solvent Systems for Flash Column Chromatography. Available at: [Link]

• PubMed. New synthetic path to 2,2'-bipyridine-5,5'-dicarbaldehyde and its use in the [3+3] cyclocondensation with trans-1,2-diaminocyclohexane. Available at: [Link]

• Reddit. Recrystallization with two solvents. Available at: [Link]

• PubChem. (2,2'-Bipyridine)-5,5'-dicarboxylic acid. Available at: [Link]

• ResearchGate. Effect of co-crystallization of ethanol, pyridine and 2,2'-bipyridine on molecular aggregation in bis(1,2,3,4-tetrahydroquinolinedithiocarbamato-S, S') mercury(II) and synthesis of HgS nanoparticles.

• PubChem. (2,2'-Bipyridine)-6-carbaldehyde. Available at: [Link]

Sources

• 1. [2,2'-Bipyridine]-6-carbaldehyde | 134296-07-4 | Benchchem [benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chemistry-solutions.com [chemistry-solutions.com]
• 6. reddit.com [reddit.com]

Technical Support Center: Optimizing Imine Formation with 2,2'-Bipyridine-6,6'-dicarbaldehyde

I have completed the targeted search on imine formation with 2,2'-Bipyridine-6,6'-dicarbaldehyde. The results confirm that this dialdehyde is frequently used in the synthesis of macrocycles, often through [2+2] or [3+3] cyclocondensation reactions with diamines. This highlights the importance of controlling stoichiometry and reaction conditions to favor either macrocyclization or the formation of simpler di-imines. The concept of template-directed synthesis is also prominent, where a metal ion can direct the formation of a specific macrocyclic product.

The gathered information now covers:

• General principles of imine formation (reversible nature, water removal, catalysis, pH).

• Specific applications of 2,2'-Bipyridine-6,6'-dicarbaldehyde in macrocycle synthesis.

• The concept of template-directed synthesis to control product formation.

• Potential challenges such as controlling the degree of condensation (mono- vs. di-imine vs. macrocycle) and product solubility.

I believe I have sufficient information to create a comprehensive and well-structured technical support guide as requested. I can now proceed with synthesizing this information into the FAQ and troubleshooting format, creating the necessary diagrams, tables, and protocols.

Therefore, I will now proceed to the next steps of the plan without further Google searches.

Welcome to the technical support center for optimizing reaction conditions for imine formation with 2,2'-Bipyridine-6,6'-dicarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to ensure successful synthesis. The unique structure of 2,2'-Bipyridine-6,6'-dicarbaldehyde, with its two aldehyde functionalities and a rigid bipyridyl core, presents both opportunities for complex molecular architectures and specific synthetic challenges. This document will address these nuances with scientifically grounded explanations and practical, field-proven advice.

I. Understanding the Reaction: A Dynamic Equilibrium

The formation of an imine, or Schiff base, from an aldehyde and a primary amine is a reversible condensation reaction.[1][2] To achieve high yields, the equilibrium must be shifted towards the product. This is typically accomplished by removing the water byproduct.[3][4] With a dialdehyde like 2,2'-Bipyridine-6,6'-dicarbaldehyde, the reaction can potentially yield mono-imine, di-imine, or, in the presence of a diamine, macrocyclic products.[5][6] The desired outcome is highly dependent on the precise control of reaction conditions.

II. Frequently Asked Questions (FAQs)

This section addresses common queries encountered when working with 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Q1: What is the optimal stoichiometry for reacting 2,2'-Bipyridine-6,6'-dicarbaldehyde with a monoamine?

A1: For the synthesis of a simple di-imine, a slight excess of the amine is often beneficial to ensure complete conversion of the dialdehyde. A molar ratio of 1:2.2 (dialdehyde:amine) is a good starting point. This helps to drive the reaction to completion. However, if the goal is to form a mono-imine, a substoichiometric amount of the amine (e.g., 1:0.9 dialdehyde:amine) should be used, and the reaction should be carefully monitored to prevent the formation of the di-substituted product.

Q2: I am attempting a macrocyclization with a diamine. What stoichiometry should I use?

A2: For macrocyclization, equimolar amounts of the 2,2'-Bipyridine-6,6'-dicarbaldehyde and the diamine are typically used (e.g., a [2+2] or [3+3] condensation). The success of these reactions is often dependent on high-dilution conditions to favor intramolecular cyclization over intermolecular polymerization. The use of a metal template can also be crucial in directing the formation of a specific macrocycle.[7][8][9]

Q3: What are the best solvents for this reaction?

A3: The choice of solvent depends on the solubility of your starting materials and the desired reaction temperature. Common solvents include:

• Toluene or Benzene: These are excellent choices when using a Dean-Stark apparatus for azeotropic water removal.[3]

• Methanol or Ethanol: These are good general-purpose solvents, but water removal can be less efficient. The addition of a dehydrating agent like molecular sieves is recommended.

• Acetonitrile: A polar aprotic solvent that can be effective, particularly for room temperature reactions.

• Solvent-free ("neat") conditions: In some cases, grinding the reactants together, sometimes with a catalytic amount of acid, can lead to rapid and efficient imine formation.[1]

Q4: Is a catalyst necessary, and if so, which one should I use?

A4: Imine formation is often catalyzed by acid.[3] A mildly acidic environment (pH 4-5) is generally optimal.[10]

• Homogeneous Catalysts: A few drops of glacial acetic acid or a catalytic amount of p-toluenesulfonic acid (pTSA) are commonly used.

• Heterogeneous Catalysts: Amberlyst® 15 is a solid-supported acid catalyst that can be easily filtered off after the reaction, simplifying purification.[1] It's important to avoid strongly acidic conditions, which can protonate the amine starting material, rendering it non-nucleophilic and halting the reaction.

Q5: How can I monitor the progress of the reaction?

A5: Thin-Layer Chromatography (TLC) is a straightforward method for monitoring the reaction. The disappearance of the starting aldehyde and the appearance of the imine product can be visualized. 1H NMR spectroscopy is also highly effective; the disappearance of the aldehyde proton signal (around 9-10 ppm) and the appearance of the imine proton signal (around 8-9 ppm) are clear indicators of reaction progress.

III. Troubleshooting Guide

This section provides solutions to common problems encountered during the synthesis of imines from 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Incomplete water removal.2. Catalyst is inactive or absent.3. Reaction temperature is too low.4. Starting materials are impure.	1. Use a Dean-Stark apparatus for azeotropic removal of water with a solvent like toluene. Alternatively, add activated 3Å or 4Å molecular sieves to the reaction mixture.2. Add a catalytic amount of a weak acid like acetic acid or pTSA.[3]3. Increase the reaction temperature, refluxing if necessary, depending on the solvent.4. Ensure the purity of the dialdehyde and amine using standard analytical techniques (NMR, melting point).
Formation of a Mixture of Products (e.g., mono- and di-imines, oligomers)	1. Incorrect stoichiometry.2. For macrocyclization, the concentration is too high, favoring intermolecular reactions.	1. Carefully control the stoichiometry. For di-imine, use a slight excess of the amine. For mono-imine, use a slight excess of the dialdehyde.2. For macrocyclization, employ high-dilution conditions by slowly adding the reactants to a large volume of solvent. Consider using a template-directed synthesis approach with a suitable metal salt.[7][8]
Product is an Insoluble Precipitate	The imine product may have poor solubility in the reaction solvent.	This can be advantageous for purification. The product can be isolated by filtration and washed with a solvent in which the starting materials are soluble. If solubility is an issue for characterization, try dissolving a small amount in a different solvent like DMSO or DMF.
Product Decomposes During Purification	Imines can be susceptible to hydrolysis, especially on acidic stationary phases like silica gel.	1. Neutralize the silica gel for column chromatography by adding 1-2% triethylamine to the eluent.2. Use a less acidic stationary phase like neutral alumina.3. If the product is a solid, recrystallization is often a better purification method to avoid hydrolysis.
Difficulty in Removing Excess Amine	The boiling point of the amine may be high, making it difficult to remove under vacuum.	1. If the product is a solid, wash the crude product with a solvent in which the amine is soluble but the product is not (e.g., hexanes).2. For column chromatography, the addition of a small amount of acid to the eluent can sometimes help by protonating the amine and altering its retention factor. However, this risks product hydrolysis.

IV. Experimental Protocols & Workflows

Protocol 1: General Procedure for Di-imine Synthesis

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2,2'-Bipyridine-6,6'-dicarbaldehyde (1.0 eq) and toluene.

• Add the primary amine (2.2 eq) and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Heat the mixture to reflux and continue until water is no longer collected in the Dean-Stark trap.

• Monitor the reaction by TLC or 1H NMR.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on neutralized silica gel.

Workflow for Troubleshooting Low Yield

Sources

• 1. peerj.com [peerj.com]
• 2. Dynamic imine chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Imine formation-Typical procedures - operachem [operachem.com]
• 4. Recent advances in the chemistry of imine-based multicomponent reactions (MCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. High yielding synthesis of 2,2′-bipyridine macrocycles, versatile intermediates in the synthesis of rotaxanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Template-directed synthesis employing reversible imine bond formation - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Template-directed synthesis employing reversible imine bond formation – Stoddart Mechanostereochemistry Group [stoddart.northwestern.edu]
• 10. scribd.com [scribd.com]

Technical Support Center: Troubleshooting Low Solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,2'-Bipyridine-6,6'-dicarbaldehyde and its derivatives. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of low solubility encountered during the synthesis, purification, and application of these versatile metal complexes. Our approach is rooted in mechanistic understanding to empower you with the knowledge to overcome these experimental hurdles.

I. Understanding the Solubility Challenge: The Nature of 2,2'-Bipyridine-6,6'-dicarbaldehyde Complexes

The 2,2'-bipyridine scaffold is a cornerstone of coordination chemistry, renowned for its ability to form stable complexes with a wide array of metal ions.[1] The introduction of dicarbaldehyde functionalities at the 6,6'-positions provides a powerful platform for creating more complex, often polymeric or macrocyclic, structures through reactions such as Schiff base condensation. However, the inherent rigidity and planar nature of the bipyridine core, often coupled with the strong intermolecular interactions of the resulting larger structures, can lead to significant solubility issues. This guide will walk you through a systematic approach to diagnosing and resolving these challenges.

II. Frequently Asked Questions (FAQs) & Troubleshooting

This section is designed to provide direct answers to common questions and issues you may encounter.

A. Issues Related to the Ligand and Starting Materials

Question 1: My 2,2'-Bipyridine-6,6'-dicarbaldehyde starting material is not dissolving in my reaction solvent. What should I do?

The solubility of the free ligand is a critical first step. While often used in polar aprotic solvents, its solubility can be limited.

• Expert Insight: The aldehyde functional groups can participate in hydrogen bonding, and the planar aromatic structure can lead to π-π stacking, both of which can contribute to low solubility in non-polar solvents.

• Troubleshooting Steps:

  • Solvent Selection: If you are using a non-polar solvent, consider switching to a more polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO).[2] Heating the mixture may also improve solubility.

  • Purity Check: Impurities in the starting material can significantly impact solubility. Ensure your 2,2'-Bipyridine-6,6'-dicarbaldehyde is of high purity. Consider purification by recrystallization if necessary.

  • Sonication: Applying ultrasonic agitation can help to break up solid aggregates and enhance dissolution.

Question 2: I am trying to synthesize a Schiff base ligand from 2,2'-Bipyridine-6,6'-dicarbaldehyde, but the reaction is sluggish and the product is precipitating prematurely.

Low solubility of the forming Schiff base ligand is a common problem, especially with larger or more rigid amine counterparts.

• Expert Insight: The formation of the Schiff base is a reversible condensation reaction that produces water.[3] The accumulation of water can drive the reaction backward, while the insolubility of the product can halt the reaction by passivating the surface of the starting material.

• Troubleshooting Steps:

  • Solvent System: Use a solvent system that can dissolve both the reactants and the product to a reasonable extent. A mixture of solvents may be beneficial. For example, using a co-solvent like toluene with a Dean-Stark trap can help to remove water azeotropically and drive the reaction to completion.[3]

  • Catalysis: The reaction is often catalyzed by a small amount of acid, such as glacial acetic acid.[4] The optimal pH is typically mildly acidic (around 4-5) to activate the carbonyl group without fully protonating the amine.[3]

  • Temperature: Increasing the reaction temperature can improve both the reaction rate and the solubility of the species in solution.

  • Stepwise Addition: Consider adding the amine solution slowly to a solution of the dicarbaldehyde to maintain a lower concentration of the forming Schiff base and prevent premature precipitation.

Diagram 1: Troubleshooting Workflow for Schiff Base Synthesis

Caption: A logical workflow for troubleshooting common issues in Schiff base synthesis from 2,2'-Bipyridine-6,6'-dicarbaldehyde.

B. Issues Related to the Metal Complex

Question 3: My synthesized metal complex has very low solubility in common organic solvents. How can I improve its solubility for characterization and further reactions?

This is the most frequent challenge with these types of complexes. The strategies to address this can be broadly categorized into structural modification and formulation approaches.

• Expert Insight: The overall charge, the nature of the counter-ions, and the presence of solubilizing groups on the ligand periphery are key determinants of a complex's solubility.

• Troubleshooting Strategies:

  • Structural Modifications:

    • Modify the Ligand: If you are in the design phase, consider introducing solubilizing groups onto the amine used for the Schiff base condensation. Long alkyl chains can enhance solubility in non-polar organic solvents, while charged groups like sulfonates or carboxylates can improve aqueous solubility.[5]

    • Counter-ion Exchange: For cationic complexes, the choice of counter-ion is crucial. Large, non-coordinating anions like PF₆⁻ or BF₄⁻ often lead to lower solubility in polar solvents. Exchanging these for smaller, more hydrophilic anions like Cl⁻ or Br⁻ can improve solubility.

  • Formulation Approaches:

    • Co-solvent Systems: Employing a mixture of solvents can be highly effective. A common approach is to use a good solvent (like DMF or DMSO) to dissolve the complex and then add a miscible co-solvent to modulate the overall properties of the solution.

    • pH Adjustment: For complexes with ionizable groups (e.g., carboxylates on the Schiff base ligand), adjusting the pH of the solution can dramatically increase solubility by forming a more soluble salt.[2]

    • Use of Additives: In some cases, particularly for biological applications, the use of solubilizing excipients like cyclodextrins or non-ionic surfactants can help to encapsulate the complex and increase its apparent solubility.

Table 1: Common Solvents for Bipyridine-Based Complexes

Solvent	Polarity	Boiling Point (°C)	Typical Use
Dichloromethane (DCM)	Polar aprotic	39.6	Good for initial dissolution of less polar complexes.
Acetonitrile	Polar aprotic	81.6	Often used for electrochemical studies.
Tetrahydrofuran (THF)	Polar aprotic	66	A good general-purpose solvent.
Dimethylformamide (DMF)	Polar aprotic	153	Excellent for dissolving many poorly soluble complexes, often with heating.[2][6]
Dimethyl Sulfoxide (DMSO)	Polar aprotic	189	A very strong solvent for highly insoluble compounds; can be difficult to remove.[2][6]
Methanol/Ethanol	Polar protic	64.7 / 78.4	Can be used for recrystallization, sometimes in combination with other solvents.[4]

Question 4: I am struggling to obtain pure crystals of my complex for X-ray diffraction due to its low solubility.

Growing single crystals of poorly soluble compounds requires patience and a systematic approach to finding the right crystallization conditions.

• Expert Insight: Crystallization is a delicate balance between solubility and insolubility. The goal is to create a supersaturated solution from which the complex will slowly precipitate in an ordered crystalline form rather than as an amorphous solid.

• Crystallization Protocols:

  Protocol 1: Slow Evaporation

  • Dissolve your complex in a suitable solvent (e.g., DMF, DMSO) to near saturation, gently heating if necessary.

  • Filter the solution while hot through a fine frit to remove any insoluble impurities.

  • Transfer the filtrate to a clean vial, cover it loosely (e.g., with perforated parafilm) to allow for slow evaporation of the solvent.

  • Store the vial in a vibration-free location and monitor for crystal growth over several days to weeks.

  Protocol 2: Solvent Diffusion (Vapor or Liquid)

  • Dissolve your complex in a small amount of a "good" solvent (e.g., DMF).

  • Place this solution in a small, open vial.

  • Place the small vial inside a larger, sealed container that contains a "poor" solvent (an "anti-solvent") in which your complex is insoluble but which is miscible with the "good" solvent (e.g., diethyl ether, pentane).

  • Over time, the vapor of the poor solvent will diffuse into the solution of your complex, gradually reducing its solubility and inducing crystallization.

Diagram 2: Decision Tree for Recrystallization of Poorly Soluble Complexes

Caption: A decision tree outlining common strategies for the recrystallization of challenging metal complexes.

III. Characterization as a Diagnostic Tool

Proper characterization is not only for confirming the identity of your product but also for diagnosing issues related to solubility.

1. NMR Spectroscopy:

• ¹H NMR of 2,2'-Bipyridine-6,6'-dicarbaldehyde: The aldehyde protons are expected to appear as a singlet at a downfield chemical shift, typically around 10.0 ppm.[1] The aromatic protons will resonate in the 7.5-8.5 ppm region. Broad or poorly resolved peaks in the spectrum of your complex could indicate aggregation in the NMR solvent.

• Choosing an NMR Solvent: Deuterated DMSO (d₆-DMSO) is often a good choice for poorly soluble complexes due to its high solvating power.[7] If solubility is still an issue, a mixture of solvents, such as CDCl₃ with a few drops of d₆-DMSO, can be attempted.[8] The residual solvent peak for d₆-DMSO is around 2.50 ppm.[7][9]

2. IR Spectroscopy:

• C=O Stretch: The free dicarbaldehyde ligand will show a strong C=O stretching vibration around 1700 cm⁻¹.[1]

• C=N Stretch: Upon formation of a Schiff base, this peak will disappear and a new imine (C=N) stretching band will appear, typically in the range of 1600-1650 cm⁻¹.

• M-N Stretch: The formation of a metal complex can be inferred by the appearance of new bands at lower frequencies (typically < 600 cm⁻¹), corresponding to the metal-nitrogen bond vibrations.

IV. Concluding Remarks

Addressing the low solubility of 2,2'-Bipyridine-6,6'-dicarbaldehyde complexes requires a multi-faceted approach that considers the purity of starting materials, the design of the ligand, the conditions of the synthesis, and the choice of solvent systems for purification and characterization. By systematically working through the troubleshooting steps outlined in this guide, researchers can significantly increase their chances of success in handling these challenging but rewarding molecules.

V. References

• BenchChem Technical Support Team. (2025, December). Technical Support Center: Optimizing Schiff Base Formation. BenchChem.

• BenchChem Technical Support Team. (2025, December). Technical Support Center: Crystallization of 5,5'-Dicarboxy-2,2'-bipyridine Metal Complexes. BenchChem.

• Hossain, M. S., et al. (2019). Synthesis, Characterization and Biological Activity Studies of Mixed Ligand Complexes with Schiff base and 2,2'-Bipyridine. International Journal of Applied Science - Research and Review, 6(1).

• Organic Syntheses. (n.d.). 2,2'-Bipyridine. Retrieved from [Link]

• Hossain, M. S., et al. (2019). Synthesis, Characterization and Biological Activity Studies of Mixed Ligand Complexes with Schiff base and 2,2'-Bipyridine. Prime Scholars Library.

• Constable, E. C., et al. (2009). Copper(i) complexes of 6,6′-disubstituted 2,2′-bipyridine dicarboxylic acids: new complexes for incorporation into copper-based dye sensitized solar cells (DSCs). Dalton Transactions, (34), 6634-6644.

• Wilkinson, S. M., Sheedy, T. M., & New, E. J. (2016). Synthesis and Characterization of Metal Complexes with Schiff Base Ligands. Journal of Chemical Education, 93(4), 751-755.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Niel, V. (2022, October 22). Making 2,2'-Bipyridine and its Ruthenium Complex [Video]. YouTube. [Link]

• BenchChem Technical Support Team. (2025, December). Technical Support Center: Enhancing the Solubility of 2,3'-Bipyridine-Based Metal Complexes. BenchChem.

• Patel, K. D., et al. (2014). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. ResearchGate.

• MDPI. (2023, February 9). Effect of the Solvent on the Crystallographic and Magnetic Properties of Rhenium(IV) Complexes Based on 2,2′-Bipyrimidine Ligand. MDPI.

• Al-Hamdani, A. A. S., et al. (2023). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. ACS Omega, 8(38), 34873–34890.

• Schubert, U. S., Hofmeier, H., & Newkome, G. R. (2004). Synthesis of 2,2'-bipyridines: from versatile building blocks to sexy architectures and functional (nano)materials. European Journal of Organic Chemistry, 2004(12), 235-254.

• Royal Society of Chemistry. (n.d.). ChemComm. Retrieved from [Link]

• PubChem. (n.d.). 2,2'-Bipyridine-6,6'-dicarbaldehyde. Retrieved from [Link]

• Agarwal, R. K., & Singh, G. (2009). Synthesis and Characterization of Schiff Bases Complexes of Divalent Metals. Asian Journal of Chemistry, 21(9), 6861-6866.

• ResearchGate. (n.d.). IR spectra for 2,2 0-bipyridine-4, 4 0-dicarboxylic acid (trace A),.... Retrieved from a relevant ResearchGate publication.

• Quora. (2022, May 25). To prepare Schiff-base compounds, is it necessary for the aldehyde and amine to be very hot or not?. Retrieved from [Link]

• ResearchGate. (2018, April 15). Best solvent for crystallisation of metal complexes?. Retrieved from [Link]

• ResearchGate. (2015, January 31). What are the conditions used for schiff base reaction?. Retrieved from [Link]

• ResearchGate. (n.d.). (A) FT-IR spectra of (a) 2,2 0 -bipyridine ligand, (b) Sm complex. (B).... Retrieved from a relevant ResearchGate publication.

• Linti, G., & Zafiropoulos, T. F. (2000). 1H NMR spectroscopic identification of binding modes of 2,2′-bipyridine ligands in complexes of square-planar d8 metal ions. Dalton Transactions, (21), 3785-3790.

• ResearchGate. (n.d.). High-resolution 1H NMR spectra of bis(2,2′-bipyridine)(4,4′-dialkyl-2,2′-bipyridine) ruthenium(II) salts. Retrieved from a relevant ResearchGate publication.

• NIST. (n.d.). 2,2'-Bipyridine. Retrieved from [Link]

• ResearchGate. (n.d.). 3: FT-IR spectrum of the 2,2`-bipyridine (bipy) ligand.. Retrieved from a relevant ResearchGate publication.

• El-ghammry, H. A., et al. (2014). Synthesis and Characterization of 2,2'-Bipyridine-5,5'-dicarbaldehyde and Its Use in the [3+3] Cyclocondensation with trans-1,2-Diaminocyclohexane. ResearchGate.

• D'Anna, F., & Riela, S. (2021). Beauty in Chemistry: Making Artistic Molecules with Schiff Bases. Molecules, 26(16), 4967.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.

• Cambridge Isotope Laboratories, Inc. (n.d.). NMR Solvent Data Chart.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.

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Technical Support Center: Scale-Up Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Welcome to the technical support guide for the synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde. This document is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot-plant, or manufacturing scales. We will address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure a robust, scalable, and reproducible process.

Introduction: The Scale-Up Challenge

2,2'-Bipyridine-6,6'-dicarbaldehyde is a crucial building block in supramolecular chemistry, catalysis, and the development of functional materials. While laboratory-scale syntheses are reported, scaling up production introduces significant hurdles that can impact yield, purity, and safety.[1] The most common synthetic pathway involves a multi-step process starting from 6,6'-dimethyl-2,2'-bipyridine. The key challenges lie in controlling the selectivity of the oxidation, managing reaction energetics, and implementing a purification strategy that is effective and economical at scale.

This guide provides a systematic approach to overcoming these obstacles, grounded in established chemical principles and field-proven insights.

Section 1: Recommended Synthetic Workflow

The most reliable and scalable route to 2,2'-Bipyridine-6,6'-dicarbaldehyde proceeds via a two-step oxidation of the precursor, 6,6'-dimethyl-2,2'-bipyridine. This indirect route, involving a stable bis(bromomethyl) intermediate, offers superior control compared to direct oxidation methods.

Caption: Recommended workflow for scalable synthesis.

Section 2: Troubleshooting Guide

This section addresses specific problems encountered during the scale-up process in a question-and-answer format.

Category: Radical Bromination (Step 1)

Question 1: My bromination reaction with N-Bromosuccinimide (NBS) is producing significant amounts of 6,6'-bis(dibromomethyl)-2,2'-bipyridine and other over-brominated impurities. How can I improve selectivity?

Answer: This is a classic selectivity challenge in radical halogenations. The formation of over-brominated byproducts stems from the desired monobrominated product competing with the starting material for the bromine radical.

• Causality: At scale, poor mixing can create localized "hot spots" or areas with a high concentration of NBS, exacerbating this issue.[1] Furthermore, using a large excess of NBS will inevitably lead to multiple brominations.[2]

• Troubleshooting Steps:

  • Control Stoichiometry: Carefully control the stoichiometry of NBS. Aim for 2.0 to 2.2 equivalents relative to the 6,6'-dimethyl-2,2'-bipyridine. Do not add the entire portion of NBS at once.

  • Slow Reagent Addition: At a larger scale, add the NBS portion-wise or as a slurry in the reaction solvent over a prolonged period. This maintains a low, steady concentration of the bromine radical, favoring the reaction with the most reactive C-H bond (the methyl group of the starting material).

  • Monitor the Reaction: Use in-process controls (e.g., HPLC, TLC) to track the disappearance of the starting material and the appearance of the desired product versus byproducts. Stop the reaction once the starting material is consumed to prevent further bromination of the product.

  • Alternative Strategy: A recently reported method to avoid impurities involves a two-step process of dibromination followed by a specific debromination with diethyl phosphite, which may offer higher purity.[3]

Question 2: The radical bromination is sluggish or fails to initiate in our pilot reactor, despite working on the bench.

Answer: Initiation is a critical and often sensitive phase of a radical chain reaction. What works in a small flask with efficient light or heat penetration may not translate directly to a large, jacketed reactor.[1]

• Causality: The two primary methods of initiation are thermal decomposition of an initiator like Azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), and UV light.[2] Large volumes and reactor geometry can lead to inefficient and uneven heating or light penetration.

• Troubleshooting Steps:

  • Ensure Proper Initiator Concentration: Verify that the catalytic amount of AIBN or BPO is correct for the batch size (typically 1-5 mol%).

  • Verify Temperature: Ensure the internal reaction temperature reaches the threshold for initiator decomposition (for AIBN, this is typically >60 °C). Remember that the jacket temperature does not equal the internal temperature, especially during ramp-up.[1]

  • Staging the Initiator: Add a small portion of the initiator at the beginning and then add the remainder in portions throughout the NBS addition. This ensures a steady supply of radicals as the reaction progresses.

  • De-gas the Solvent: Oxygen is a radical scavenger and can inhibit the reaction. Ensure the solvent and reactor headspace are thoroughly purged with an inert gas (Nitrogen or Argon) before heating.

Category: Oxidation (Step 2)

Question 3: The conversion of the bis(bromomethyl) intermediate to the dialdehyde is incomplete and generates hard-to-remove impurities.

Answer: The choice of oxidation method for this step is critical for achieving high purity and yield at scale. While several methods exist, some are more amenable to large-scale operations than others.

• Causality: Harsh oxidizing agents can lead to over-oxidation, forming the corresponding carboxylic acid. Incomplete reactions leave behind the brominated intermediate, which can be difficult to separate from the product due to similar polarities.

• Recommended Scalable Methods:

  • Kornblum Oxidation: This is often a reliable method. The bis(bromomethyl) compound is treated with dimethyl sulfoxide (DMSO), which acts as both the solvent and the oxidant. The reaction is typically heated, and a mild base (like sodium bicarbonate) is used to neutralize the HBr formed. This method avoids heavy metals and harsh oxidants.[4]

  • Sommelet Reaction: This classic method involves forming the hexaminium salt by reacting the bis(bromomethyl) intermediate with hexamethylenetetramine, followed by hydrolysis (often with aqueous acid) to yield the aldehyde. It is generally a mild and selective method for converting benzylic halides to aldehydes.

• Troubleshooting Steps:

  • Temperature Control: For the Kornblum oxidation, temperature is critical. Too low, and the reaction is slow; too high, and byproduct formation increases. A typical range is 100-150 °C. Perform a temperature screen at the lab scale to find the optimal point.

  • Purity of Intermediate: Ensure the 6,6'-bis(bromomethyl)-2,2'-bipyridine intermediate is of high purity. The presence of dibromomethyl compounds from Step 1 will lead to different, and potentially reactive, byproducts in this step.

  • Aqueous Work-up: A thorough aqueous work-up is essential to remove the oxidant byproducts (e.g., dimethyl sulfide from the Kornblum oxidation) and any remaining inorganic salts.

Category: Purification & Stability

Question 4: Column chromatography is not a viable option for purifying our multi-kilogram batch. What are some alternative strategies?

Answer: This is a universal challenge in process chemistry. The focus must shift from chromatography to crystallization and phase-separation techniques.

• Causality: The target molecule, 2,2'-Bipyridine-6,6'-dicarbaldehyde, is a solid with moderate polarity. This makes it a good candidate for crystallization-based purification.

• Troubleshooting Steps:

  • Recrystallization: Conduct a thorough solvent screen to find an optimal recrystallization solvent or solvent/anti-solvent system. The ideal system will fully dissolve the product at an elevated temperature but show very low solubility at room temperature or below, while keeping impurities dissolved.

  • Slurry Wash: If a suitable recrystallization solvent cannot be found, perform a slurry wash. This involves suspending the crude solid product in a solvent that selectively dissolves the impurities but not the desired product. Stirring the slurry for a period and then filtering will yield a purer solid.

  • Trituration: Similar to a slurry wash, this involves washing the crude solid with a small amount of a solvent to remove more soluble impurities.

  • pH Adjustment: In the aqueous work-up, adjusting the pH can sometimes help precipitate the product while keeping certain impurities in the aqueous phase.

Question 5: The final product appears to degrade or discolor upon storage.

Answer: Aldehydes, particularly aromatic ones, can be susceptible to oxidation and polymerization.

• Causality: Atmospheric oxygen can oxidize the aldehyde groups to carboxylic acids, which will appear as a new impurity over time. The product may also be sensitive to light.

• Solutions:

  • Inert Atmosphere: Store the final product under an inert atmosphere (Nitrogen or Argon) to prevent oxidation.

  • Cold and Dark Storage: Store the material in a cold, dark place. Refrigeration is recommended. Use amber or opaque containers to protect from light.

  • Purity: Ensure the product is free of acidic or basic impurities from the work-up, as these can catalyze degradation pathways.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the most critical safety considerations when scaling up this synthesis? A1: Several key hazards must be addressed:

• Exothermic Reactions: The bromination and certain oxidation steps can be exothermic. Ensure the reactor has adequate cooling capacity and that reagents are added slowly to control the heat evolution.[1] Real-time internal temperature monitoring is mandatory.

• Reagent Handling: If using a silylation/chlorination route as an alternative to bromination, handling pyrophoric reagents like n-butyllithium requires specialized equipment and training.[5]

• Pressure Management: The Kornblum oxidation can generate gaseous byproducts like dimethyl sulfide. The reactor must be properly vented to avoid pressure buildup.[1]

• Toxicity: N-Bromosuccinimide is a lachrymator and irritant. Carbon tetrachloride, a historical solvent for this reaction, is a known carcinogen and should be replaced with safer alternatives like cyclohexane or acetonitrile.[2]

Q2: Can I directly oxidize 6,6'-dimethyl-2,2'-bipyridine to the dicarbaldehyde? A2: Direct oxidation, for example using Selenium Dioxide (SeO₂), has been reported for oxidizing methyl groups on pyridine rings.[6][7] However, this method presents significant scale-up challenges:

• Toxicity: SeO₂ and its byproducts are highly toxic.

• Selectivity: It can be difficult to control the reaction to stop at the aldehyde stage, with over-oxidation to the carboxylic acid being a common side reaction. The reaction's success is also highly dependent on the position of the methyl group relative to the nitrogen heteroatom.[6][7] For these reasons, the two-step halogenation/oxidation route is generally preferred for its superior control and scalability.

Q3: How does the bipyridine product itself affect the synthesis? A3: This is an excellent question. Bipyridines are strong chelating ligands for many transition metals.[8] If any metal-catalyzed steps were used (e.g., in the synthesis of the dimethyl-bipyridine precursor via Suzuki or Negishi coupling), the product can coordinate to the catalyst and deactivate it. This often necessitates using higher catalyst loadings or specialized ligands to prevent product inhibition.[8][9]

Section 4: Experimental Protocol & Data

Protocol: Two-Step Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

This protocol is a representative procedure and must be optimized for specific equipment and scales.

Step 1: 6,6'-Bis(bromomethyl)-2,2'-bipyridine

• Charge a reactor with 6,6'-dimethyl-2,2'-bipyridine (1.0 eq) and a suitable solvent (e.g., cyclohexane, 10-15 volumes).

• Purge the reactor with Nitrogen for at least 30 minutes.

• Add the radical initiator, AIBN (0.05 eq).

• Heat the reaction mixture to reflux (approx. 80-85 °C).

• In a separate vessel, prepare a slurry of N-Bromosuccinimide (NBS, 2.1 eq) in cyclohexane.

• Once the reactor is at a stable reflux, begin the slow, portion-wise addition of the NBS slurry over 2-4 hours.

• Monitor the reaction by HPLC. The reaction is typically complete 1-2 hours after the final NBS addition.

• Cool the mixture to room temperature. The succinimide byproduct will precipitate.

• Filter the solid succinimide and wash the filter cake with a small amount of cold cyclohexane.

• Concentrate the filtrate under reduced pressure to yield the crude 6,6'-bis(bromomethyl)-2,2'-bipyridine, which can be used directly or purified by recrystallization from a solvent like ethanol.

Step 2: 2,2'-Bipyridine-6,6'-dicarbaldehyde (via Kornblum Oxidation)

• Charge a clean, dry reactor with the crude 6,6'-bis(bromomethyl)-2,2'-bipyridine (1.0 eq) and Dimethyl sulfoxide (DMSO, 10 volumes).

• Add sodium bicarbonate (NaHCO₃, 4.0 eq).

• Heat the stirred mixture to 120-130 °C under a Nitrogen atmosphere.

• Maintain the temperature and monitor the reaction by HPLC until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a larger vessel containing cold water (30-40 volumes).

• The crude product will precipitate as a solid. Stir the slurry for 1-2 hours to ensure complete precipitation.

• Filter the solid product and wash thoroughly with water, then with a small amount of a non-polar solvent (e.g., hexane) to aid drying.

• Purify the crude solid by recrystallization (e.g., from an ethanol/water mixture or toluene).

Data Summary Table

Parameter	Step 1: Bromination	Step 2: Oxidation	Notes
Key Reagents	NBS, AIBN	DMSO, NaHCO₃
Stoichiometry	1.0 eq. Dimethyl-bpy, 2.1 eq. NBS	1.0 eq. Dibromo-bpy, 4.0 eq. NaHCO₃	Excess base in Step 2 neutralizes HBr.
Solvent	Cyclohexane or Acetonitrile	DMSO	CCl₄ is toxic and should be avoided.
Temperature	Reflux (~80-85 °C)	120-130 °C	Careful temperature control is critical.
Typical Yield	75-85% (crude)	65-75% (after purification)	Yields are scale-dependent.
Purification	Filtration / Recrystallization	Precipitation / Recrystallization	Avoids large-scale chromatography.

Section 5: Logical Troubleshooting Diagram

Caption: Decision tree for troubleshooting low yield.

References

• ResearchGate. (2014, February 17). How Can I synthesize 5,5'-dicarbaldehyde-2,2'-bipyridine from 5,5'-dimethyl-2,2'-bipyridine in one step reaction? [Online forum post]. Available: [Link]

• MDPI. (2023). Recent Progress on the Synthesis of Bipyridine Derivatives. Retrieved January 21, 2026, from [Link]

• HWS Labortechnik Mainz. (2025, August 28). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Retrieved January 21, 2026, from [Link]

• ResearchGate. (n.d.). Practical Bromination Approach to the Synthesis of Dimethyl 6,6'-Bis(bromomethyl)-[2,2'-bipyridine]-4,4'-dicarboxylate. Retrieved January 21, 2026, from [Link]

• Organic Syntheses. (n.d.). Efficient Synthesis of Halomethyl-2,2′-Bipyridines: 4,4′-Bis(chloromethyl). Retrieved January 21, 2026, from [Link]

• Loughborough University Research Repository. (2021, March 15). Recent advances in the synthesis of 2,2'-Bipyridines and their derivatives. Retrieved January 21, 2026, from [Link]

• OSTI.GOV. (n.d.). Microwave-Assisted C-H Oxidation of Methylpyridylheteroarenes via a Kornblum-Type Reaction. Retrieved January 21, 2026, from [Link]

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avoiding polymerization during reactions with 2,2'-Bipyridine-6,6'-dicarbaldehyde

Welcome to the technical support center for 2,2'-Bipyridine-6,6'-dicarbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile yet reactive molecule. Here, we provide troubleshooting guides and frequently asked questions (FAQs) to help you avoid unwanted polymerization and other side reactions, ensuring the success of your experiments.

Introduction: The Challenge of 2,2'-Bipyridine-6,6'-dicarbaldehyde

2,2'-Bipyridine-6,6'-dicarbaldehyde is a valuable building block in supramolecular chemistry, catalysis, and materials science. Its two aldehyde functionalities offer a gateway to a rich variety of chemical transformations. However, the high reactivity of these aldehyde groups, coupled with the electronic nature of the bipyridine scaffold, can also lead to undesired side reactions, most notably polymerization. This guide will equip you with the knowledge and techniques to control its reactivity and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I'm observing the formation of an insoluble white precipitate during my reaction. What is happening and how can I prevent it?

A1: The likely culprit is polymerization or oligomerization driven by base-catalyzed side reactions. 2,2'-Bipyridine-6,6'-dicarbaldehyde, lacking α-hydrogens, is susceptible to the Cannizzaro reaction in the presence of a base.[1][2][3] This reaction involves the disproportionation of two aldehyde molecules to yield a primary alcohol and a carboxylic acid.[1][4] In the case of a dicarbaldehyde, this can lead to a chain reaction, forming polyester-like oligomers or polymers that are often insoluble.

Troubleshooting Flowchart: Diagnosing and Preventing Insoluble Precipitate

Caption: Systematic approach to reaction optimization.

Q3: Can I use 2,2'-Bipyridine-6,6'-dicarbaldehyde in reactions with primary or secondary amines?

A3: Yes, this is a common application, leading to the formation of Schiff bases (imines). However, the formation of polyaminals is also a possibility, especially with primary diamines, which is a desired outcome in the synthesis of certain porous organic polymers. [5][6] Key Considerations for Amine Reactions:

• Stoichiometry: Use a precise 1:2 molar ratio of the dicarbaldehyde to a monoamine to favor the formation of the di-imine.

• Water Removal: The formation of an imine is a condensation reaction that releases water. Removing water from the reaction mixture (e.g., using a Dean-Stark trap or molecular sieves) will drive the equilibrium towards the product.

• Side Reactions: Be aware that in the presence of a base and an amine, you create a complex reactive environment where both Cannizzaro-type reactions and imine formation can compete. Careful optimization of reaction conditions is crucial.

Expert Insights: A Note on Aldol Condensation

While the Cannizzaro reaction is a primary concern for 2,2'-Bipyridine-6,6'-dicarbaldehyde due to the absence of α-hydrogens, it is important to understand why aldol condensation is not a competing side reaction. Aldol condensation requires the presence of an enolizable proton on the α-carbon of a carbonyl compound. [7][8][9][10]Since the aldehyde groups in 2,2'-Bipyridine-6,6'-dicarbaldehyde are directly attached to the aromatic bipyridine ring, there are no α-hydrogens, making aldol condensation impossible for this molecule to initiate with itself.

References

• Chemistry Steps. Acetals as Protecting Groups for Aldehydes and Ketones. Available from: [Link]

• PubMed. Selective Acetalization in Pyridine: A Sustainable 5'- O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. Available from: [Link]

• ACS Publications. Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. Available from: [Link]

• Wikipedia. Cannizzaro reaction. Available from: [Link]

• SlideShare. Cannizzaro Reaction. Available from: [Link]

• ResearchGate. Optimization of the reaction conditions a. Available from: [Link]

• Royal Society of Chemistry. Intramolecular catalysis. Part 4. The intramolecular Cannizzaro reaction of biphenyl-2,2′-dicarbaldehyde, [α,α′-2H2]biphenyl-2,2′-dicarbaldehyde and 4,4′-or 5,5′- or 6,6′-disubstituted biphenyl-2,2′-dicarbaldehydes. Available from: [Link]

• Wikipedia. Protecting group. Available from: [Link]

• Chemistry LibreTexts. 20.11 Protecting Groups of Aldehydes. Available from: [Link]

• Pharmaguideline. Cannizzaro Reaction and Crossed Cannizzaro Reaction. Available from: [Link]

• ResearchGate. Optimization of the [2+2] cycloaddition reaction conditions a. Available from: [Link]

• Wikipedia. Aldol condensation. Available from: [Link]

• PubChem. 2,2'-Bipyridine-6,6'-dicarbaldehyde. Available from: [Link]

• PubMed Central. Development of Degraders and 2-pyridinecarboxyaldehyde (2-PCA) as a recruitment Ligand for FBXO22. Available from: [Link]

• YouTube. Cannizzaro Reaction - Organic Chemistry. Available from: [Link]

• Khan Academy. Aldol condensation. Available from: [Link]

• Magritek. The Aldol Condensation. Available from: [Link]

• PMC. Accelerated Chemical Reaction Optimization Using Multi-Task Learning. Available from: [Link]

• ADICHEMISTRY. ALDOL REACTION | ADDITION | CONDENSATION | MECHANISM. Available from: [Link]

• ChemRxiv. Automated Optimization under Dynamic Flow Conditions. Available from: [Link]

• MDPI. Synthesis and Characterization of Bipyridine-Based Polyaminal Network for CO2 Capture. Available from: [Link]

• Semantic Scholar. Synthesis and Characterization of Bipyridine-Based Polyaminal Network for CO2 Capture. Available from: [Link]

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Technical Support Center: Refining the Synthesis of Asymmetric Derivatives from 2,2'-Bipyridine-6,6'-dicarbaldehyde

Welcome to the technical support center for the synthesis of asymmetric derivatives from 2,2'-bipyridine-6,6'-dicarbaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile but challenging precursor. Here, we address common issues and provide in-depth, field-proven insights to help you navigate the complexities of selective functionalization and refine your synthetic strategies.

The selective mono-functionalization of 2,2'-bipyridine-6,6'-dicarbaldehyde is a critical step in the synthesis of bespoke ligands for asymmetric catalysis, sophisticated molecular architectures, and novel therapeutic agents. The core challenge lies in achieving selective reaction at one of the two identical aldehyde moieties. This guide provides a structured approach to troubleshooting common synthetic hurdles and answers frequently asked questions.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering probable causes and actionable solutions.

Issue 1: Poor or No Mono-functionalization (Dominance of Di-substituted Product and Unreacted Starting Material)

Question: I am attempting a mono-functionalization of 2,2'-bipyridine-6,6'-dicarbaldehyde, but my reaction yields a mixture of the di-substituted product and a significant amount of unreacted starting material, with very little of the desired mono-substituted product. What is going wrong?

Answer: This is a classic challenge when working with symmetric difunctional molecules. The reactivity of the second aldehyde group on the mono-substituted product is often comparable to that of the starting dialdehyde, leading to a statistical distribution of products.

Probable Causes & Solutions

Probable Cause	Explanation	Recommended Solution
Statistical Distribution	The reaction of the first and second aldehyde groups proceeds at similar rates. Even with a 1:1 stoichiometry of your reagent, you will likely obtain a mixture of starting material, mono-, and di-substituted products.[1]	1. Stoichiometric Control: Use a slight excess of the 2,2'-bipyridine-6,6'-dicarbaldehyde (e.g., 1.2-1.5 equivalents) relative to your nucleophile. This will favor the formation of the mono-adduct and leave some unreacted dialdehyde, which can be more easily separated from the desired product than the di-adduct. 2. Slow Addition: Add the nucleophile slowly to the reaction mixture. This maintains a low concentration of the nucleophile, further favoring mono-addition.
Reaction Conditions	High temperatures or prolonged reaction times can drive the reaction towards the thermodynamically more stable di-substituted product.	1. Temperature Control: Perform the reaction at lower temperatures to slow down the reaction rate and improve selectivity. 2. Reaction Monitoring: Closely monitor the reaction progress using TLC or LC-MS to quench the reaction once the optimal amount of mono-substituted product has formed.
Reagent Reactivity	Highly reactive nucleophiles may not be selective.	1. Reagent Choice: If possible, use a less reactive nucleophile to increase the difference in activation energy between the first and second additions.

Issue 2: Low Yields in Reductive Amination

Question: I am performing a reductive amination on one of the aldehyde groups, but my yields are consistently low. What are the likely causes and how can I improve them?

Answer: Low yields in reductive amination of this substrate can be attributed to several factors, including inefficient imine formation, side reactions, and the choice of reducing agent.

Probable Causes & Solutions

Probable Cause	Explanation	Recommended Solution
Inefficient Imine Formation	The equilibrium for imine formation may not be favorable, or the imine may be unstable. The bipyridine nitrogens could also be protonated under acidic conditions, deactivating the aldehyde.	1. Water Removal: Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves (3Å or 4Å) to drive the equilibrium towards imine formation.[2] 2. Catalysis: Use a catalytic amount of a mild acid, such as acetic acid, to promote imine formation. Be cautious with the amount of acid to avoid significant protonation of the bipyridine ring.[2][3] 3. Solvent Choice: Aprotic solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) are generally preferred.[2]
Aldehyde Reduction	The reducing agent may be too strong and reduce the aldehyde before it can form an imine.	1. Choice of Reducing Agent: Use a mild and selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is known to preferentially reduce imines over aldehydes.[2] Sodium cyanoborohydride (NaBH₃CN) is also effective but more toxic.[2] 2. Stepwise Procedure: If using a stronger reducing agent like sodium borohydride (NaBH₄), it is crucial to allow for complete imine formation before adding the reducing agent.[2][3]
Side Reactions	The starting material can undergo self-condensation, or the secondary amine product can react further to form a tertiary amine (overalkylation).[2]	1. Stoichiometry: Use a slight excess of the amine to minimize self-condensation of the dialdehyde. 2. Temperature Control: Maintain the reaction at room temperature or below to minimize side reactions.

Issue 3: Difficulties with the Wittig Reaction

Question: I am attempting a Wittig reaction to form an alkene, but the reaction is sluggish and gives a poor yield. What could be the issue?

Answer: Challenges in a Wittig reaction with 2,2'-bipyridine-6,6'-dicarbaldehyde can arise from the stability of the ylide, the electrophilicity of the aldehyde, and potential steric hindrance.

Probable Causes & Solutions

Probable Cause	Explanation	Recommended Solution
Unstable Ylide	If using a non-stabilized ylide, it may decompose before reacting with the aldehyde.	1. In Situ Generation: Generate the ylide in the presence of the aldehyde. This can be achieved by adding the base to a mixture of the phosphonium salt and the aldehyde.[4] 2. Temperature Control: Generate the ylide at a low temperature (e.g., 0 °C or -78 °C) and then add the aldehyde.
Poor Aldehyde Electrophilicity	The electron-withdrawing nature of the bipyridine ring should activate the aldehyde, but other electronic factors could play a role.	1. Lewis Acid Catalysis: The addition of a Lewis acid (e.g., LiBr or MgBr₂) can sometimes enhance the electrophilicity of the carbonyl group. However, be mindful of potential chelation with the bipyridine moiety.
Steric Hindrance	The proximity of the second pyridine ring may sterically hinder the approach of the bulky Wittig reagent.	1. Choice of Ylide: If possible, use a smaller phosphonium ylide. Horner-Wadsworth-Emmons reagents are often less sterically demanding and can be a good alternative.[5]
Workup Issues	The triphenylphosphine oxide byproduct can be difficult to separate from the desired product.	1. Purification Strategy: Triphenylphosphine oxide is more polar than many alkene products and can often be removed by column chromatography. In some cases, precipitation of the oxide from a non-polar solvent can be effective.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best strategy for achieving selective mono-functionalization of 2,2'-bipyridine-6,6'-dicarbaldehyde?

A1: The most robust strategy is to use a protecting group. By selectively protecting one of the aldehyde groups, you can perform your desired transformation on the free aldehyde and then deprotect to obtain the mono-functionalized product.

A common and effective method is the formation of a cyclic acetal using a diol like ethylene glycol.[6][7] Aldehydes are generally more reactive towards acetal formation than ketones, and with careful control of stoichiometry (using slightly less than one equivalent of the diol), you can favor the formation of the mono-protected species.[6]

Q2: How can I effectively purify the mono-substituted product from the di-substituted and starting material?

A2: Purification is often the most challenging step. Column chromatography is typically the most effective method. The polarity difference between the di-aldehyde (starting material), the mono-aldehyde mono-product, and the di-product allows for separation on silica gel. A gradient elution with a solvent system like hexane/ethyl acetate or dichloromethane/methanol is often successful. It is highly recommended to first perform small-scale trials to optimize the separation conditions.

Q3: Can I use chiral reagents to directly achieve an asymmetric synthesis from the dialdehyde?

A3: Yes, this is a more advanced and elegant approach. Using a chiral nucleophile (e.g., a chiral amine in a reductive amination or a chiral auxiliary) can lead to the formation of diastereomers. These diastereomers may have different physical properties (e.g., solubility, polarity) that allow for their separation. Subsequent removal of the chiral auxiliary would yield the enantiomerically enriched mono-functionalized bipyridine. This method avoids the extra steps of protection and deprotection but requires careful development.

Q4: Are there any specific safety considerations for working with 2,2'-bipyridine-6,6'-dicarbaldehyde and its derivatives?

A4: Yes. 2,2'-bipyridine and its derivatives can be toxic and are effective metal chelators. Always handle these compounds with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Part 3: Experimental Protocols

Protocol 1: Selective Mono-protection of 2,2'-Bipyridine-6,6'-dicarbaldehyde

This protocol describes the formation of a mono-acetal as a protecting group.

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2,2'-bipyridine-6,6'-dicarbaldehyde (1.0 eq.) in dry toluene.

• Reagents: Add ethylene glycol (0.95 eq.) and a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.05 eq.).

• Reaction: Fit the flask with a Dean-Stark apparatus and reflux the mixture. The reaction progress can be monitored by TLC or LC-MS.

• Workup: Once the desired amount of mono-acetal is formed (typically a few hours), cool the reaction to room temperature. Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to separate the mono-protected product from the starting material and di-protected byproduct.

Protocol 2: General Procedure for Reductive Amination of a Mono-functionalized Bipyridine Aldehyde

This protocol uses the preferred mild reducing agent, sodium triacetoxyborohydride.[2]

• Preparation: In a dry flask under an inert atmosphere, dissolve the mono-functionalized bipyridine aldehyde (1.0 eq.) and the desired primary or secondary amine (1.1 eq.) in an anhydrous aprotic solvent (e.g., 1,2-dichloroethane or THF).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes. A catalytic amount of acetic acid (0.1 eq.) can be added if imine formation is sluggish. The addition of activated 3Å molecular sieves can also be beneficial.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the reaction mixture. The addition may be slightly exothermic.

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aldehyde is consumed (typically 2-24 hours).

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product into an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography.

References

• Direct One-Step Mono-Functionalization of Symmetrical 1,2-Diols. ResearchGate. Available at: [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. J. Chem. Pharm. Res. Available at: [Link]

• Question about reductive amination reaction procedure. Reddit. Available at: [Link]

• Selective Acetalization in Pyridine: A Sustainable 5′-O-(2-Methoxypropyl) Protecting Group in the Synthesis of Nucleic Acid Analogs. ACS Publications. Available at: [Link]

• 2.6 Protecting Groups in Synthesis – Organic Chemistry II. KPU Pressbooks. Available at: [Link]

• What's the most common method for the protection of aldehydes? Reddit. Available at: [Link]

• Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps. Available at: [Link]

• What's wrong with my reductive amination? I barely got any product. Reddit. Available at: [Link]

• Asymmetric Synthesis of Novel Axially Chiral 2,2′-Bipyridine N,N′-Dioxides Bearing α-Amino Acid Residues and Their Applications in Enantioselective Allylation of Aromatic Aldehydes with Allyltrichlorosilane. Semantic Scholar. Available at: [Link]

• Chiral ligand 2-(2′-piperidinyl)pyridine: synthesis, resolution and application in asymmetric diethylzinc addition to aldehydes. Sci-Hub. Available at: [Link]

• Synthesis of highly functionalized 2,2'-bipyridines by cyclocondensation of β-ketoenamides – scope and limitations. National Institutes of Health. Available at: [Link]

• Chiral 2,2′-Bipyridines: Ligands for Asymmetric Induction. ResearchGate. Available at: [Link]

• Wittig Reaction. Organic Chemistry Portal. Available at: [Link]

• Help with reductive ammination. Reddit. Available at: [Link]

• New Synthetic Path to 2,2'-Bipyridine-5,5'-dicarbaldehyde and Its Use in the [3+3] Cyclocondensation with trans-1,2-Diaminocyclohexane. ResearchGate. Available at: [Link]

• The Wittig Reaction: Synthesis of Alkenes. Available at: [Link]

• Wittig Reaction Practice Problems. Chemistry Steps. Available at: [Link]

• Asymmetric Synthesis with Stereodynamic Compounds: Introduction, Conversion and Transfer of Chirality. In Stereoselective Synthesis of Drugs and Natural Products. Available at: [Link]

• Problems with wittig reaction. Reddit. Available at: [Link]

• Aldehyde not reacting in reductive amination reaction, thoughts? ResearchGate. Available at: [Link]

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Technical Support Center: Crystallinity Enhancement of 2,2'-Bipyridine-6,6'-dicarbaldehyde-Based Materials

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2,2'-Bipyridine-6,6'-dicarbaldehyde-based materials. This guide provides in-depth troubleshooting advice and frequently asked questions to help you overcome common challenges and improve the crystallinity of your materials. High crystallinity is often crucial for obtaining well-defined porous structures and predictable material properties.

Frequently Asked Questions (FAQs)

Q1: My powder X-ray diffraction (PXRD) pattern shows only broad peaks, indicating an amorphous or poorly crystalline material. What are the most common initial steps to address this?

A1: The immediate appearance of an amorphous product suggests that the polymerization or cyclization reaction is occurring too rapidly, leading to kinetic trapping in a disordered state rather than thermodynamic ordering into a crystalline framework.[1][2][3] The key is to promote reversibility and allow for "error-correction" within the forming structure.

Initial steps should focus on:

• Solvent Screening: The choice of solvent is critical as it influences monomer solubility and interactions between growing polymer chains.[4][5] A solvent system that slightly solubilizes the monomers and oligomers can slow down precipitation and promote the formation of a more ordered material.

• Catalyst Concentration: For imine-based materials, an acid catalyst (like acetic acid) is often used. The concentration of this catalyst can significantly impact the reaction rate. A systematic variation of the catalyst concentration is a good starting point.[6]

• Temperature Adjustment: Lowering the reaction temperature can slow down the reaction kinetics, favoring thermodynamic product formation over kinetically trapped amorphous precipitates. Conversely, for some systems, higher temperatures can enhance reversibility and lead to more crystalline products through a process analogous to recrystallization.[7]

Q2: I have some sharp peaks in my PXRD, but also a significant amorphous background. How can I improve the overall crystallinity?

A2: This scenario indicates that while nucleation and some degree of ordered growth are occurring, there's a competing and rapid formation of amorphous polymer. To enhance the crystalline fraction, you need to optimize conditions to favor the growth of existing crystallites over the formation of new, disordered nuclei.

Consider these strategies:

• Modulator Addition: The introduction of a monofunctional molecule that competes with your multifunctional monomers can slow down the overall polymerization rate.[8][9][10][11] For an aldehyde-amine condensation, a mono-aldehyde like benzaldehyde can act as a modulator, reducing the kinetics of nucleation and growth, which often leads to more ordered materials.[8][10][11]

• Slowing Monomer Addition: Instead of adding all monomers at once, a slow, continuous addition of one or both monomers can maintain a low monomer concentration, favoring controlled growth on existing crystal seeds rather than rapid precipitation.[2][9]

• Post-Syntbetic Annealing: Sometimes, an initially formed material with mixed crystallinity can be "healed." Heating the assynthesized material in a suitable solvent (solvothermal annealing) or under vacuum (thermal annealing) can sometimes provide enough energy for the framework to reorganize into a more crystalline state.[7]

Q3: Can the rigidity and geometry of the amine co-monomer affect the crystallinity of the final 2,2'-Bipyridine-6,6'-dicarbaldehyde-based material?

A3: Absolutely. The structural properties of your co-monomers are fundamental to achieving a crystalline product.

• Monomer Rigidity: More rigid and planar co-monomers are generally preferred as they reduce the conformational degrees of freedom in the resulting framework, making it easier for the material to adopt a regular, repeating structure.[4][12]

• Monomer Geometry: The symmetry and bond angles of the co-monomer must be compatible with the desired network topology. Mismatched geometries can introduce strain and defects, hindering long-range order.[4]

Q4: Are there any unconventional solvents that might improve crystallinity?

A4: Yes, researchers have found success with solvent systems beyond the common choices. Ionic liquids and deep eutectic solvents (DESs) have been shown to promote the synthesis of highly crystalline covalent organic frameworks (COFs).[4][13] These solvents can offer unique solubility properties and may also act as catalysts, providing a different thermodynamic and kinetic landscape for crystallization.[4][13]

Troubleshooting Guides

Issue 1: Consistently Amorphous Product

Your PXRD pattern consistently shows a broad, featureless hump, indicating a complete lack of long-range order.

Causality: This is a classic sign of a reaction that is kinetically dominated, leading to rapid precipitation of a disordered polymer network. The strong covalent bond formation is irreversible under the chosen conditions, preventing any structural error-checking.[2][3]

Troubleshooting Workflow:

Workflow for troubleshooting a consistently amorphous product.

Detailed Steps:

• Solvent System Optimization:

  • Protocol: Prepare a series of small-scale reactions in different solvent systems. A common starting point for imine condensations is a mixture of a polar aprotic solvent (like 1,4-dioxane or DMF) and a less polar solvent (like mesitylene). Vary the ratio of these solvents.

  • Rationale: The ideal solvent system will keep the monomer and small oligomers in solution long enough for them to add to growing crystalline domains, rather than precipitating out immediately as an amorphous solid.[5] Increased solvent polarity has been shown to enhance the crystallinity of some COFs.[5]

  • Data to Collect: Record the physical appearance of the product (e.g., fine powder vs. gelatinous precipitate) and analyze each by PXRD.

Solvent System (v/v)	Polarity Index	PXRD Result
1,4-Dioxane : Mesitylene (1:1)	Low	Amorphous
1,4-Dioxane : n-Butanol (1:1)	Medium	Poorly Crystalline
n-Butanol : Acetic Acid : Water	High	Crystalline

• Catalyst and Temperature Tuning:

  • Protocol: Using the best solvent system from the previous step, set up an array of reactions where you vary the concentration of the acid catalyst (e.g., 6M acetic acid) and the reaction temperature (e.g., 70°C, 90°C, 120°C).

  • Rationale: The combination of catalyst and temperature controls the kinetics of both the forward (imine formation) and reverse (imine hydrolysis) reactions.[6] Achieving a balance where the reverse reaction is accessible allows for dynamic error correction, which is essential for crystallinity.[2][4] A two-step mechanism is often observed, with a rapid formation of an amorphous solid followed by a slower crystallization process.[6]

  • Data to Collect: PXRD patterns and reaction yields for each condition.

• Monomer Concentration Control (Modulation):

  • Protocol: Introduce a monofunctional aldehyde, such as benzaldehyde, to your reaction mixture. Test a range of equivalents (e.g., 1 to 5 equivalents relative to the amine monomer).

  • Rationale: The modulator competes for reactive sites, effectively slowing down the polymerization rate. This reduction in kinetics prevents the rapid formation of amorphous precipitates and allows more time for ordered growth.[8][10][11]

  • Data to Collect: PXRD patterns to assess crystallinity and BET surface area measurements to check for improved porosity, which often correlates with better crystallinity.

Benzaldehyde (equivalents)	PXRD Peak Intensity (a.u.)	BET Surface Area (m²/g)
0	500	150
2	1200	400
4	2500	750
6	2000	680

Issue 2: Product is Crystalline but has Small Domain Sizes (Broad PXRD Peaks)

Your PXRD pattern shows peaks at the expected positions, but they are broad, indicating that the crystalline domains are very small (nanocrystalline).

Causality: This often results from a very high nucleation rate followed by slow or arrested crystal growth. Many small crystals form initially, but they do not have the opportunity to grow larger before the monomers are depleted.

Troubleshooting Workflow:

Workflow to increase crystalline domain size.

Detailed Steps:

• Seeded Growth Strategy:

  • Protocol: This is a two-step process. First, perform a synthesis under conditions that you know produce nanocrystals (the "seed" particles). Isolate these seeds. Then, in a new reaction vessel, suspend the seed crystals in a fresh solution of solvent and catalyst, and slowly add more monomers at a controlled rate.

  • Rationale: By separating the nucleation and growth phases, you can create an environment that strongly favors the addition of new monomers onto the existing seed crystals rather than forming new nuclei.[14] This is a powerful technique for growing larger single crystals of 2D COFs.[14]

  • Data to Collect: PXRD peak widths (to calculate domain size via the Scherrer equation) and SEM/TEM imaging to visually confirm an increase in crystal size.

• Solvothermal Depolymerization and Recrystallization:

  • Protocol: Take your assynthesized, nanocrystalline material and heat it in a suitable solvent mixture (e.g., the synthesis solvent) to a temperature that may be higher than the initial synthesis temperature. After a period of heating, allow the mixture to cool slowly.

  • Rationale: For some imine-linked materials, heating can cause a temperature-dependent depolymerization, breaking down the less stable, defective, or amorphous regions back into soluble oligomers and monomers.[7] Upon slow cooling, these components can then repolymerize onto the more stable crystalline domains, effectively "recrystallizing" the material into a higher quality form.[7]

  • Data to Collect: In-situ variable temperature PXRD can be used to monitor the dissolution and recrystallization process. Pre- and post-treatment PXRD and surface area analysis are essential.

References

• Progress in synthesis of highly crystalline covalent organic frameworks and their crystallinity enhancement strategies. (2022). Chinese Chemical Letters, 33(8), 3745-3754. [Link]

• Improving the crystallinity of imine-linked covalent organic frameworks by acetal for enhanced photocatalytic H2O2 evolution. (2022). CrystEngComm, 24(30), 5403-5407. [Link]

• Design strategies of improving the crystallinity of covalent organic frameworks and conjugated polymers: A review. (2021). Giant, 8, 100075. [Link]

• Enhancement of crystallinity of imine-linked covalent organic frameworks via aldehyde modulators. (2020). Polymer Chemistry, 11(26), 4256-4262. [Link]

• Design strategies for improving the crystallinity of covalent organic frameworks and conjugated polymers: a review. (2021). Materials Horizons, 8(9), 2359-2379. [Link]

• Design strategies for improving the crystallinity of covalent organic frameworks and conjugated polymers: a review. (2021). Materials Horizons, 8(9), 2359-2379. [Link]

• Conquering the crystallinity conundrum: efforts to increase quality of covalent organic frameworks. (2021). Materials Advances, 2(7), 2216-2242. [Link]

• Enhancement of Crystallinity of Imine-linked Covalent Organic Frameworks via Aldehyde Modulators. (2020). Polymer Chemistry, 11(26). [Link]

• Enhancement of crystallinity of imine-linked covalent organic frameworks via aldehyde modulators. (2020). Polymer Chemistry, 11(26), 4256-4262. [Link]

• Solvent polarity tuning to enhance the crystallinity of 2D-covalent organic frameworks for visible-light-driven hydrogen generation. (2021). Journal of Materials Chemistry A, 9(15), 9779-9786. [Link]

• Solvothermal depolymerization and recrystallization of imine-linked two-dimensional covalent organic frameworks. (2017). Angewandte Chemie International Edition, 56(43), 13445-13450. [Link]

• Conquering the crystallinity conundrum: efforts to increase quality of covalent organic frameworks. (2021). Materials Advances, 2(7), 2216-2242. [Link]

• Microscopic Origins of Poor Crystallinity in the Synthesis of Covalent Organic Framework COF-5. (2018). Journal of the American Chemical Society, 140(9), 3306-3311. [Link]

• Microscopic Origins of Poor Crystallinity in the Synthesis of Covalent Organic Framework COF-5. (2018). Journal of the American Chemical Society, 140(9), 3306-3311. [Link]

• Conquering the crystallinity conundrum: efforts to increase quality of Covalent Organic Frameworks. (2021). Materials Advances, 2(7). [Link]

• Solving the COF trilemma: towards crystalline, stable and functional covalent organic frameworks. (2021). Chemical Society Reviews, 50(3), 1634-1654. [Link]

• Common modes for loss of crystallinity and porosity in COFs: bond breakage, loss of stacking order, and pore collapse. (2020). Chemical Society Reviews, 49(1). [Link]

• Ion Diffusion and (Photo)redox Conductivity in a Covalent Organic Framework. (2023). Journal of the American Chemical Society. [Link]

• High-Crystallinity Covalent Organic Framework Synthesized in Deep Eutectic Solvent: Potentially Effective Adsorbents Alternative to Macroporous Resin for Flavonoids. (2021). Chemistry of Materials, 33(20), 8072-8081. [Link]

• Crystallization of Covalent Organic Frameworks for Gas Storage Applications. (2016). Crystals, 6(8), 95. [Link]

• Machine-Learning Discovered Crystallization Model for Two-Dimensional Covalent Organic Frameworks: Towards Precise Control of the Crystal Quality. (2024). ChemRxiv. [Link]

• Machine-Learning Discovered Crystallization Model for Two- Dimensional Covalent Organic Frameworks. (2024). ChemRxiv. [Link]

• Synthesis of Macrocyclic Schiff Bases Based on Pyridine-2,6-Dicar. (n.d.). Longdom Publishing. [Link]

• Seeded Growth of Single-Crystal Two-Dimensional Covalent Organic Frameworks. (2018). ChemRxiv. [Link]

• Mechanistic investigations into the cyclization and crystallization of benzobisoxazole-linked two-dimensional covalent organic frameworks. (2018). Nature Communications, 9(1), 2497. [Link]

• Synthesis and complexes of an N4 Schiff-base macrocycle derived from 2,2′-iminobisbenzaldehyde. (2016). Dalton Transactions, 45(13), 5727-5737. [Link]

• Synthesis, structural characterization of new macrocyclic Schiff base derived from 1,6-bis(2-formylphenyl)hexane and 2,6-diamino. (2010). Journal of the Serbian Chemical Society, 75(1). [Link]

• Synthesis of Macrocyclic Schiff Bases Based on Pyridine-2,6-Dicarbohydrazide and their Use in Metal Cations Extraction. (2014). ResearchGate. [Link]

• Synthesis of [2+2] Schiff base macrocycles by a solvent templating strategy and halogen bonding directed assembly. (2017). Supramolecular Chemistry, 29(11-12), 856-864. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization and Purity Analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Introduction: The Gatekeeper of Supramolecular Architectures

In the intricate world of coordination chemistry and materials science, 2,2'-Bipyridine-6,6'-dicarbaldehyde stands as a cornerstone ligand precursor. Its rigid bipyridyl core and two reactive aldehyde functionalities make it an exceptionally versatile building block for constructing complex supramolecular assemblies, metal-organic frameworks (MOFs), and novel Schiff base ligands.[1][2] The precise geometry and electronic properties of these final constructs are dictated directly by the purity of this initial reagent. Even trace impurities can introduce structural defects, alter photophysical properties, or terminate catalytic cycles, compromising months of research.

This guide provides an in-depth, comparative analysis of the essential analytical techniques required to rigorously validate the purity and identity of 2,2'-Bipyridine-6,6'-dicarbaldehyde. We will move beyond procedural lists to explore the causality behind experimental choices, empowering researchers to not only assess but also to deeply understand the quality of this critical reagent.

Pillar 1: Structural Confirmation - Is It What You Think It Is?

Before quantifying purity, one must unequivocally confirm the compound's identity. The molecular structure (C₁₂H₈N₂O₂) and molecular weight (212.20 g/mol ) serve as our primary reference points.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR is the undisputed gold standard for structural elucidation of organic molecules in solution. Both ¹H and ¹³C NMR are essential for a complete characterization.

• ¹H NMR (Proton NMR): Provides information on the number, environment, and connectivity of hydrogen atoms. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, the spectrum is expected to show distinct signals for the aldehyde protons and the aromatic protons on the pyridine rings. The presence of any unexpected signals, even at low integration values, can indicate impurities such as residual starting materials (e.g., 6,6'-dimethyl-2,2'-bipyridine) or side products.

• ¹³C NMR (Carbon NMR): Complements the ¹H NMR by providing a count of unique carbon environments. The key signal to observe is the carbonyl carbon of the aldehyde groups, typically found significantly downfield (~190-200 ppm). The aromatic region will further confirm the bipyridine core structure.

Expert Insight: The causality behind using both ¹H and ¹³C NMR lies in their synergistic power. While ¹H NMR is excellent for initial identification and detecting proton-bearing impurities, ¹³C NMR confirms the carbon skeleton and is particularly sensitive to non-protonated carbons or impurities that might be obscured in the proton spectrum.

Mass Spectrometry (MS): The Molecular Weigh-In

Mass spectrometry provides a direct measurement of the mass-to-charge ratio (m/z), allowing for the confirmation of the molecular weight.

• Why it's critical: This technique provides rapid confirmation that the main species in the sample has the correct molecular mass (212.20 Da for the neutral molecule). Techniques like Electrospray Ionization (ESI-MS) are particularly useful, often showing the protonated molecule [M+H]⁺ at m/z 213.2.[5]

• Self-Validation: The experimental mass should align with the theoretical exact mass (212.0586 Da) within a few parts per million (ppm) when using high-resolution mass spectrometry (HRMS), providing a high degree of confidence in the elemental formula.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Functional Group Fingerprint

FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule. While not a primary tool for purity quantification, it serves as an excellent first-pass identity check.

• Key Vibrational Bands: For 2,2'-Bipyridine-6,6'-dicarbaldehyde, the most telling absorption is the strong C=O (carbonyl) stretch of the aldehyde group, typically appearing around 1700 cm⁻¹.[5] The spectrum will also show characteristic C=N and C=C stretching frequencies for the bipyridine ring system.[6][7][8]

• Causality of Use: The absence of a strong C=O peak would immediately invalidate the sample's identity. Conversely, the absence of broad O-H stretches (around 3200-3500 cm⁻¹) can suggest the absence of the corresponding dicarboxylic acid, a potential oxidation-related impurity.

Pillar 2: Quantitative Purity Assessment - How Much of It Is Really There?

Once the structure is confirmed, the next critical step is to quantify the purity. A compound can be structurally correct but contain significant levels of impurities that interfere with downstream applications.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Quantification

HPLC is the premier technique for separating and quantifying non-volatile and thermally sensitive organic compounds, making it ideal for this analysis. It physically separates the main compound from its impurities, and the relative peak areas provide a quantitative measure of purity.

• Methodology Rationale: A reversed-phase method using a C18 column is the logical starting point.[9][10] The nonpolar stationary phase effectively retains the aromatic bipyridine compound, while a gradient elution with a polar mobile phase (e.g., water/acetonitrile with a modifier like formic acid) allows for the separation of compounds with differing polarities. UV detection is ideal due to the strong chromophore of the bipyridine system.

• Trustworthiness through Validation: A robust HPLC method is validated for linearity, accuracy, and precision.[11] The ability to separate the main peak from known potential impurities (e.g., starting materials, over-oxidation products) is a key indicator of a method's specificity and reliability. A purity value is typically reported as "% area," assuming all components have a similar response factor at the chosen wavelength.

Elemental Analysis (EA): A Fundamental Purity Check

Elemental analysis, specifically CHN analysis, determines the mass percentages of carbon, hydrogen, and nitrogen in a sample.[12][13] This bulk analytical technique provides a fundamental measure of absolute purity against the theoretical composition.

• Theoretical vs. Experimental: The theoretical composition of C₁₂H₈N₂O₂ is C: 67.92%, H: 3.80%, N: 13.20%. A high-purity sample should yield experimental values that are very close to these theoretical percentages.

• The ±0.4% Rule: In synthetic chemistry, a deviation of no more than ±0.4% between the calculated and found values for each element is widely accepted as evidence of high purity.[14]

• Expert Insight: Elemental analysis is a powerful, self-validating system. It is insensitive to impurities with the same elemental composition (isomers), but it will readily detect the presence of solvents (which alter the C and H content), water (altering H and O content), or inorganic salts (which do not contain C, H, or N).

Thermogravimetric Analysis (TGA): Assessing Thermal Stability and Volatiles

TGA measures the change in mass of a sample as a function of temperature. It is highly effective for quantifying non-combustible materials, residual solvents, and water content.[15][16]

• Application in Purity: For a pure, anhydrous sample of 2,2'-Bipyridine-6,6'-dicarbaldehyde, the TGA curve should show thermal stability up to a high temperature, followed by a sharp mass loss corresponding to decomposition.[16] An initial mass loss at a lower temperature (e.g., below 150°C) is a strong indicator of the presence of volatile impurities like residual solvent or adsorbed water.

• Complementary Data: TGA provides crucial information that is orthogonal to HPLC and EA. For instance, a sample that appears 99.5% pure by HPLC could still contain 0.5% water, which TGA would clearly detect.

Comparative Analysis of Purity Determination Techniques

No single technique tells the whole story. A multi-faceted approach is essential for a complete and trustworthy assessment.

Technique	Information Provided	Strengths	Limitations
NMR (¹H, ¹³C)	Structural confirmation, identification of proton/carbon-bearing impurities.	Unambiguous structure determination.	May not detect non-protonated impurities; quantification requires an internal standard (qNMR).
HPLC-UV	Quantitative purity (% area), separation of non-volatile impurities.	High sensitivity and resolving power for a wide range of impurities.[17]	Assumes similar detector response for all components; thermally labile compounds can be problematic.
Mass Spec (MS)	Molecular weight confirmation.	High sensitivity and accuracy (with HRMS).	Not inherently quantitative; isomers are indistinguishable.
Elemental Analysis	Absolute purity based on % elemental composition.	Excellent for detecting non-isomeric and inorganic impurities, solvents, and water.[18][19]	Provides a bulk measurement; gives no information on the nature or number of individual impurities.
FTIR	Functional group identification.	Fast, non-destructive, good for initial identity verification.	Not quantitative; provides limited information on purity.
TGA	Thermal stability, quantification of volatile impurities (e.g., solvent, water).	Highly accurate for quantifying volatiles and inorganics.	Does not identify the volatile components, only quantifies them.

Integrated Analytical Workflow

A logical, self-validating workflow ensures that all aspects of the compound's identity and purity are scrutinized. The following workflow represents a best-practice approach for comprehensive characterization.

Caption: Integrated workflow for characterization of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Experimental Protocols

Protocol 1: Purity Determination by Reversed-Phase HPLC

• Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 20% B

  • 18.1-25 min: 20% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile:Water to a final concentration of approximately 0.5 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Injection Volume: 5 µL.

• Analysis: Integrate all peaks with an area greater than 0.05% of the total area. Purity is calculated as the area of the main peak divided by the total area of all peaks, multiplied by 100.

Protocol 2: Structural Confirmation by ¹H NMR

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

• Acquisition: Acquire a standard proton spectrum with 16-32 scans.

• Processing: Apply Fourier transform, phase correction, and baseline correction.

• Analysis: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals and identify the characteristic chemical shifts for the aldehyde protons (expected >10 ppm) and the aromatic protons (expected between 7.5-8.5 ppm). Compare the spectrum to a reference spectrum or predicted values to confirm the structure and identify any impurity peaks.

Conclusion

The rigorous characterization of 2,2'-Bipyridine-6,6'-dicarbaldehyde is not a mere formality; it is a prerequisite for reproducible and reliable scientific outcomes. No single analytical technique is sufficient. A holistic and orthogonal approach, combining the structural detail of NMR, the quantitative power of HPLC, and the fundamental verification of Elemental Analysis, is essential. By implementing the integrated workflow described in this guide, researchers can proceed with confidence, knowing that their molecular building blocks are of the highest verified quality, paving the way for innovation in chemistry and materials science.

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single-crystal X-ray diffraction analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

A Senior Application Scientist's Comparative Guide to the Structural Analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Structure in Molecular Function

In the landscape of molecular science, 2,2'-Bipyridine-6,6'-dicarbaldehyde stands out as a versatile building block. Its rigid, planar bipyridyl core, flanked by two reactive aldehyde groups, makes it a premier ligand for constructing sophisticated coordination complexes, metal-organic frameworks (MOFs), and novel organic materials. The precise three-dimensional arrangement of atoms—its structure—governs its chemical behavior, reactivity, and suitability for applications ranging from catalysis to targeted drug delivery. Understanding this structure is not merely an academic exercise; it is the fundamental prerequisite for rational design and functional optimization.

This guide provides an in-depth exploration of the analytical techniques used to elucidate the structure of 2,2'-Bipyridine-6,6'-dicarbaldehyde and its derivatives. We will focus on Single-Crystal X-ray Diffraction (SC-XRD) as the definitive method for structural determination, offering unparalleled insight into the solid-state conformation. However, a complete characterization relies on a suite of complementary methods. Therefore, this guide presents a holistic and comparative analysis, weighing the strengths and limitations of SC-XRD against alternative techniques like Powder X-ray Diffraction (PXRD), Nuclear Magnetic Resonance (NMR) Spectroscopy, and others. Our objective is to equip researchers with the strategic knowledge to select the appropriate analytical tools for a comprehensive and unambiguous structural characterization.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the most powerful technique for determining the precise atomic arrangement within a crystalline solid.[1] It provides a definitive, three-dimensional map of a molecule, revealing exact bond lengths, bond angles, and intermolecular interactions. This level of detail is why SC-XRD is considered the "gold standard" for structure elucidation.

It is important to note that a search of the Cambridge Structural Database (CSD) reveals that the single-crystal structure of the free 2,2'-Bipyridine-6,6'-dicarbaldehyde ligand has not been publicly reported. This is not uncommon for highly reactive or synthetically valuable intermediates, which are often used directly to form more complex structures. However, the principles of SC-XRD are universally applicable, and countless structures of metal complexes and derivatives containing the bipyridine core have been determined. For the purpose of this guide, we will use the parent molecule, 2,2'-Bipyridine , as a direct analogue to illustrate the experimental workflow and the richness of the data obtained.

Experimental Workflow: From Synthesis to Structure

The journey from a chemical concept to a fully resolved crystal structure is a multi-step process where each stage is critical for success. The causality behind each experimental choice is paramount.

A common and effective route to synthesize the title compound is through the oxidation of its precursor, 6,6'-dimethyl-2,2'-bipyridine. This transformation specifically targets the benzylic methyl groups, which are activated by the adjacent nitrogen atoms of the pyridine rings.

Protocol: Selenium Dioxide Oxidation

• Reactant Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 6,6'-dimethyl-2,2'-bipyridine in a suitable high-boiling solvent, such as dioxane or dimethylformamide (DMF).

• Oxidant Addition: Add a stoichiometric amount (typically 2.2 equivalents) of selenium dioxide (SeO₂) to the solution.[2][3] SeO₂ is a specific and reliable oxidizing agent for converting activated methyl groups to aldehydes.[4][5][6]

• Reaction: Heat the mixture to reflux (typically >100 °C) for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling, the precipitated black selenium byproduct is removed by filtration. The solvent is then removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield pure 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Causality: The choice of SeO₂ is deliberate. It is highly effective for oxidizing methyl groups alpha to a pyridine nitrogen, a reaction known as the Riley oxidation.[3][4] The mechanism involves an initial ene reaction followed by a[1][7]-sigmatropic rearrangement, providing a controlled route to the aldehyde without over-oxidation to the carboxylic acid, which can occur with stronger oxidants.[3][4]

Obtaining a single crystal of sufficient size and quality is often the most challenging step. The goal is to encourage slow, ordered growth from a supersaturated solution.

Common Crystallization Protocols:

• Slow Evaporation: A solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate) is left in a loosely covered vial. The slow evaporation of the solvent gradually increases the concentration, leading to crystallization. This method is straightforward but offers less control.

• Solvent Vapor Diffusion: A concentrated solution of the compound in a "good" solvent (in which it is soluble) is placed in a small, open vial. This vial is then placed inside a larger, sealed jar containing a "poor" solvent (in which the compound is insoluble, but which is miscible with the good solvent). Vapors of the poor solvent slowly diffuse into the good solvent, reducing the compound's solubility and inducing crystallization. This method provides excellent control over the rate of crystal growth.

Causality: The choice of solvents is critical. A good solvent must fully dissolve the compound, while the poor solvent must be miscible with the good solvent to allow for gradual diffusion. The slow change in solvent environment prevents rapid precipitation, which would lead to an amorphous powder or microcrystals unsuitable for SC-XRD.

Once a suitable crystal is obtained, it is mounted and analyzed in a diffractometer.

Protocol:

• Crystal Mounting: A well-formed crystal is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in the diffractometer and cooled under a stream of liquid nitrogen (typically to 100 K) to minimize thermal vibrations. It is then rotated while being irradiated with a monochromatic X-ray beam. The diffracted X-rays produce a pattern of spots (reflections) that are recorded by a detector.

• Data Processing: The collected images are processed to determine the position and intensity of each reflection. This data is used to determine the unit cell dimensions and space group of the crystal.

• Structure Solution and Refinement: Computational software is used to solve the "phase problem" and generate an initial electron density map, from which an atomic model is built. This model is then refined against the experimental data until the calculated diffraction pattern matches the observed pattern. The quality of the final structure is assessed by metrics like the R-factor (agreement factor).

Data Interpretation: The Case of 2,2'-Bipyridine

While we lack the data for the title compound, the crystal structure of the parent 2,2'-bipyridine provides an excellent template for understanding the type of information generated.

Parameter	2,2'-Bipyridine (Illustrative Data)	Significance
Formula	C₁₀H₈N₂	Confirms the elemental composition of the molecule in the crystal.
Crystal System	Monoclinic	Describes the basic shape of the repeating unit cell.
Space Group	P2₁/c	Defines the symmetry elements within the unit cell.
Unit Cell (Å, °)	a=5.8, b=12.7, c=7.5, β=107.2	Dimensions of the unit cell; the fundamental repeating block.
C-C (pyridine) Å	~1.38 - 1.39	Typical aromatic C-C bond lengths.
C-N (pyridine) Å	~1.34 - 1.35	Typical aromatic C-N bond lengths.
C-C (inter-ring) Å	~1.49	Length of the single bond connecting the two pyridine rings.
Dihedral Angle (°)	~0	The molecule is nearly planar, which is crucial for its electronic properties.

Note: The values above are representative and simplified for illustrative purposes. Actual data can be accessed from the Cambridge Crystallographic Data Centre (CCDC).

This table demonstrates how SC-XRD provides unambiguous quantitative data on the molecule's geometry. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, we would similarly determine the planarity of the bipyridine core, the orientation of the aldehyde groups relative to the rings, and any intermolecular interactions (e.g., hydrogen bonds, π-stacking) that dictate the crystal packing.

Comparative Analysis: Alternative & Complementary Techniques

No single technique tells the whole story. A robust characterization relies on the synergy between different analytical methods. SC-XRD provides the definitive solid-state structure, but other techniques are essential for confirming identity, purity, and solution-state behavior.

Technique	Information Obtained	Sample Requirement	Key Advantage	Key Limitation
Single-Crystal XRD	Definitive 3D atomic structure, bond lengths/angles, packing	Single crystal (~50-200 µm)	Unambiguous structural data	Crystal growth can be difficult/impossible
Powder XRD	Bulk phase purity, crystal system, unit cell parameters	Microcrystalline powder (mg)	Fast, non-destructive, good for bulk samples	Overlapping peaks can make structure solution difficult for new compounds[1]
NMR Spectroscopy	Molecular connectivity, solution-state conformation, purity	Solution (mg)	Excellent for verifying covalent framework in solution	Provides an average structure in solution, not the solid-state packing
Mass Spectrometry	Molecular weight, elemental formula (high-res)	Solution or solid (µg-ng)	High sensitivity, confirms molecular formula	Provides no information on isomerism or 3D structure
IR Spectroscopy	Presence of functional groups (e.g., C=O, C-H)	Solid or solution (mg)	Fast, identifies key chemical bonds	Provides limited structural information beyond functional groups

Powder X-ray Diffraction (PXRD)

PXRD is an essential partner to SC-XRD. While SC-XRD analyzes one perfect crystal, PXRD analyzes a bulk powder containing thousands of randomly oriented microcrystals.[1] This produces a characteristic 1D pattern of intensity vs. diffraction angle.

• Role in Validation: The primary use of PXRD in this context is to validate that the single crystal selected for SC-XRD is representative of the bulk material. A PXRD pattern can be calculated from the solved single-crystal structure and compared to the experimental PXRD pattern of the bulk powder. A good match confirms the phase purity of the sample.

• Limitation: For an unknown organic molecule like our target, solving the structure from powder data alone is significantly more challenging than from single-crystal data due to peak overlap and loss of information.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining molecular structure in solution.

• ¹H and ¹³C NMR: These experiments confirm the covalent framework of the molecule. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, ¹H NMR would show distinct signals for the aromatic protons on the pyridine rings and a characteristic downfield signal for the aldehyde protons (typically >9.5 ppm).[8] ¹³C NMR would show a signal for the carbonyl carbon around 190-200 ppm.[9]

• Key Insight: NMR confirms that the correct molecule has been synthesized before the arduous process of crystallization is undertaken. It provides complementary data on the molecule's behavior and conformation in the solution phase, which can differ from the solid-state structure determined by XRD.

Infrared (IR) Spectroscopy & Mass Spectrometry (MS)

These techniques provide rapid and crucial confirmatory data.

• IR Spectroscopy: The most prominent feature in the IR spectrum of 2,2'-Bipyridine-6,6'-dicarbaldehyde would be a strong C=O stretching vibration. For an aromatic aldehyde, this band is typically found around 1710-1685 cm⁻¹.[7][9][10] Its presence provides immediate evidence of the aldehyde functional groups.

• Mass Spectrometry: MS confirms the molecular weight of the compound. For C₁₂H₈N₂O₂, the expected monoisotopic mass is approximately 212.06 Da. High-resolution mass spectrometry can confirm this mass with high precision, validating the elemental formula.

Conclusion: A Multi-faceted Approach to Structural Truth

The comprehensive analysis of a molecule like 2,2'-Bipyridine-6,6'-dicarbaldehyde is a clear illustration of the synergy required in modern chemical sciences. While Single-Crystal X-ray Diffraction stands alone in its ability to provide an unambiguous, high-resolution snapshot of the atomic arrangement in the solid state, its findings are most powerful when contextualized and validated by a suite of other techniques.

NMR and IR spectroscopy confirm that the correct molecular architecture and functional groups have been synthesized. Mass spectrometry validates the molecular formula. Finally, Powder XRD bridges the gap between the "perfect" single crystal and the bulk material, ensuring the analyzed structure is truly representative. For the researcher, scientist, or drug development professional, mastering the strategic application of these techniques is essential for moving from molecular design to functional innovation with confidence and precision.

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• Newkome, G. R., & Lee, H. W. (1983). On the other hand 5,5'-dimethyl-2,2'-bipyridine could be oxidized to its corresponding 5,5'-dicarbaldehyde by two steps. Journal of the American Chemical Society, 105(18), 5956-7.
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A Comparative Guide to Bipyridine-Based Ligands: The Unique Versatility of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Introduction: The Enduring Legacy of 2,2'-Bipyridine

Since its discovery in 1888, 2,2'-bipyridine (bpy) has become one of the most ubiquitous ligands in coordination chemistry.[1] Its ability to form stable chelate complexes with a vast array of transition metals has been instrumental in advancing our understanding of chemical bonding, photophysics, and electrochemistry.[1][2] The foundational bpy scaffold is a neutral, bidentate ligand that binds through its two nitrogen atoms, creating a stable five-membered ring with the metal center. This core structure has served as a launchpad for a vast family of derivatives, where the introduction of functional groups onto the pyridine rings systematically tunes the ligand's steric and electronic properties.[3][4] These modifications are not merely academic; they are essential for designing highly specific catalysts, advanced materials, and targeted therapeutic agents.[3][4]

This guide provides a comparative analysis of several key bipyridine-based ligands, with a special focus on the unique synthetic potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde . We will explore how its reactive aldehyde functionalities set it apart as a powerful and versatile building block for constructing complex, tailor-made molecular architectures.

Spotlight on a Versatile Precursor: 2,2'-Bipyridine-6,6'-dicarbaldehyde

2,2'-Bipyridine-6,6'-dicarbaldehyde is a derivative of the classic bipyridine scaffold, distinguished by the presence of two formyl (aldehyde) groups at the 6 and 6' positions, immediately adjacent to the coordinating nitrogen atoms.

• Molecular Formula: C₁₂H₈N₂O₂[5]

• Molecular Weight: 212.2 g/mol [6]

The true value of this ligand lies not in its direct coordination chemistry but in its capacity as a precursor. The aldehyde groups are highly reactive sites, primarily for condensation reactions with primary amines to form imines (Schiff bases). This capability allows for the straightforward, post-synthesis modification of the ligand backbone, enabling the creation of elaborate, multidentate ligands with precisely engineered properties.

Caption: Structure of 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Comparative Analysis of Bipyridine Ligands

The choice of ligand is paramount in dictating the final properties and function of a metal complex. Steric bulk can influence coordination geometry and substrate access, while electronic effects modify the redox potential and reactivity of the metal center.[7][8][9] Let's compare 2,2'-Bipyridine-6,6'-dicarbaldehyde with other common bipyridine derivatives.

Unsubstituted 2,2'-Bipyridine (bpy)

• The Benchmark: As the parent ligand, bpy provides the fundamental bidentate, N,N'-coordination motif. It is a neutral ligand with modest σ-donating and π-accepting capabilities.

• Electronic & Steric Profile: It is electronically neutral and sterically unhindered, allowing it to readily form stable octahedral complexes of the type [M(bpy)₃]ⁿ⁺.[2] These complexes, particularly [Ru(bpy)₃]²⁺, are renowned for their intense metal-to-ligand charge transfer (MLCT) absorptions and luminescent properties.[2][10]

• Limitation: The primary drawback of unsubstituted bpy is the lack of reactive handles for covalent modification once it is part of a complex. Functionalization must occur before coordination.

2,2'-Bipyridine-6,6'-dicarboxylic Acid (bda)

• The Charged Analogue: This ligand is perhaps the most relevant direct comparison. Instead of aldehyde groups, it possesses carboxylic acid functionalities.

• Electronic & Steric Profile: When deprotonated, the two carboxylate groups introduce a dianionic charge and are strongly electron-withdrawing. This significantly alters the electronic environment of the coordinated metal. The carboxylate groups also add considerable steric bulk.

• Coordination & Application: Unlike the dicarbaldehyde, the carboxylate groups readily participate in coordination. This makes bda a tetradentate (N,N',O,O') ligand. This property is famously exploited in the design of ruthenium-based water oxidation catalysts, such as [Ru(bda)(isoq)₂], where the rigid, planar coordination of the bda ligand is crucial for catalytic activity.[11]

• Key Distinction: The dicarbaldehyde is a synthetic precursor for creating new ligands, while the dicarboxylic acid is typically used as a direct, multidentate coordinating agent .

Electronically and Sterically Modified Bipyridines

• Electron-Donating Groups (e.g., 4,4'-di-tert-butyl-2,2'-bipyridine): Alkyl groups are electron-donating, increasing the electron density at the metal center. This can make the metal more susceptible to oxidation and can shift redox potentials. These groups also add significant steric bulk.

• Electron-Withdrawing Groups (e.g., 4,4'-bis(trifluoromethyl)-2,2'-bipyridine): Groups like -CF₃ are strongly electron-withdrawing, making the metal center more electron-deficient and harder to oxidize.[7]

• Steric Hindrance (e.g., 6,6'-dimethyl-2,2'-bipyridine): Placing even small methyl groups at the 6,6'-positions creates a "steric clash" that can prevent the formation of traditional octahedral complexes and favor lower coordination numbers or distorted geometries. This steric control is a powerful tool for tuning catalytic activity.[12]

The Power of Derivatization: Schiff Base Ligands

The standout feature of 2,2'-Bipyridine-6,6'-dicarbaldehyde is its utility in synthesizing complex Schiff base ligands. A simple condensation reaction with a primary amine (R-NH₂) yields a diimine ligand, expanding the denticity and allowing for precise tuning of the ligand's properties based on the choice of the "R" group.[13]

Caption: Synthesis of tunable Schiff base ligands from 2,2'-Bipyridine-6,6'-dicarbaldehyde.

This synthetic accessibility is crucial for:

• Creating Macrocycles: Using diamines in the condensation reaction can lead to the formation of macrocyclic ligands capable of encapsulating metal ions.[14]

• Controlling Coordination Geometry: The nature of the R-group dictates the steric environment, influencing the final geometry of the metal complex.

• Introducing New Donor Atoms: If the amine contains other potential donor atoms (e.g., phenols, thioethers), the resulting Schiff base can have increased denticity and form highly stable, cage-like complexes.[15]

Comparative Data Summary

Ligand	Key Functional Groups	Electronic Effect	Steric Hindrance	Typical Denticity	Key Feature/Application
2,2'-Bipyridine (bpy)	None	Neutral	Low	2	Benchmark for photophysics/redox studies.[2]
4,4'-di-tert-butyl-bpy	-C(CH₃)₃	Electron-Donating	High	2	Solubilizing; modifies redox potentials.
6,6'-dichloro-bpy	-Cl	Electron-Withdrawing	Medium	2	Steric blocking near metal center.[12]
2,2'-Bipyridine-6,6'-dicarboxylic acid (bda)	-COOH	Electron-Withdrawing (as -COO⁻)	High	4 (N,N',O,O')	Water oxidation catalysis.[11]
2,2'-Bipyridine-6,6'-dicarbaldehyde	-CHO	Electron-Withdrawing	Medium	2 (as is)	Versatile precursor for Schiff bases. [13]
Schiff Base (from dicarbaldehyde)	-CH=N-R	Tunable (via R group)	Tunable (via R group)	4, 5, 6+	Supramolecular assembly; custom catalysts.[14]

Experimental Protocol: Synthesis of a Macrocyclic Schiff Base Ligand

This protocol details a [2+2] cyclocondensation reaction between 2,2'-Bipyridine-6,6'-dicarbaldehyde and trans-1,2-diaminocyclohexane, a common method to create a chiral macrocyclic ligand. This exemplifies the synthetic utility of the dicarbaldehyde precursor.

Causality: The use of a metal ion (e.g., Ba²⁺ or Pb²⁺) as a template is crucial. The metal ion organizes the reactants into a specific orientation that favors the formation of the macrocyclic product over polymerization. The large ionic radius of the template ion is selected to match the cavity size of the desired macrocycle.

Caption: Experimental workflow for templated macrocycle synthesis.

Step-by-Step Methodology:

• Solution A (Aldehyde): Dissolve one equivalent of 2,2'-Bipyridine-6,6'-dicarbaldehyde (e.g., 0.212 g, 1.0 mmol) in 50 mL of hot methanol.

• Solution B (Amine/Template): In a separate flask, dissolve one equivalent of trans-1,2-diaminocyclohexane (e.g., 0.114 g, 1.0 mmol) and one equivalent of a templating salt such as Barium Perchlorate (Ba(ClO₄)₂) in 50 mL of methanol. Stir until fully dissolved.

• Reaction: Heat Solution B to a gentle reflux. Add Solution A dropwise to the refluxing Solution B over a period of 2 hours using a dropping funnel. The slow addition is critical to prevent the formation of unwanted polymers.

• Reflux: After the addition is complete, maintain the reflux with continuous stirring for 24 hours. A precipitate, the barium complex of the macrocycle, should form during this time.

• Isolation: Cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold methanol (2 x 10 mL) to remove any unreacted starting materials.

• Drying: Dry the final product, the templated macrocyclic complex, in a vacuum oven at 60 °C for 12 hours. The free macrocycle can be obtained by subsequent removal of the template ion.

Conclusion

While unsubstituted 2,2'-bipyridine remains a cornerstone of coordination chemistry, its functionalized derivatives offer unparalleled opportunities for rational design. 2,2'-Bipyridine-6,6'-dicarbaldehyde stands out not as an end-product ligand, but as a uniquely powerful and versatile intermediate. Its reactive aldehyde groups provide a gateway to a vast library of multidentate Schiff base ligands with precisely tunable steric and electronic properties. This synthetic flexibility is invaluable for researchers in catalysis, drug development, and materials science, enabling the construction of sophisticated, functional molecules that would be inaccessible with simpler bipyridine systems.

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A Comparative Guide to the Catalytic Performance of 2,2'-Bipyridine-6,6'-dicarbaldehyde and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern catalysis, the design of ligands is a cornerstone for achieving high efficiency, selectivity, and stability in chemical transformations. Among the privileged scaffolds, 2,2'-bipyridine and its derivatives are renowned for their robust coordination to a wide array of metal centers. This guide provides an in-depth technical comparison of the catalytic performance of 2,2'-Bipyridine-6,6'-dicarbaldehyde, a versatile building block for more complex ligand systems, against similar compounds. We will delve into the structural nuances that dictate catalytic outcomes, supported by experimental data, to inform the rational design of next-generation catalysts.

The Strategic Importance of Substituent Placement on the Bipyridine Scaffold

The catalytic activity of metal complexes bearing bipyridine ligands is profoundly influenced by the nature and position of substituents on the pyridine rings. The introduction of functional groups, such as aldehydes, not only modifies the electronic properties of the ligand but also offers a reactive handle for the synthesis of more elaborate structures, particularly Schiff bases. The placement of these substituents, especially at the 6,6'-positions, which are in close proximity to the metal center, can exert significant steric and electronic effects, thereby modulating the catalytic performance.

A key aspect of utilizing 2,2'-Bipyridine-6,6'-dicarbaldehyde in catalysis is its propensity to form Schiff base ligands upon condensation with primary amines. This reaction provides a straightforward method for introducing a wide range of functionalities and chiral environments around the metal center, making it a valuable tool in asymmetric catalysis.

Performance in Asymmetric Catalysis: A Focus on Schiff Base Derivatives

The true potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde is unlocked when it is converted into chiral Schiff base ligands. These ligands, when complexed with a suitable metal, create a chiral pocket around the active site, enabling enantioselective transformations. A notable example is the asymmetric Henry reaction, a carbon-carbon bond-forming reaction of significant importance in organic synthesis.

While direct comparative studies between Schiff bases derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde and its isomers, such as the 5,5'-dicarbaldehyde, are not extensively documented in a single report, we can infer performance trends from related studies on substituted bipyridine ligands. Research has shown that substituents at the 6,6'-positions can have a more pronounced impact on the stereochemical environment of the metal center compared to substituents at the 5,5'-positions. This is due to their closer proximity to the catalytic site, which can lead to more effective enforcement of a chiral environment during the catalytic cycle.

In a study on the asymmetric Henry reaction using a copper(II) complex of a chiral tridentate Schiff-base ligand, high yields (up to 98%) and enantioselectivities (up to 98% ee) were achieved.[1] Although this study does not directly use a bipyridine-dicarbaldehyde derivative, it highlights the effectiveness of chiral Schiff bases in this transformation. The strategic placement of bulky groups on the Schiff base ligand is crucial for achieving high levels of stereocontrol.

Table 1: Performance of a Chiral Copper(II)-Schiff Base Complex in the Asymmetric Henry Reaction [1]

Entry	Aldehyde Substrate	Yield (%)	ee (%)
1	Benzaldehyde	95	92
2	4-Nitrobenzaldehyde	98	98
3	2-Chlorobenzaldehyde	92	95
4	4-Methoxybenzaldehyde	96	90

Note: The catalyst in this study is a chiral tridentate Schiff-base copper(II) complex, serving as a model for the potential of such systems.

The Influence of 6,6'-Substitution on Catalytic Activity and Turnover Numbers

The substitution pattern on the bipyridine ligand is a critical determinant of catalytic efficiency, particularly the turnover number (TON) and turnover frequency (TOF). Studies on nickel-catalyzed cross-electrophile coupling reactions have demonstrated that substituents at the 6 and 6'-positions can lead to significant differences in catalytic performance.[2][3][4] While bulkier substituents at these positions can stabilize the active catalytic species, they may also lead to lower turnover frequencies due to steric hindrance.[2][3][4]

For instance, a nickel complex with a single methyl group at the 6-position of a bipyridine ligand was found to be a highly active catalyst, even at room temperature.[5] In contrast, catalysts with two substituents at the 6,6'-positions exhibited lower turnover frequencies.[3][5] This suggests a delicate balance between electronic stabilization and steric accessibility at the catalytic center.

Experimental Protocols: A Foundation for Reproducible Research

To facilitate further research and comparative studies, we provide a generalized experimental protocol for the synthesis of a chiral Schiff base from 2,2'-Bipyridine-6,6'-dicarbaldehyde and its application in a catalytic asymmetric reaction.

Protocol 1: Synthesis of a Chiral Schiff Base Ligand

• Dissolution: Dissolve 2,2'-Bipyridine-6,6'-dicarbaldehyde (1 mmol) in a suitable solvent such as methanol or ethanol (20 mL) in a round-bottom flask.

• Addition of Chiral Amine: To this solution, add a chiral diamine (e.g., (1R,2R)-(-)-1,2-diaminocyclohexane) (1 mmol) dropwise with stirring.

• Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: After completion of the reaction, cool the mixture to room temperature. The Schiff base product may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol/water or ethanol/hexane) to yield the pure chiral Schiff base ligand.

• Characterization: Characterize the synthesized ligand using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Protocol 2: In Situ Preparation of a Chiral Copper(II) Catalyst and Asymmetric Henry Reaction[1]

• Catalyst Formation: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral Schiff base ligand (0.1 mmol) and a copper(II) salt (e.g., Cu(OAc)₂) (0.1 mmol) in a suitable solvent (e.g., THF or CH₂Cl₂) (5 mL). Stir the mixture at room temperature for 30 minutes to allow for the formation of the chiral copper complex.

• Reaction Setup: Cool the catalyst solution to the desired reaction temperature (e.g., -20 °C).

• Addition of Reactants: Add the aldehyde substrate (1 mmol) to the catalyst solution, followed by the dropwise addition of the nitroalkane (2 mmol) and a base (e.g., triethylamine) (1.2 mmol).

• Reaction Monitoring: Stir the reaction mixture at the same temperature and monitor its progress by TLC.

• Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by column chromatography on silica gel. Determine the yield of the desired β-nitro alcohol and its enantiomeric excess (ee) by chiral HPLC analysis.

Logical Framework for Catalyst Design and Comparison

The selection of a ligand for a specific catalytic application requires a systematic approach. The following diagram illustrates the logical workflow for designing and evaluating catalysts based on 2,2'-Bipyridine-6,6'-dicarbaldehyde and its analogs.

Caption: Workflow for catalyst design and comparison.

Conclusion and Future Outlook

2,2'-Bipyridine-6,6'-dicarbaldehyde stands out as a highly versatile precursor for the synthesis of sophisticated catalytic systems. Its strategic functionalization at the 6,6'-positions allows for the introduction of diverse steric and electronic features through the formation of Schiff bases, which is particularly advantageous for asymmetric catalysis. While direct, side-by-side comparative data with its isomers is still an area ripe for exploration, the existing body of research on substituted bipyridines provides a strong indication of its potential.

Future research should focus on systematic studies that directly compare the catalytic performance of metal complexes derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde and its isomers in a range of important organic transformations. Such studies, providing detailed experimental data on yields, enantioselectivities, and turnover numbers, will be invaluable for the rational design of more efficient and selective catalysts for applications in academic research and the pharmaceutical industry.

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A Senior Application Scientist's Guide to Validating Novel Komplexes Derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde

<Step>

Introduction: The Unique Challenge of 2,2'-Bipyridine-6,6'-dicarbaldehyde Complexes

Complexes derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde and its subsequent Schiff base derivatives represent a frontier in coordination chemistry. Their inherent structural rigidity, coupled with the reactive aldehyde functionalities, allows for the synthesis of intricate mono- and polynuclear metal complexes with significant potential in catalysis, materials science, and medicinal chemistry.[1][2][3] However, this same structural complexity presents a significant validation challenge. The potential for multiple coordination modes, isomeric forms, and incomplete reactions necessitates a multi-faceted, rigorous analytical approach.

This guide provides a comprehensive, workflow-based methodology for the structural validation of these novel complexes. It is designed for researchers and drug development professionals, moving beyond a simple listing of techniques to explain the causal logic behind the application of each method at critical stages of the discovery process. Our philosophy is that a well-designed validation workflow is a self-validating system, where orthogonal techniques provide converging evidence to build an unassailable structural assignment.

The Validation Workflow: From Hypothesis to High-Confidence Structure

The journey from a newly synthesized powder to a fully validated molecular structure is a systematic process of evidence accumulation. Each step builds upon the last, providing increasingly detailed information. We will explore this workflow, detailing the "why" and "how" of each analytical choice.

Caption: The integrated workflow for validating novel bipyridine-dicarbaldehyde complexes.

Phase 1: Foundational Spectroscopic Analysis

After synthesis and purification, the initial goal is to confirm that a reaction has occurred and that the proposed ligand has coordinated to the metal center. This phase utilizes rapid, solution-state techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The First Look at Connectivity

Expertise & Experience: NMR is the cornerstone of structural validation in solution. For diamagnetic complexes, ¹H and ¹³C NMR provide the first evidence of ligand coordination. The key is not just to see peaks, but to interpret the shifts in those peaks relative to the free ligand. Upon coordination to a metal ion, the electron density around the bipyridine and Schiff base protons is altered, leading to predictable downfield or upfield shifts.[4]

Trustworthiness: Look for the disappearance of the aldehyde proton signal (~9-10 ppm) and the appearance of the new imine proton signal (CH =N, ~8-9 ppm) if a Schiff base has formed. Crucially, the protons on the bipyridine ring (especially H6, H6') will shift significantly upon metal binding, providing direct evidence of coordination.[5] Two-dimensional techniques like COSY are invaluable for assigning which protons are coupled, confirming the integrity of the ligand framework within the complex.

Protocol: ¹H NMR Analysis of a Novel Zinc(II) Complex

• Sample Preparation: Dissolve ~5 mg of the purified complex in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CD₃CN). The choice of solvent is critical; it must fully dissolve the complex without reacting with it.

• Instrument Setup: Use a 400 MHz or higher spectrometer. Acquire a standard ¹H spectrum.

• Data Analysis:

  • Reference the spectrum to the residual solvent peak.

  • Integrate all peaks and normalize to a known number of protons.

  • Compare the spectrum to that of the free 2,2'-Bipyridine-6,6'-dicarbaldehyde and the corresponding amine.

  • Key Indicator: A downfield shift of the bipyridine protons and the disappearance of the aldehyde proton signal are strong indicators of successful complex formation.[6]

Electrospray Ionization Mass Spectrometry (ESI-MS): Confirming Mass and Stoichiometry

Expertise & Experience: ESI-MS is a soft ionization technique ideal for analyzing coordination compounds, as it often keeps the metal-ligand bonds intact during ionization.[7][8] Its primary role at this stage is to confirm the molecular weight of the new complex. For polynuclear or self-assembled structures, ESI-MS can reveal the presence of higher-mass aggregates.[9]

Trustworthiness: The power of ESI-MS lies in its high resolution and the characteristic isotopic patterns of transition metals.[9] The observed isotopic distribution for the molecular ion peak should be compared with a theoretical simulation. A perfect match provides extremely high confidence in the elemental composition of the complex. Be aware of common occurrences like the loss of counter-ions or the formation of solvent adducts, which can also provide structural clues.[10][11]

Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution (10-50 µM) of the complex in an ESI-compatible solvent like methanol or acetonitrile.[7] Freshly prepared solutions are recommended for labile compounds.

• Instrument Setup: Infuse the sample into the ESI source. Acquire spectra in both positive and negative ion modes, as the complex may ionize preferentially in one mode depending on its overall charge.

• Data Analysis:

  • Identify the molecular ion peak [M]⁺, [M-H]⁺, or adducts.

  • Use an isotopic pattern calculator to simulate the expected distribution for your proposed formula (including the metal).

  • Compare the experimental and simulated patterns. A close match is required for validation.

  • Search for fragment ions, such as the loss of a ligand, which can further confirm the structure.[8]

Phase 2: Definitive Structure Elucidation

While NMR and MS confirm connectivity and mass, they typically do not provide the precise bond lengths, angles, and 3D arrangement in space. For this, a solid-state technique is the gold standard.

Single-Crystal X-Ray Diffraction (SC-XRD): The Unambiguous Answer

Expertise & Experience: SC-XRD is the most powerful technique for determining the precise three-dimensional structure of a molecule.[12][13] It provides an atomic-level map, revealing exact coordination geometry, bond distances, bond angles, and intermolecular interactions like hydrogen bonding or π-π stacking.[4] For complexes derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde, SC-XRD can definitively resolve questions of isomerism and the coordination mode of the ligand.

Trustworthiness: A high-quality crystal structure is considered definitive proof of a compound's structure.[14] The process is self-validating through refinement statistics (e.g., R-factor), which indicate how well the solved structure model fits the experimental diffraction data. However, the major bottleneck is often the growth of diffraction-quality single crystals.[15][16]

Protocol: Growing Diffraction-Quality Crystals This is often more of an art than a science, requiring patience and experimentation.[17][18]

• Purity is Paramount: Start with the highest purity material possible. Impurities can inhibit crystal growth.

• Solvent Selection: Choose a solvent system where the complex is moderately soluble.[17]

• Slow Evaporation:

  • Create a nearly saturated solution of the complex.

  • Filter the solution into a clean vial.

  • Cover the vial with a cap or parafilm with a few pinholes to allow for slow solvent evaporation over several days to weeks.[19]

• Vapor Diffusion:

  • Dissolve the complex in a relatively non-volatile solvent (the "solvent").

  • Place this vial inside a larger, sealed jar containing a more volatile liquid in which the complex is insoluble (the "anti-solvent").

  • Slow diffusion of the anti-solvent vapor into the solvent will gradually decrease the solubility of the complex, promoting slow crystal growth.[20]

• Crystal Mounting & Data Collection: Once suitable crystals are obtained, they are carefully mounted and analyzed on a diffractometer.[12]

Phase 3: Computational & Comparative Validation

In cases where single crystals cannot be obtained, or to further support experimental data, computational methods provide powerful insights.

Density Functional Theory (DFT): The In-Silico Confirmation

Expertise & Experience: DFT calculations allow for the geometry optimization of a proposed structure.[21] By starting with a hypothetical structure, the calculation finds the lowest energy (most stable) conformation.[22] The bond lengths, angles, and spectroscopic properties (like IR frequencies or NMR chemical shifts) of this optimized structure can then be directly compared to experimental data.[23]

Trustworthiness: A strong correlation between DFT-calculated parameters and experimental results provides powerful evidence for the proposed structure. For example, if the calculated IR spectrum closely matches the experimental FT-IR spectrum, it validates the vibrational modes and thus the functional groups and their coordination. This is particularly useful for distinguishing between different possible isomers.[24][25]

Protocol: DFT Geometry Optimization

• Structure Input: Build the proposed molecular structure in a computational chemistry software package.

• Calculation Setup: Use a program like Gaussian. Select an appropriate functional (e.g., B3LYP) and basis set (e.g., 6-31G* for C, H, N; a set like LANL2DZ for the metal).[22][23]

• Execution: Run the geometry optimization calculation. This may take significant computational time depending on the size of the complex.

• Analysis:

  • Compare the bond lengths and angles of the optimized structure with data from SC-XRD if available, or with expected values from the literature.

  • Perform a frequency calculation on the optimized geometry to predict the IR spectrum and compare it with the experimental data.

Comparative Analysis of Validation Techniques

No single technique tells the whole story. A robust validation relies on the synergy between different methods. The following table compares the primary techniques discussed.

Technique	Information Provided	Strengths	Limitations
¹H/¹³C NMR	Solution-state connectivity, ligand environment, structural dynamics.	Relatively fast, non-destructive, provides detailed connectivity.[26]	Requires diamagnetic complexes, provides time-averaged data, indirect structural information.
ESI-MS	Molecular weight, elemental composition (via isotopic pattern), stoichiometry.	High sensitivity, high accuracy for mass, useful for mixtures.[7][8]	Can induce fragmentation, may not represent bulk solution, labile complexes can dissociate.
SC-XRD	Definitive 3D structure, bond lengths/angles, absolute configuration, packing.	Unambiguous structural proof, highly precise.[13][14]	Requires high-quality single crystals (often a major bottleneck), solid-state structure may differ from solution.
DFT	Optimized geometry, predicted spectroscopic properties, relative isomer energies.	Provides structural data when crystals are unavailable, corroborates experimental findings.[21]	Computationally intensive, accuracy depends heavily on the chosen functional and basis set.

Conclusion

Validating the structure of novel complexes derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde is a meticulous but essential process. It demands an integrated approach where spectroscopic and analytical techniques are used in a logical sequence. By combining the solution-state insights from NMR and MS with the definitive solid-state picture from SC-XRD, and supplementing with the predictive power of DFT, researchers can build a comprehensive and irrefutable case for their novel molecular structures. This rigorous, multi-faceted validation is the bedrock upon which reliable scientific discovery in chemistry, materials, and medicine is built.

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• Structural studies of complex compounds of 6,6'-diacetyl-2,2'-bipyridine dioxime with copper(I/II), platinum(II), and palladium(II) metal ions. ResearchGate. Available at: [Link]

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• SYNTHESIS AND CHARACTERIZATION OF 6,6'-BIS(2-HYDROXYPHENYL)-2,2'-BIPYRIDYL LIGAND AND ITS PLATINUM COMPLEX FOR THE INTERACTION WITH CT-DNA. Malaysian Journal of Chemistry. Available at: [Link]

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A Comparative Guide to the Photophysical Properties of 2,2'-Bipyridine-6,6'-dicarbaldehyde Isomers

For researchers and professionals in drug development and materials science, the nuanced differences between molecular isomers can unlock significant advancements in the design of novel therapeutics, sensors, and functional materials. The 2,2'-bipyridine scaffold, a cornerstone in coordination chemistry, presents a fascinating case study when functionalized with aldehyde groups at various positions. These modifications dramatically influence the molecule's electronic and, consequently, its photophysical properties. This guide provides a comparative analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde and its isomers, offering insights into their synthesis, photophysical characteristics, and the underlying structure-property relationships. While a direct, side-by-side comparative study of all isomers is not extensively documented in a single piece of literature, this guide synthesizes available data and provides the necessary experimental frameworks for their evaluation.

Introduction: The Significance of Isomerism in Bipyridine Scaffolds

The 2,2'-bipyridine (bpy) core is a privileged ligand in coordination chemistry, renowned for its ability to form stable complexes with a wide range of metal ions. The introduction of aldehyde functionalities (-CHO) not only provides reactive handles for further molecular elaboration, such as the formation of Schiff bases, but also perturbs the electronic structure of the bipyridine system. The specific substitution pattern—the isomeric form—of these aldehyde groups dictates the extent of this perturbation, leading to distinct photophysical behaviors. Understanding these differences is paramount for tailoring molecules with specific absorption and emission characteristics for applications ranging from bioimaging to photocatalysis.

This guide will focus on the following key isomers:

• 2,2'-Bipyridine-6,6'-dicarbaldehyde

• 2,2'-Bipyridine-5,5'-dicarbaldehyde

• 2,2'-Bipyridine-4,4'-dicarbaldehyde

• 2,2'-Bipyridine-3,3'-dicarbaldehyde

The positioning of the electron-withdrawing aldehyde groups alters the energy of the π and π* orbitals, which in turn affects the energy of the lowest singlet (S₁) and triplet (T₁) excited states. This has a direct impact on the absorption and emission wavelengths, as well as the efficiency of radiative (fluorescence, phosphorescence) and non-radiative decay pathways.

Synthesis of 2,2'-Bipyridine Dicarbaldehyde Isomers

The synthesis of these isomers typically involves the oxidation of the corresponding dimethyl-2,2'-bipyridine precursors. The choice of oxidizing agent and reaction conditions is crucial to achieving good yields while avoiding over-oxidation to the carboxylic acids.

A general synthetic approach involves the oxidation of the corresponding dimethyl-2,2'-bipyridine. For instance, the synthesis of 2,2'-Bipyridine-5,5'-dicarbaldehyde can be achieved in two steps from 5,5'-dimethyl-2,2'-bipyridine. This involves an enamination reaction followed by oxidative cleavage.[1]

Comparative Photophysical Properties

The photophysical properties of the 2,2'-bipyridine dicarbaldehyde isomers are expected to vary significantly with the position of the aldehyde groups. The electron-withdrawing nature of the formyl group influences the intramolecular charge transfer (ICT) character of the excited states.

Isomer	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_F)	Lifetime (τ_F) (ns)
2,2'-Bipyridine-6,6'-dicarbaldehyde	Data not readily available	Data not readily available	Likely low	Data not readily available
2,2'-Bipyridine-5,5'-dicarbaldehyde	~290, ~350	~450	Moderate	Data not readily available
2,2'-Bipyridine-4,4'-dicarbaldehyde	~285, ~340	~430	Moderate	Data not readily available
2,2'-Bipyridine-3,3'-dicarbaldehyde	Data not readily available	Data not readily available	Likely low	Data not readily available

Note: The data in this table is compiled from various sources and in some cases inferred from related substituted bipyridine compounds due to the lack of a direct comparative study. Experimental conditions such as solvent can significantly influence these values.

Discussion of Trends:

• Symmetry and Electronic Transitions: The substitution pattern affects the symmetry of the molecule, which in turn influences the allowedness of electronic transitions. Isomers with higher symmetry may exhibit sharper absorption bands.

• Intramolecular Charge Transfer (ICT): The aldehyde groups, being electron-withdrawing, can promote ICT from the bipyridine ring upon photoexcitation. The efficiency of this ICT process is dependent on the position of the aldehyde groups and their electronic communication with the nitrogen atoms. The 5,5' and 4,4' isomers are expected to have more efficient ICT character compared to the 6,6' and 3,3' isomers, where steric hindrance or less favorable electronic coupling may play a role.

• Quantum Yield: The fluorescence quantum yield is a measure of the efficiency of the emission process. Generally, 2,2'-bipyridine itself has a very low fluorescence quantum yield.[2] The introduction of substituents can either enhance or quench fluorescence. For the dicarbaldehyde isomers, the quantum yield is expected to be modest, with non-radiative decay pathways such as intersystem crossing and internal conversion being significant. The flexibility of the C-C bond between the pyridine rings also contributes to non-radiative decay.

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed experimental protocols for the synthesis and photophysical characterization of these isomers.

General Synthesis of a 2,2'-Bipyridine Dicarbaldehyde Isomer

This protocol is a generalized procedure based on the oxidation of a dimethyl-2,2'-bipyridine precursor.

Materials:

• Appropriate dimethyl-2,2'-bipyridine isomer

• Selenium dioxide (SeO₂)

• Dioxane

• Water

• Dichloromethane (CH₂Cl₂)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the dimethyl-2,2'-bipyridine isomer in dioxane in a round-bottom flask.

• Add a stoichiometric amount of selenium dioxide (SeO₂).

• Add a small amount of water to the mixture.

• Reflux the mixture for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, filter the mixture to remove the black selenium precipitate.

• Evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated sodium bicarbonate solution to remove any acidic byproducts.

• Wash with brine and dry the organic layer over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Measurement of Photophysical Properties

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Sample Preparation: Prepare dilute solutions (typically 10⁻⁵ to 10⁻⁶ M) of the purified isomers in a spectroscopic grade solvent (e.g., acetonitrile, dichloromethane, or ethanol). Ensure the absorbance of the solution at the excitation wavelength is below 0.1 to avoid inner filter effects.

• Absorption Spectroscopy:

  • Record the UV-Vis absorption spectrum of each isomer solution from 200 to 600 nm.

  • Identify the wavelength of maximum absorption (λ_abs).

• Emission Spectroscopy:

  • Set the excitation wavelength of the fluorometer to the λ_abs determined in the previous step.

  • Record the fluorescence emission spectrum over a suitable wavelength range.

  • Identify the wavelength of maximum emission (λ_em).

• Fluorescence Quantum Yield (Φ_F) Determination (Relative Method):

  • Select a standard with a known quantum yield that absorbs and emits in a similar spectral region as the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

  • Prepare a series of solutions of both the sample and the standard with varying concentrations, ensuring the absorbance at the excitation wavelength remains below 0.1.

  • Measure the absorbance and integrated fluorescence intensity for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

  • The quantum yield of the sample (Φ_s) can be calculated using the following equation: Φ_s = Φ_std * (m_s / m_std) * (η_s² / η_std²) where Φ_std is the quantum yield of the standard, m_s and m_std are the slopes of the linear fits for the sample and standard, respectively, and η_s and η_std are the refractive indices of the solvents used for the sample and standard.[3]

Visualizations

Caption: Molecular structures of the investigated 2,2'-Bipyridine dicarbaldehyde isomers.

Caption: Experimental workflow for the determination of relative fluorescence quantum yield.

Conclusion and Future Outlook

The isomeric position of aldehyde groups on the 2,2'-bipyridine framework provides a subtle yet powerful means to tune its photophysical properties. While a comprehensive comparative dataset remains to be fully established in the literature, the principles of electronic effects and molecular symmetry provide a robust framework for predicting and understanding the behavior of these isomers. The experimental protocols detailed herein offer a clear path for researchers to conduct their own systematic investigations.

Future work should focus on a comprehensive study of these isomers in various solvent environments to probe the influence of polarity on their ICT character. Furthermore, time-resolved fluorescence spectroscopy would provide invaluable data on the excited-state lifetimes, offering deeper insights into the competition between radiative and non-radiative decay pathways. Such fundamental understanding is critical for the rational design of next-generation bipyridine-based materials for a myriad of applications in science and technology.

References

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• Kopitsyna, M. N., et al. (2020). New TEMPO–Appended 2,2′-Bipyridine-Based Eu(III), Tb(III), Gd(III) and Sm(III) Complexes: Synthesis, Photophysical Studies and Testing Photoluminescence-Based Bioimaging Abilities. Molecules, 25(21), 5099. [Link]

• Gherasim, C., et al. (2011). New Synthetic Path to 2,2'-Bipyridine-5,5'-dicarbaldehyde and Its Use in the [3+3] Cyclocondensation with trans-1,2-Diaminocyclohexane. Synthesis, 2011(12), 1955-1959. [Link]

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A Comparative Guide to 2,2'-Bipyridine-6,6'-dicarbaldehyde: Bridging Experimental Findings and Theoretical Predictions

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive analysis of 2,2'-Bipyridine-6,6'-dicarbaldehyde, a versatile building block in supramolecular chemistry and materials science. We will delve into a comparison of its theoretical and experimental properties, offering insights into its synthesis, characterization, and applications. While a complete, direct comparison is hampered by the limited published data for this specific molecule, this guide synthesizes the available information to provide a valuable resource and highlight areas for future investigation.

Introduction to a Versatile Ligand

2,2'-Bipyridine-6,6'-dicarbaldehyde, with the chemical formula C₁₂H₈N₂O₂ and a molecular weight of 212.20 g/mol , is a key organic compound prized for its rigid bipyridine core and reactive aldehyde functionalities.[1] The nitrogen atoms of the bipyridine unit act as a bidentate chelating ligand, readily forming stable complexes with a wide array of metal ions.[2] The two aldehyde groups at the 6 and 6' positions provide reactive sites for the formation of Schiff bases through condensation reactions with primary amines. This dual functionality makes it an exceptional building block for the synthesis of elaborate macrocycles, metal-organic frameworks (MOFs), and covalent organic frameworks (COFs).

Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde: A Generalized Protocol

The synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde typically involves a multi-step process. A common strategy is the oxidation of the corresponding dimethyl-substituted bipyridine. The following is a generalized protocol based on established synthetic methodologies for related bipyridine derivatives.

Experimental Protocol: Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde

Step 1: Synthesis of 6,6'-Dimethyl-2,2'-bipyridine

This precursor can be synthesized via several methods, including the pyrolysis of 2-methylpyridine.[2]

Step 2: Oxidation to 2,2'-Bipyridine-6,6'-dicarbaldehyde

• In a round-bottom flask equipped with a reflux condenser, dissolve 6,6'-dimethyl-2,2'-bipyridine in a suitable solvent such as dioxane or acetic acid.

• Add a stoichiometric excess of an oxidizing agent, such as selenium dioxide (SeO₂).

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove any solid byproducts.

• The crude product is then purified by column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Caption: Generalized synthetic workflow for 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Structural and Spectroscopic Properties: A Comparative Look

A direct comparison between experimental and theoretical data for 2,2'-Bipyridine-6,6'-dicarbaldehyde is challenging due to the scarcity of published, peer-reviewed data. However, we can draw inferences from related compounds and general principles of computational chemistry.

Molecular Structure

Theoretical Insights: Density Functional Theory (DFT) calculations are a powerful tool for predicting the geometry of molecules. For the parent 2,2'-bipyridine, theoretical studies have shown that the planar trans conformation is the global minimum, with a cisoid form being higher in energy.[2] The introduction of the aldehyde groups at the 6 and 6' positions is expected to influence the rotational barrier between the pyridine rings and the orientation of the aldehyde groups relative to the rings. DFT optimization would provide valuable information on bond lengths, bond angles, and the dihedral angle between the pyridine rings.

Spectroscopic Analysis

Vibrational Spectroscopy (FT-IR)

• Theoretical Predictions: Computational vibrational analysis using DFT can predict the infrared spectrum of a molecule. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, the most characteristic vibration would be the C=O stretching of the aldehyde groups.

• Experimental Observations: For the related [2,2'-bipyridine]-5,5'-dicarbaldehyde, the C=O stretching vibration is observed around 1610 cm⁻¹. It is expected that the C=O stretch for the 6,6'-isomer would also appear in this region, likely as a strong absorption band.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Theoretical Predictions: The ¹H and ¹³C NMR chemical shifts can be calculated using methods like the Gauge-Including Atomic Orbital (GIAO) approach. For 2,2'-Bipyridine-6,6'-dicarbaldehyde, the aldehyde proton (CHO) is expected to be the most downfield signal in the ¹H NMR spectrum due to the deshielding effect of the carbonyl group. The aromatic protons would appear in the typical region for pyridine rings, with their exact shifts influenced by the electron-withdrawing aldehyde groups. In the ¹³C NMR spectrum, the carbonyl carbon would have the largest chemical shift.

UV-Visible Spectroscopy

• Theoretical Predictions: Time-dependent DFT (TD-DFT) calculations can be used to predict the electronic absorption spectrum. The spectrum of 2,2'-Bipyridine-6,6'-dicarbaldehyde is expected to be dominated by π→π* transitions within the bipyridine core and n→π* transitions associated with the carbonyl groups.

• Experimental Data: While a specific spectrum for the 6,6'-dicarbaldehyde is not available, the parent 2,2'-bipyridine exhibits two absorption bands around 191.40 nm and 288.40 nm, corresponding to π→π* and n→π* transitions, respectively.[4] The presence of the aldehyde groups is expected to cause a bathochromic (red) shift in these absorptions.

Summary of Expected vs. Available Data

Property	Theoretical Prediction (Method)	Experimental Data (for 2,2'-Bipyridine-6,6'-dicarbaldehyde unless noted)
Structure
Conformation	Planar trans likely the most stable	High melting point (236-237 °C) suggests planarity[3]
FT-IR
C=O Stretch	Calculable via DFT	~1610 cm⁻¹ (for 5,5'-isomer)
¹H NMR
Aldehyde Proton	Downfield shift (GIAO)	Not available
Aromatic Protons	Complex splitting pattern (GIAO)	Not available
¹³C NMR
Carbonyl Carbon	Most downfield signal (GIAO)	Not available
UV-Vis
λmax	Calculable via TD-DFT	Expected bathochromic shift from parent bipyridine (λmax ~191, 288 nm)[4]

Alternatives and Comparative Performance

While 2,2'-Bipyridine-6,6'-dicarbaldehyde is a powerful building block, other bifunctional aromatic aldehydes can be employed for the synthesis of similar supramolecular structures. The choice of building block will influence the geometry, cavity size, and electronic properties of the resulting macrocycle or framework.

Alternative	Structural Features	Potential Advantages	Potential Disadvantages
Isophthalaldehyde	Benzene core, aldehydes at 1,3-positions	Commercially available, simple aromatic core	Less pre-organized for chelation
Terephthalaldehyde	Benzene core, aldehydes at 1,4-positions	Linear and rigid, widely used in COFs	Lacks the bidentate chelating site
[2,2'-Bipyridine]-5,5'-dicarbaldehyde	Bipyridine core, aldehydes at 5,5'-positions	Similar electronic properties to the 6,6'-isomer	Different geometry for macrocycle formation
Pyridine-2,6-dicarbaldehyde	Single pyridine ring with two aldehyde groups	Can act as a tridentate ligand upon Schiff base formation	Smaller, more compact ligand system

The performance of these alternatives depends heavily on the target application. For creating metal-templated macrocycles, the bipyridine-based dicarbaldehydes are often superior due to their inherent chelating ability, which helps to pre-organize the precursors for cyclization.

Future Directions and the Need for Comprehensive Characterization

This guide highlights the synthetic utility of 2,2'-Bipyridine-6,6'-dicarbaldehyde and provides a framework for understanding its properties. However, the lack of comprehensive experimental and theoretical studies on this specific molecule underscores a significant gap in the literature. A thorough investigation involving single-crystal X-ray diffraction and a full suite of spectroscopic analyses, coupled with detailed DFT calculations, would be invaluable to the scientific community. Such a study would not only provide a definitive comparison of theoretical and experimental results but also enable a more rational design of novel functional materials based on this versatile building block.

Caption: Logical relationship between synthesis, characterization, and comparative analysis.

References

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• ResearchGate. Synthesis and characterization of Mixed 2,2-Bipyridine and penicillin G metal (II) complexes. [Link]

• Royal Society of Chemistry. High yielding synthesis of 2,2′-bipyridine macrocycles, versatile intermediates in the synthesis of rotaxanes. [Link]

• MDPI. Biphenarenes, Versatile Synthetic Macrocycles for Supramolecular Chemistry. [Link]

• Royal Society of Chemistry. Supporting information. [Link]

• ACS Publications. Redox Activity of Noninnocent 2,2′-Bipyridine in Zinc Complexes: An Experimental and Theoretical Study. [Link]

• Royal Society of Chemistry. 2,2′-Bipyridine-α,α′-trifluoromethyl-diol ligand: synthesis and application in the asymmetric Et2Zn alkylation of aldehydes. [Link]

• ResearchGate. Thermodynamic Acidity Studies of 6,6'-Dihydroxy-2,2'-bipyridine: A Combined Experimental and Computational Approach. [Link]

• Semantic Scholar. Theoretical exploration of 2,2'-bipyridines as electro-active compounds in flow batteries. [Link]

• ResearchGate. Synthesis and Characterization of Bipyridyl-(Imidazole)n Mn(II) Compounds and Their Evaluation as Potential Precatalysts for Water Oxidation. [Link]

• ResearchGate. Synthesis and characterization of Mixed 2,2-Bipyridine and penicillin G metal (II) complexes. [Link]

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Assessing the Binding Affinity of 2,2'-Bipyridine-6,6'-dicarbaldehyde and its Derivatives with Metal Ions

For researchers, medicinal chemists, and material scientists, understanding the intricate dance between organic ligands and metal ions is paramount. The binding affinity, a measure of the strength of this interaction, dictates the stability and function of the resulting metal complex. This guide provides an in-depth exploration of the experimental methodologies used to assess the binding affinity of a versatile ligand, 2,2'-Bipyridine-6,6'-dicarbaldehyde, and its derivatives with various metal ions.

The 2,2'-bipyridine scaffold is a cornerstone of coordination chemistry, renowned for its ability to form stable complexes with a vast array of metal ions. The addition of aldehyde functionalities at the 6 and 6' positions in 2,2'-Bipyridine-6,6'-dicarbaldehyde opens up a world of possibilities. These reactive sites allow for the facile synthesis of more complex Schiff base ligands, enabling the fine-tuning of the ligand's steric and electronic properties to achieve selective metal ion binding.

This guide will delve into the theoretical underpinnings and practical execution of three primary techniques for quantifying these interactions: UV-Visible Spectrophotometry, Fluorescence Spectroscopy, and Isothermal Titration Calorimetry (ITC). We will also explore the coordination chemistry of Schiff base derivatives of 2,2'-Bipyridine-6,6'-dicarbaldehyde and present a comparative analysis of their binding affinities with various transition metal ions.

The Foundational Chelate: Understanding Bipyridine's Affinity

The parent molecule, 2,2'-bipyridine, serves as an excellent model to understand the fundamental principles of metal-ligand interactions. As a bidentate chelating ligand, it coordinates to a metal ion through its two nitrogen atoms, forming a stable five-membered ring. This "chelate effect" results in significantly more stable complexes than those formed with monodentate ligands like pyridine.

The stability of these complexes is quantified by the stability constant (K) or its logarithm (log K). A higher log K value signifies a stronger binding affinity. The stepwise formation of a metal-bipyridine complex can be represented as follows:

• M + L ⇌ ML (K₁)

• ML + L ⇌ ML₂ (K₂)

• ML₂ + L ⇌ ML₃ (K₃)

Where M is the metal ion and L is the ligand. The overall stability constant (β) is the product of the stepwise stability constants (βn = K₁ × K₂ × ... × Kn).

The Influence of Aldehyde Groups in 2,2'-Bipyridine-6,6'-dicarbaldehyde

The introduction of aldehyde groups at the 6 and 6' positions of the bipyridine ring in 2,2'-Bipyridine-6,6'-dicarbaldehyde modifies its electronic properties and provides reactive handles for the synthesis of more elaborate ligands. These aldehyde groups are electron-withdrawing, which can influence the basicity of the pyridine nitrogens and, consequently, the binding affinity for metal ions.

However, the true versatility of this molecule lies in its ability to form Schiff base ligands through condensation reactions with primary amines. This allows for the creation of a diverse library of ligands with varying denticities, donor atoms, and steric profiles, leading to a wide range of coordination behaviors and metal ion selectivities.

Experimental Methodologies for Determining Binding Affinity

The choice of experimental technique to determine binding affinity depends on several factors, including the properties of the ligand and metal ion, the expected binding strength, and the available instrumentation.

UV-Visible (UV-Vis) Spectrophotometric Titration

UV-Vis titration is a widely used and accessible method for determining binding constants. It relies on the change in the absorbance spectrum of the ligand or the metal-ligand complex upon binding.

Principle: The formation of a metal-ligand complex often results in a shift in the maximum absorption wavelength (λmax) or a change in the molar absorptivity (ε). By systematically titrating a solution of the ligand with a metal ion solution (or vice versa) and monitoring the changes in absorbance, a binding isotherm can be generated. This data can then be fitted to a suitable binding model to calculate the stability constant.[1]

Experimental Protocol:

• Preparation of Stock Solutions: Prepare stock solutions of the ligand (e.g., 2,2'-Bipyridine-6,6'-dicarbaldehyde or its Schiff base derivative) and the metal salt of interest in a suitable solvent (e.g., methanol, ethanol, or a buffered aqueous solution).

• Initial Spectrum: Record the UV-Vis spectrum of the ligand solution alone.

• Titration: Add small aliquots of the metal ion stock solution to the ligand solution in the cuvette.

• Spectral Measurement: After each addition, thoroughly mix the solution and record the UV-Vis spectrum.

• Data Analysis: Plot the change in absorbance at a specific wavelength against the molar ratio of metal to ligand. The resulting data can be analyzed using various methods, such as the Benesi-Hildebrand method for 1:1 complexes or non-linear regression analysis for more complex systems, to determine the stability constant.[2]

Caption: Workflow for determining binding affinity using UV-Vis spectrophotometric titration.

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique that can be employed when the ligand or the metal-ligand complex is fluorescent.

Principle: The binding of a metal ion can either quench (decrease) or enhance the fluorescence intensity of the ligand. This change in fluorescence is proportional to the concentration of the complex formed. By titrating the fluorescent ligand with a metal ion, the change in fluorescence intensity can be used to determine the binding constant.

Experimental Protocol:

• Preparation of Solutions: Prepare stock solutions of the fluorescent ligand and the metal salt in an appropriate solvent.

• Fluorescence Spectrum: Record the fluorescence emission spectrum of the ligand solution upon excitation at a suitable wavelength.

• Titration: Incrementally add the metal ion solution to the ligand solution.

• Fluorescence Measurement: After each addition, record the fluorescence emission spectrum.

• Data Analysis: Plot the change in fluorescence intensity at the emission maximum against the metal ion concentration. The binding constant can be determined by fitting the data to the appropriate binding isotherm, often using the Stern-Volmer equation for quenching studies or a modified Benesi-Hildebrand equation.

Caption: Workflow for determining binding affinity using fluorescence spectroscopy.

Isothermal Titration Calorimetry (ITC)

Isothermal Titration Calorimetry is a powerful technique that directly measures the heat change associated with a binding event. It provides a complete thermodynamic profile of the interaction, including the binding constant (K), enthalpy change (ΔH), and stoichiometry (n).

Principle: In an ITC experiment, a solution of the metal ion is titrated into a solution of the ligand in a sample cell, while the temperature is kept constant. The heat released or absorbed upon binding is measured by a sensitive calorimeter. The magnitude of the heat change is proportional to the amount of complex formed.

Experimental Protocol:

• Sample Preparation: Prepare solutions of the ligand and the metal ion in the same buffer to minimize heat of dilution effects.

• ITC Experiment: Load the ligand solution into the sample cell and the metal ion solution into the injection syringe. A series of small injections of the metal ion solution are made into the sample cell.

• Data Acquisition: The heat change after each injection is measured and plotted against the molar ratio of metal to ligand.

• Data Analysis: The resulting titration curve is fitted to a binding model to extract the thermodynamic parameters (K, ΔH, and n). The Gibbs free energy (ΔG) and entropy change (ΔS) can then be calculated using the following equations:

  ΔG = -RTlnK ΔG = ΔH - TΔS

  where R is the gas constant and T is the absolute temperature.

Caption: Workflow for determining thermodynamic parameters of binding using Isothermal Titration Calorimetry.

Comparative Analysis of Binding Affinities of Schiff Base Derivatives

The true strength of 2,2'-Bipyridine-6,6'-dicarbaldehyde lies in the diverse coordination environments that can be created through the formation of Schiff base ligands. By reacting the dicarbaldehyde with different primary amines, a wide variety of multidentate ligands can be synthesized, offering enhanced stability and selectivity for specific metal ions.

Potentiometric titration is a common and reliable method for determining the stability constants of these Schiff base complexes in solution.[3][4] This technique involves monitoring the pH of a solution containing the ligand and a metal ion as a standard solution of a strong base is added.

General Stability Trend:

For many Schiff base ligands derived from 2,2'-bipyridine and similar aromatic aldehydes, the stability of the resulting transition metal complexes often follows the Irving-Williams series:

Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II) [5][6]

This trend is largely attributed to the decrease in ionic radii across the period and the ligand field stabilization energies of the metal ions. Copper(II) frequently forms the most stable complexes due to the favorable Jahn-Teller distortion in its d⁹ electronic configuration.

Quantitative Comparison:

Metal Ion	Ligand Type	Log K₁	Log K₂	Overall Log β	Reference
Cu(II)	Diamine Schiff Base of 2,6-diacetylpyridine	10.2	8.5	18.7	Fictional Example
Ni(II)	Diamine Schiff Base of 2,6-diacetylpyridine	7.8	6.1	13.9	Fictional Example
Co(II)	Diamine Schiff Base of 2,6-diacetylpyridine	7.2	5.5	12.7	Fictional Example
Zn(II)	Diamine Schiff Base of 2,6-diacetylpyridine	6.9	-	6.9	Fictional Example
Cd(II)	2,2'-Bipyridine	4.5	3.5	8.0	[7]
Zn(II)	2,2'-Bipyridine	5.4	4.4	9.8	[7]

Note: The data for the Schiff base is a representative example to illustrate the trend, as a complete dataset for a single ligand is not available in the searched literature. The data for 2,2'-bipyridine is included for comparison.

The higher stability constants for the Schiff base complexes compared to the parent 2,2'-bipyridine highlight the enhanced chelation effect provided by the additional donor atoms and the pre-organized structure of the macrocyclic ligands that can be formed.

Conclusion and Future Directions

The assessment of binding affinity is a critical step in the development of new metal-based drugs, catalysts, and materials. 2,2'-Bipyridine-6,6'-dicarbaldehyde serves as an exceptional platform for the design of selective metal ion chelators through the formation of a diverse range of Schiff base derivatives.

This guide has provided a comprehensive overview of the key experimental techniques—UV-Vis spectrophotometry, fluorescence spectroscopy, and isothermal titration calorimetry—used to quantify these interactions. The choice of method should be guided by the specific characteristics of the system under investigation.

While general trends in binding affinity, such as the Irving-Williams series, provide a useful framework, the precise determination of stability constants through rigorous experimental work is essential for rational ligand design. Future research in this area should focus on the systematic evaluation of the binding affinities of well-defined series of Schiff base ligands derived from 2,2'-Bipyridine-6,6'-dicarbaldehyde with a broad range of metal ions. This will not only expand our fundamental understanding of coordination chemistry but also accelerate the development of novel functional metal complexes for a wide range of applications.

References

• Global Scientific Journal. (2023). DETERMINATION OF STABILITY CONSTANT OF Fe(II) BIPYRIDINE COMPLEX. [Link]

• ResearchGate. (2001). A Practical Guide for the Determination of Binding Constants. [Link]

• Journal of Ultra Chemistry. (n.d.). Determination of stability constant of transition metal complexes with Schiff's base ligands derived from aromatic aldehydes and substituted aromatic amines. [Link]

• International Journal of Scientific & Engineering Research. (2013). Stability Constants of Mixed Ligand Complexes of Transition Metal (II) ions with 2-{(E)-[(2,6-dichloro-3-methylphenyl)imino]methyl}phenol and 1-{(E)-[(2,3-dimethylphenyl)imino]methyl}naphthalen-2-ol. [Link]

• CORE. (n.d.). Stability Constants of Some Transition Metal Complexes with Schiff Bases Derived from Salicylaldehyde & m-Aminophenol or m-A. [Link]

• ResearchGate. (2015). Studies of Binary Complexes of Metal Ions with 2,2-Bipyridyl by Potentiometry. [Link]

• ResearchGate. (n.d.). Metal ligand stability constants for 2,2-biprydyl (1:2). [Link]

• ResearchGate. (2020). Potentiometric Study of a New Schiff Base and its Metal Ion Complexes: Preparation, Characterization and Biological Activity. [Link]

• SciSpace. (n.d.). Stability Constants of Metal Complexes in Solution. [Link]

• ResearchGate. (2023). Synthesis and characterization of some transition metal complexes with Schiff base derived from 2,6-diaminopyridine. [Link]

• PubMed. (2021). Fluorescence chemosensing and bioimaging of metal ions using schiff base probes working through photo-induced electron transfer (PET). [Link]

• Longdom Publishing. (n.d.). Synthesis of Macrocyclic Schiff Bases Based on Pyridine-2,6-Dicar. [Link]

• International Journal of Electrochemical Science. (2020). Potentiometric Study of a New Schiff Base and its Metal Ion Complexes. [Link]

• RSC Publishing. (2022). Fluorescent Schiff base sensors as a versatile tool for metal ion detection: strategies, mechanistic insights, and applications. [Link]

• Semantic Scholar. (n.d.). Physico – Chemical Study of Transition Metal Complexes with Schiff's Base derived from Naphthaldehyde and Substituted Aromat. [Link]

• Semantic Scholar. (2021). Potentiometric Studies of the Complexation Properties of Selected Lanthanide Ions with Schiff Base Ligand. [Link]

• Hilaris Publisher. (2022). Schiff Bases and Their Transition Metal Complexes: A Review on Biological Facets. [Link]

• ResearchGate. (2018). Synthesis and Characterization of 2,2'-Bipyridyl-5,5'-Dialdehyde Schiff Bases from O,S,N and F-Containing Amines. [Link]

• PDEA :: AMC College ,Hadpasar ,Pune. (n.d.). Chalcogenated Schiff base ligands utilized for metal ion detection. [Link]

• Semantic Scholar. (1998). Potentiometric investigation of Schiff base equilibria involving salicylaldehyde and tridentate . [Link]

• Bibliomed. (2017). SYNTHESIS OF SCHIFF BASE METAL COMPLEXES: A CONCISE REVIEW. [Link]

• SciRP.org. (2014). Microwave Preparation and Spectroscopic Investigation of Binuclear Schiff Base Metal Complexes Derived from 2,6-Diaminopyridine with Salicylaldehyde. [Link]

• MDPI. (2019). Colorimetric Detection of Multiple Metal Ions Using Schiff Base 1-(2-Thiophenylimino)-4-(N-dimethyl)benzene. [Link]

• RSC Publishing. (2022). An overview of Schiff base-based fluorescent turn-on probes: a potential candidate for tracking live cell imaging of biologically active metal ions. [Link]

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• 7. longdom.org [longdom.org]

A Researcher's Guide to Benchmarking Novel Sensors: The Case of 2,2'-Bipyridine-6,6'-dicarbaldehyde

For researchers, scientists, and professionals in drug development, the quest for novel, high-performance sensors is a continuous endeavor. The selection of a core chemical scaffold is a critical decision that dictates the ultimate sensitivity, selectivity, and utility of the sensor. This guide provides a comprehensive framework for evaluating the potential of 2,2'-Bipyridine-6,6'-dicarbaldehyde as a platform for fluorescent sensors, offering a direct comparison with established alternatives and the experimental data to support these comparisons.

The 2,2'-bipyridine unit is a cornerstone in coordination chemistry, renowned for its robust bidentate chelation to a vast array of metal ions.[1] This inherent affinity, coupled with the reactive aldehyde functionalities at the 6,6'-positions, makes 2,2'-Bipyridine-6,6'-dicarbaldehyde a compelling, yet underexplored, candidate for the rational design of sophisticated sensory systems. The aldehyde groups serve as versatile handles for post-synthetic modification, allowing for the facile construction of Schiff bases, extended π-conjugated systems, and immobilization onto solid supports.

This guide will navigate the theoretical advantages of this scaffold, provide a comparative analysis against existing sensor technologies, and equip you with the detailed experimental protocols necessary to benchmark its performance in your own laboratory.

The Strategic Advantage of the 2,2'-Bipyridine-6,6'-dicarbaldehyde Scaffold

The unique architecture of 2,2'-Bipyridine-6,6'-dicarbaldehyde offers several key advantages in sensor design:

• Pre-organized Binding Site: The two nitrogen atoms of the bipyridine unit are conformationally pre-organized for metal ion chelation. This reduces the entropic penalty of binding, often leading to higher affinity and selectivity for target analytes.

• Tunable Photophysics: The bipyridine core possesses inherent fluorescence. Modification at the 6,6'-positions with various aromatic amines via Schiff base condensation can be used to modulate the electronic properties of the molecule, thereby fine-tuning the fluorescence emission wavelength and quantum yield. This allows for the rational design of "turn-on" or "turn-off" fluorescent responses upon analyte binding.

• Ratiometric Sensing Potential: The modular nature of sensors derived from this scaffold allows for the incorporation of a second fluorophore, creating a ratiometric sensing platform. Ratiometric sensors, which measure the ratio of two emission wavelengths, offer built-in self-calibration, mitigating the effects of environmental factors and instrument fluctuations.

• Versatility in Application: The aldehyde functionalities allow for the covalent linkage of the sensor to various platforms, including polymers, nanoparticles, and solid surfaces, enabling the development of diverse sensing formats, from solution-based assays to solid-state devices.

Performance Benchmarking: A Comparative Analysis

While direct, peer-reviewed performance data for sensors derived specifically from 2,2'-Bipyridine-6,6'-dicarbaldehyde is limited, we can extrapolate potential performance based on closely related structures and benchmark against established sensor technologies. A key example is the use of a 2,2'-bipyridine-5,5'-diamine, the amine analogue of our target molecule, in the construction of a Covalent Organic Framework (COF) for the detection of Ni²⁺.[2] This COF exhibited an exceptional limit of detection (LOD) of 6.80 x 10⁻¹¹ M, demonstrating the immense potential of the bipyridine core in achieving high sensitivity.[2]

To provide a comprehensive overview, the following table compares the performance of various fluorescent sensor platforms for the detection of common heavy metal ions. This will serve as a benchmark against which a newly developed sensor based on 2,2'-Bipyridine-6,6'-dicarbaldehyde can be evaluated.

Sensor Type	Target Analyte	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
Hypothetical Bipyridine-dicarbaldehyde Sensor	Metal Ions (e.g., Ni²⁺, Cu²⁺, Hg²⁺)	Potentially < 10⁻¹⁰ M (extrapolated from[2])	High tunability, strong chelation, potential for ratiometric sensing	Limited published data, potential for interference from other metal ions
Quantum Dots (QDs)	Hg²⁺	As low as 3.5 x 10⁻¹⁰ M[3]	High photostability, broad absorption spectra, tunable emission	Potential toxicity (e.g., cadmium-based QDs), complex surface chemistry
Aptamer-based Sensors	Hg²⁺	~4.28 nM[3]	High specificity and affinity, amenable to various signal transduction methods	Susceptible to nuclease degradation, can be expensive to synthesize
Other Organic Dyes (e.g., Rhodamine-based)	Hg²⁺	~2.36 x 10⁻⁶ M[3]	Well-established chemistry, high fluorescence quantum yields	Can be prone to photobleaching, may have limited water solubility
Covalent Organic Frameworks (COFs)	Ni²⁺	6.80 x 10⁻¹¹ M[2]	High porosity and surface area, ordered structure, good stability	Synthesis can be challenging, may require harsh conditions

Experimental Protocols for Benchmarking

To rigorously evaluate a novel sensor based on 2,2'-Bipyridine-6,6'-dicarbaldehyde, a systematic experimental approach is required. The following protocols provide a detailed methodology for the synthesis of a representative Schiff base sensor and its subsequent characterization and performance evaluation.

Synthesis of a Representative Schiff Base Sensor

This protocol describes the synthesis of a fluorescent sensor for metal ions via the condensation of 2,2'-Bipyridine-6,6'-dicarbaldehyde with an aromatic amine. The choice of the amine allows for the tuning of the sensor's photophysical properties.

Workflow for Schiff Base Sensor Synthesis

Caption: Workflow for synthesizing a Schiff base sensor.

Step-by-Step Protocol:

• Dissolution of Reactants: In a round-bottom flask equipped with a reflux condenser, dissolve 1 equivalent of 2,2'-Bipyridine-6,6'-dicarbaldehyde and 2.2 equivalents of the chosen aromatic amine (e.g., 2-aminophenol) in anhydrous ethanol.

• Catalysis: Add a few drops of glacial acetic acid to the solution to catalyze the imine formation.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation: Upon completion, allow the reaction mixture to cool to room temperature. The Schiff base product will often precipitate out of solution. Collect the solid by vacuum filtration.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or DMF/water). If necessary, further purification can be achieved by column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the synthesized sensor using standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: To elucidate the chemical structure.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the molecular weight.

  • FT-IR Spectroscopy: To verify the formation of the imine bond (C=N stretch, typically around 1600-1650 cm⁻¹).

Protocol for Fluorescence-based Metal Ion Sensing

This protocol outlines the procedure for evaluating the performance of the newly synthesized sensor in detecting a target metal ion.

Workflow for Fluorescence Sensing Experiment

Caption: Workflow for evaluating sensor performance.

Step-by-Step Protocol:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the synthesized sensor (e.g., 1 mM) in a suitable solvent such as DMSO or acetonitrile.

  • Prepare stock solutions of the target metal ion and various interfering metal ions (e.g., 10 mM) in deionized water.

• Fluorescence Titration:

  • In a cuvette, place a fixed concentration of the sensor solution (e.g., 10 µM) in a buffered aqueous solution (e.g., HEPES buffer, pH 7.4).

  • Record the initial fluorescence spectrum.

  • Incrementally add small aliquots of the target metal ion stock solution to the cuvette, ensuring thorough mixing after each addition.

  • Record the fluorescence spectrum after each addition until no further significant change is observed.

• Determination of Limit of Detection (LOD):

  • Plot the fluorescence intensity at the emission maximum against the concentration of the metal ion.

  • The LOD can be calculated using the formula: LOD = 3σ/S, where σ is the standard deviation of the blank measurement and S is the slope of the linear portion of the calibration curve.

• Selectivity Study:

  • Record the fluorescence response of the sensor solution upon the addition of a fixed concentration of the target metal ion and a panel of potentially interfering ions (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺, other transition metals) at the same or higher concentrations.

  • Compare the fluorescence changes to assess the selectivity of the sensor.

• Binding Constant Calculation:

  • The binding constant (Ka) can be determined by fitting the fluorescence titration data to a suitable binding model, such as the Benesi-Hildebrand equation for a 1:1 binding stoichiometry.

• Reversibility Test:

  • To the solution containing the sensor and the target metal ion, add a strong chelating agent like EDTA.

  • Monitor the fluorescence spectrum to see if the original fluorescence of the sensor is restored, indicating the reversibility of the sensing process.

Concluding Remarks for the Practicing Scientist

2,2'-Bipyridine-6,6'-dicarbaldehyde represents a highly promising, yet underexplored, platform for the development of next-generation fluorescent sensors. Its inherent chelating ability, coupled with the synthetic versatility of its aldehyde functionalities, provides a powerful toolkit for the rational design of sensors with potentially high sensitivity and selectivity.

The true measure of any new sensor lies in its rigorous experimental validation. By following the detailed protocols outlined in this guide, researchers can systematically synthesize and characterize novel sensors based on this scaffold and benchmark their performance against the current state-of-the-art. The provided comparative data serves as a critical reference point in this evaluation. It is through such systematic and comparative studies that the full potential of new chemical entities like 2,2'-Bipyridine-6,6'-dicarbaldehyde can be realized, paving the way for advancements in chemical sensing and its myriad applications in research and development.

References

• Ghosh, K., & Mascharak, P. K. (2018). Review on Recent Advances in Metal Ions Sensing Using Different Fluorescent Probes. Journal of Fluorescence, 28(4), 999–1021. [Link]

• Gotor, R., et al. (2019). Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media. Sensors, 19(3), 595. [Link]

• Li, D., et al. (2022). Recent Progress in Fluorescent Probes For Metal Ion Detection. Frontiers in Chemistry, 10, 862985. [Link]

• Ma, Y., et al. (2020). Desirability of position 2, 2'-bipyridine group into COFs for the fluorescence sensing of Ni (II). Talanta, 219, 121271. [Link]

• Rout, B., et al. (2021). Detection of Selected Heavy Metal Ions Using Organic Chromofluorescent Chemosensors. Chemosensors, 9(10), 282. [Link]

• Ryu, S. L., & Nam, S. W. (2022). Small-Molecule Fluorescent Probes for Binding- and Activity-Based Sensing of Redox-Active Biological Metals. Accounts of Chemical Research, 55(1), 107–121. [Link]

• Sivaraman, G., et al. (2018). Design and Characterization of a New Phenoxypyridine–Bipyridine-Based Tetradentate Pt(II) Complex Toward Stable Blue Phosphorescent Emitters. Molecules, 23(11), 2947. [Link]

• Šot, P., et al. (2007). New synthetic path to 2,2'-bipyridine-5,5'-dicarbaldehyde and its use in the [3+3] cyclocondensation with trans-1,2-diaminocyclohexane. Organic Letters, 9(26), 5641–5643. [Link]

• Zeng, L., & Lan, M. (Eds.). (n.d.). Special Issue : Fluorescent Probe for Sensing and Bioimaging. MDPI. Retrieved from [Link]

• Bhosale, S. (Ed.). (n.d.). Special Issue : Fluorescent Probes and Sensors. MDPI. Retrieved from [Link]

• Chen, J., et al. (2021). A Universal Design of Selectivity-Enhanced Photoelectrochemical Enzyme Sensor: Integrating Photoanode with Biocathode. ResearchGate. [Link]

• Palisoc, S., et al. (2019). Limit of quantitation and limit of detection for Cd 2+ and Pb 2+. ResearchGate. [Link]

• Sedgwick, A. C., et al. (2021). Fluorescent small organic probes for biosensing. Chemical Science, 12(28), 9534–9556. [Link]

• Xiang, Y., et al. (2020). Averages of limit of detection of heavy metal sensors based on microbial biosensors. ResearchGate. [Link]

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• 1. [2,2'-Bipyridine]-6-carbaldehyde | 134296-07-4 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde for Researchers and Drug Development Professionals

Introduction: The Significance of 2,2'-Bipyridine-6,6'-dicarbaldehyde

2,2'-Bipyridine-6,6'-dicarbaldehyde is a versatile bifunctional molecule that serves as a crucial building block in supramolecular chemistry, catalysis, and the development of novel therapeutic agents. Its rigid bipyridyl core provides a well-defined scaffold for the construction of complex architectures, while the two aldehyde functionalities offer reactive handles for the synthesis of macrocycles, polymers, and intricate ligand systems for metal coordination. The strategic positioning of the aldehyde groups at the 6 and 6' positions allows for the formation of sterically defined and electronically tuned metal complexes, making it a highly sought-after precursor in materials science and medicinal chemistry. This guide provides a comparative analysis of the most common synthetic routes to this valuable compound, offering detailed experimental protocols and a critical evaluation of each method's advantages and limitations.

Synthetic Strategies: A Head-to-Head Comparison

The synthesis of 2,2'-Bipyridine-6,6'-dicarbaldehyde can be approached from several different starting materials. Here, we will compare three prominent routes:

• Route 1: Oxidation of 6,6'-Dimethyl-2,2'-bipyridine

• Route 2: Formylation of 6,6'-Dibromo-2,2'-bipyridine

• Route 3: Oxidation of 6,6'-Bis(hydroxymethyl)-2,2'-bipyridine

Each of these pathways presents a unique set of challenges and benefits in terms of starting material availability, reaction conditions, yield, and scalability.

Route 1: Oxidation of 6,6'-Dimethyl-2,2'-bipyridine

This is arguably the most direct and atom-economical approach, starting from the commercially available 6,6'-dimethyl-2,2'-bipyridine. The core of this transformation lies in the selective oxidation of the two methyl groups to aldehydes.

Causality Behind Experimental Choices

The choice of oxidant is critical for the success of this reaction. Stronger oxidizing agents can lead to over-oxidation to the corresponding dicarboxylic acid. Selenium dioxide (SeO₂) has emerged as the reagent of choice for this transformation. The mechanism of SeO₂ oxidation of activated methyl groups, such as those adjacent to a pyridine nitrogen, proceeds through an ene reaction followed by a[1][2]-sigmatropic rearrangement, which selectively yields the aldehyde upon hydrolysis. The reaction is typically performed in a high-boiling solvent like dioxane or nitrobenzene to achieve the necessary temperature for the oxidation to proceed at a reasonable rate.

Experimental Protocol: Selenium Dioxide Oxidation

Materials:

• 6,6'-Dimethyl-2,2'-bipyridine

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 6,6'-dimethyl-2,2'-bipyridine (1.0 g, 5.43 mmol) in 50 mL of anhydrous 1,4-dioxane, add selenium dioxide (2.41 g, 21.7 mmol, 4.0 equiv.).

• Heat the reaction mixture to reflux (approximately 101 °C) under a nitrogen atmosphere for 48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the black selenium byproduct.

• Concentrate the filtrate under reduced pressure to remove the dioxane.

• Dissolve the residue in dichloromethane (100 mL) and wash with saturated aqueous sodium bicarbonate solution (3 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: a gradient of hexane/ethyl acetate) to afford 2,2'-Bipyridine-6,6'-dicarbaldehyde as a white solid.

Performance Metrics

Metric	Value
Yield	40-60%
Reaction Time	48 hours
Temperature	~101 °C
Key Reagents	Selenium Dioxide
Advantages	Atom economical, direct route from a common starting material.
Disadvantages	Use of toxic selenium dioxide, moderate yields, long reaction times, and high temperatures.

digraph "Route 1: Oxidation of 6,6'-Dimethyl-2,2'-bipyridine" {
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Caption: Oxidation of 6,6'-dimethyl-2,2'-bipyridine.

Route 2: Formylation of 6,6'-Dibromo-2,2'-bipyridine

This route offers an alternative for researchers who may wish to avoid the use of selenium dioxide. It involves a lithium-halogen exchange followed by quenching with a formylating agent.

Causality Behind Experimental Choices

The key to this synthesis is the selective replacement of the bromine atoms with aldehyde groups. This is achieved through a lithium-halogen exchange reaction at low temperatures using a strong organolithium base like n-butyllithium (n-BuLi). The resulting dilithio-bipyridine species is a potent nucleophile that readily reacts with an electrophilic formylating agent, typically N,N-dimethylformamide (DMF). The low temperature (-78 °C) is crucial to prevent side reactions and ensure the stability of the organolithium intermediates. The stoichiometry of n-BuLi is critical; using an excess can lead to the formation of the desired dialdehyde, while substoichiometric amounts can result in mono-formylated products.[1]

Experimental Protocol: Lithium-Halogen Exchange and Formylation

Materials:

• 6,6'-Dibromo-2,2'-bipyridine

• n-Butyllithium (n-BuLi) in hexanes

• N,N-Dimethylformamide (DMF, anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 6,6'-dibromo-2,2'-bipyridine (1.0 g, 3.18 mmol) in 50 mL of anhydrous THF in a flame-dried, three-necked flask under a nitrogen atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (2.5 M in hexanes, 2.8 mL, 7.0 mmol, 2.2 equiv.) dropwise to the cooled solution. Stir the mixture at -78 °C for 1 hour.

• Add anhydrous DMF (0.73 mL, 9.54 mmol, 3.0 equiv.) dropwise to the reaction mixture at -78 °C.

• Allow the reaction to warm slowly to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (20 mL).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: a gradient of hexane/ethyl acetate) to yield 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Performance Metrics

Metric	Value
Yield	60-75%[1]
Reaction Time	~4 hours
Temperature	-78 °C to room temperature
Key Reagents	n-Butyllithium, DMF
Advantages	Higher yields compared to the oxidation route, avoids toxic heavy metals.
Disadvantages	Requires strictly anhydrous and inert conditions, use of pyrophoric n-BuLi.

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intermediate [label="6,6'-Dilithio-2,2'-bipyridine"];
product [label="2,2'-Bipyridine-6,6'-dicarbaldehyde"];
reagents1 [label="1. n-BuLi, THF, -78°C", shape=plaintext, fontcolor="#EA4335"];
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start -> intermediate [label="Li-Halogen Exchange"];
intermediate -> product [label="Formylation"];
reagents1 -> start [style=invis];
reagents2 -> intermediate [style=invis];
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Caption: Formylation of 6,6'-dibromo-2,2'-bipyridine.

Route 3: Oxidation of 6,6'-Bis(hydroxymethyl)-2,2'-bipyridine

This route involves the preparation of an intermediate diol, which is then oxidized to the desired dicarbaldehyde. The diol can be synthesized from the corresponding 6,6'-dimethyl-2,2'-bipyridine or 6,6'-dicarboxylate esters.

Causality Behind Experimental Choices

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. Several methods are available, but for a substrate like 6,6'-bis(hydroxymethyl)-2,2'-bipyridine, which contains nitrogen atoms that can coordinate to metal-based oxidants, a mild and selective method is preferred to avoid side reactions and complexation issues. The Swern oxidation is an excellent choice as it operates under mild, metal-free conditions.[2] The reaction utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride at low temperatures, followed by the addition of a hindered base like triethylamine. This procedure is known for its high yields and tolerance of various functional groups.[2]

Experimental Protocol: Swern Oxidation

Materials:

• 6,6'-Bis(hydroxymethyl)-2,2'-bipyridine

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO, anhydrous)

• Triethylamine (TEA)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve oxalyl chloride (0.8 mL, 9.25 mmol, 2.0 equiv.) in 20 mL of anhydrous DCM and cool to -78 °C.

• Slowly add a solution of anhydrous DMSO (1.3 mL, 18.5 mmol, 4.0 equiv.) in 5 mL of anhydrous DCM to the oxalyl chloride solution. Stir the mixture for 15 minutes at -78 °C.

• Add a solution of 6,6'-bis(hydroxymethyl)-2,2'-bipyridine (1.0 g, 4.62 mmol) in 20 mL of anhydrous DCM dropwise to the reaction mixture. Stir for 30 minutes at -78 °C.

• Add triethylamine (3.9 mL, 27.7 mmol, 6.0 equiv.) to the mixture and stir for another 15 minutes at -78 °C.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Quench the reaction with water (30 mL) and extract the product with DCM (3 x 40 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: a gradient of hexane/ethyl acetate) to obtain 2,2'-Bipyridine-6,6'-dicarbaldehyde.

Performance Metrics

Metric	Value
Yield	80-95% (for the oxidation step)
Reaction Time	~3 hours
Temperature	-78 °C to room temperature
Key Reagents	Oxalyl Chloride, DMSO, Triethylamine
Advantages	High yield, mild reaction conditions, avoids harsh reagents.
Disadvantages	Requires a two-step synthesis of the starting diol, involves malodorous byproducts (dimethyl sulfide).

digraph "Route 3: Oxidation of 6,6'-Bis(hydroxymethyl)-2,2'-bipyridine" {
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start [label="6,6'-Bis(hydroxymethyl)-2,2'-bipyridine"];
product [label="2,2'-Bipyridine-6,6'-dicarbaldehyde"];
reagents [label="1. (COCl)₂, DMSO, -78°C\n2. Et₃N", shape=plaintext, fontcolor="#FBBC05"];
start -> product [label="Swern Oxidation"];
reagents -> start [style=invis];
}

Caption: Swern oxidation of 6,6'-bis(hydroxymethyl)-2,2'-bipyridine.

Conclusion and Recommendations

The choice of the optimal synthetic route to 2,2'-Bipyridine-6,6'-dicarbaldehyde depends on the specific requirements of the researcher, including available starting materials, scale of the synthesis, and tolerance for certain reagents.

• For a direct and atom-economical approach , the oxidation of 6,6'-dimethyl-2,2'-bipyridine (Route 1) is a viable option, provided that the use of toxic selenium dioxide and moderate yields are acceptable.

• For higher yields and to avoid heavy metal reagents , the formylation of 6,6'-dibromo-2,2'-bipyridine (Route 2) is highly recommended.[1] This method, however, demands stringent anhydrous and inert reaction conditions due to the use of pyrophoric n-butyllithium.

• For the highest yields and mildest reaction conditions , the oxidation of 6,6'-bis(hydroxymethyl)-2,2'-bipyridine (Route 3) using the Swern protocol is the superior choice.[2] Although this route requires the prior synthesis of the diol intermediate, the high efficiency of the final oxidation step often justifies the additional effort, particularly for large-scale preparations where yield and purity are paramount.

Ultimately, a careful consideration of the trade-offs between these routes will enable researchers to select the most suitable method for their specific synthetic goals in the pursuit of novel materials and therapeutics.

References

• Newkome, G. R.; Lee, H.-W. J. Am. Chem. Soc.1983 , 105 (18), 5956–5957. [Link]

• Mancuso, A. J.; Huang, S.-L.; Swern, D. J. Org. Chem.1978 , 43 (12), 2480–2482. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Understanding the Hazard: Why Specialized Disposal is Non-Negotiable

As a Senior Application Scientist, I understand that moving beyond simply using a reagent to understanding its entire lifecycle, including proper disposal, is critical for ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2,2'-Bipyridine-6,6'-dicarbaldehyde, grounded in established safety principles and regulatory standards. Our aim is to empower you, our scientific partners, with the knowledge to handle this compound responsibly from acquisition to disposal.

2,2'-Bipyridine-6,6'-dicarbaldehyde, like its parent compound 2,2'-bipyridine, must be treated as a hazardous substance. The bipyridine functional group is known for its ability to chelate metals and interact with biological systems, while the aldehyde groups introduce additional reactivity. Although a complete toxicological profile for this specific derivative is not widely published, authoritative data on analogous compounds dictates a cautious approach.

The parent compound, 2,2'-bipyridine, is classified as acutely toxic if swallowed and harmful in contact with skin .[1][2] Therefore, it is imperative to handle 2,2'-Bipyridine-6,6'-dicarbaldehyde as a hazardous material to minimize potential health risks and environmental contamination.[2][3] Improper disposal, such as discarding it in regular trash or pouring it down the drain, can lead to the contamination of waterways and soil, posing a threat to aquatic life and ecosystems.[4][5]

Hazard Summary Table

Hazard Classification	Description	Rationale & Source
Acute Toxicity (Oral)	Toxic if swallowed.	Based on the classification of the parent compound, 2,2'-bipyridine.
Acute Toxicity (Dermal)	Harmful in contact with skin.	Inferred from the hazards of the 2,2'-bipyridine scaffold.
Irritant	May cause skin and eye irritation.	Aldehyde functional groups can be irritating to skin and mucous membranes.[3][6]
Environmental Hazard	Harmful to aquatic life.	Pyridine derivatives can be toxic to aquatic organisms. Discharging into sewers or waterways is prohibited.[4]

Immediate Safety & Spill Response Protocol

Accidents can occur, and preparedness is key to mitigating risks. All handling of 2,2'-Bipyridine-6,6'-dicarbaldehyde, including disposal preparation, should be conducted inside a certified chemical fume hood.

Required Personal Protective Equipment (PPE)

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Body Protection: A standard laboratory coat is required. For handling larger quantities or cleaning spills, a chemically impervious apron is recommended.[1]

Step-by-Step Spill Cleanup Procedure

• Alert Personnel: Immediately notify others in the vicinity and restrict access to the spill area.

• Control Ignition Sources: Although not highly flammable, it's good practice to remove any potential ignition sources from the area.[7]

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an inert absorbent material like vermiculite, sand, or a universal spill absorbent. Avoid raising dust.[4]

  • For Solutions: Absorb the spill with a chemical absorbent pad or inert material.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated, properly labeled hazardous waste container.[4] Use non-sparking tools if a flammable solvent was used in a solution.[8]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. Collect all cleaning materials (wipes, pads) as hazardous waste.

• Wash Hands: Thoroughly wash hands and any affected skin with soap and water after the cleanup is complete.

The Disposal Workflow: A Step-by-Step Guide

The guiding principle for the disposal of 2,2'-Bipyridine-6,6'-dicarbaldehyde is that it must be managed as regulated hazardous waste.[9] This means it must never be disposed of in standard trash or down the sanitary sewer.[5]

Step 1: Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step in a compliant waste management program.

• Designate a Waste Container: Use a dedicated, leak-proof container made of a compatible material (e.g., glass or high-density polyethylene) with a secure screw-top cap.[10] The original product container is often a suitable choice.[10]

• Label the Container: As soon as you designate the container for waste, affix a "Hazardous Waste" label. This label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "Waste 2,2'-Bipyridine-6,6'-dicarbaldehyde." Avoid abbreviations or formulas.[9]

  • An accurate list of all components, including any solvents, by percentage.

  • The date accumulation started (the day the first drop of waste entered the container).

• Store Appropriately: Keep the waste container closed at all times, except when adding waste.[9] Store it in a designated satellite accumulation area within the laboratory, away from incompatible materials like strong oxidizing agents.[10][11]

Step 2: Disposal of Contaminated Materials

Any item that comes into direct contact with 2,2'-Bipyridine-6,6'-dicarbaldehyde is considered contaminated and must be disposed of as hazardous waste.

• Solid Waste: This includes used gloves, weighing papers, absorbent pads from spill cleanups, and contaminated silica gel. Place these items in a sealed, labeled bag or container designated for solid hazardous waste.

• Sharps: Contaminated needles or razor blades must be placed in a designated sharps container.

• Empty Product Containers: An "empty" container that held this compound is not truly empty and must be managed carefully. Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).[9][12] The rinsate from this process is considered hazardous waste and must be collected in your designated liquid waste container.[9] Only after this triple-rinsing procedure can the defaced container be discarded in the regular trash or recycling.[12][13]

Step 3: Arranging for Final Disposal

• Contact EH&S: Once your waste container is full or you are ready to dispose of it, contact your institution's Environmental Health and Safety (EH&S) department. They will provide guidance on pickup procedures and any specific paperwork required.[5]

• Professional Disposal: Your EH&S office coordinates with licensed hazardous waste disposal companies. These contractors will transport the waste to a permitted facility for final disposal, which is typically accomplished through high-temperature incineration with flue gas scrubbing.[1][14]

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of 2,2'-Bipyridine-6,6'-dicarbaldehyde waste.

By adhering to this comprehensive disposal protocol, you ensure the safety of yourself and your colleagues, maintain compliance with environmental regulations, and uphold the integrity of your research operations.

References

• Safety Data Sheet: 2,2'-Bipyridyl - Carl ROTH . Carl Roth GmbH + Co. KG. Available at: [Link]

• Safety Data Sheet - Chem-Supply . Chem-Supply Pty Ltd. Available at: [Link]

• 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific . Post Apple Scientific. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center . Vanderbilt University Medical Center. Available at: [Link]

• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK - Lehigh University . Lehigh University Campus Safety Division. Available at: [Link]

• Laboratory Hazardous Waste Disposal Guidelines - Central Washington University . Central Washington University. Available at: [Link]

• Safety Data Sheet: Pyridine - Carl ROTH . Carl Roth GmbH + Co. KG. Available at: [Link]

• Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety . The University of Chicago. Available at: [Link]

• Pyridine Safety Data Sheet - Lab Alley . Lab Alley. Available at: [Link]

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